ALC-0315 N-oxide

Core Science & Biosynthesis

ALC-0315 N-oxide: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of a Critical Impurity in Lipid Nanoparticle Formulations

Abstract

ALC-0315 is a pivotal ionizable cationic amino lipid integral to the formulation of lipid nanoparticles (LNPs) for mRNA-based therapeutics, most notably the Pfizer-BioNTech COVID-19 vaccine. The purity of ALC-0315 is paramount to the efficacy and safety of the final drug product. This technical guide focuses on ALC-0315 N-oxide, a significant potential impurity and degradation product. The formation of this N-oxide is a critical concern as it has been suggested that oxidation of the tertiary amine in ionizable lipids can lead to reactive species that may covalently modify the mRNA payload, potentially resulting in a loss of therapeutic activity.[1][2][3] This document provides a comprehensive overview of ALC-0315 N-oxide, including its chemical properties, formation pathways, analytical detection methodologies, and its potential impact on mRNA-LNP therapeutics.

Introduction to ALC-0315 and the Significance of Purity

ALC-0315, chemically known as ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate), is a key excipient in LNP delivery systems.[1][4][5] Its ionizable nature is crucial for the encapsulation of negatively charged mRNA and for facilitating its endosomal escape into the cytoplasm of target cells.[4] Given the direct role of ALC-0315 in the delivery mechanism, its purity profile is a critical quality attribute. Impurities can potentially alter the physicochemical properties of the LNPs, impact their delivery efficiency, and in the case of reactive impurities, compromise the integrity of the mRNA cargo.[1][2][3] One such impurity of concern is ALC-0315 N-oxide.[6][7]

Characterization of ALC-0315 N-oxide

ALC-0315 N-oxide is an oxidized form of the parent ALC-0315 molecule where an oxygen atom is bonded to the nitrogen atom of the tertiary amine head group.[2]

Chemical Properties

The key chemical properties of ALC-0315 N-oxide are summarized in the table below.

Property	Value	Source
Formal Name	6-((2-hexyldecanoyl)oxy)-N-(6-((2-hexyldecanoyl)oxy)hexyl)-N-(4-hydroxybutyl)hexan-1-amine oxide	[6]
Molecular Formula	C₄₈H₉₅NO₆	[6]
Formula Weight	782.3 g/mol	[6]
Observed m/z	782.7 [M+H]⁺	[2]
Solubility	Soluble in Methanol and Ethanol	[6][8]

Formation and Degradation Pathways

ALC-0315 N-oxide can be present as an impurity from the synthesis of ALC-0315 or can form as a degradation product during manufacturing or storage.[1][6] The tertiary amine of ALC-0315 is susceptible to oxidation, leading to the formation of the N-oxide.

A proposed pathway for the oxidative degradation of ionizable lipids like ALC-0315 suggests that the N-oxide can be a precursor to reactive aldehydes that may inactivate the mRNA payload.[2][7][9]

Caption: Oxidative degradation pathway of ALC-0315.

While oxidation is a key degradation pathway, the primary metabolic route for ALC-0315 in vivo is through hydrolysis of its ester bonds.[4][10][11] Studies have shown that ALC-0315 undergoes sequential ester hydrolysis to yield a monoester metabolite and subsequently a doubly deesterified metabolite.[4][10]

Analytical Methodologies for Detection and Characterization

The identification and quantification of ALC-0315 N-oxide, often present at low levels, requires highly sensitive and specific analytical techniques.

Experimental Protocol: LC-MS/MS with Electron Activated Dissociation (EAD)

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the primary method for the analysis of ALC-0315 and its impurities.[1] Electron Activated Dissociation (EAD) has proven to be particularly effective for the structural elucidation of these lipids, providing more diagnostic fragment ions than traditional Collision-Induced Dissociation (CID).[1][2]

Objective: To identify and structurally characterize ALC-0315 N-oxide in a sample of ALC-0315.

Materials:

• ALC-0315 sample

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) acetate

• Water (LC-MS grade)

• LC-MS/MS system equipped with an EAD source (e.g., SCIEX ZenoTOF 7600 system)[1][2]

Procedure:

• Sample Preparation: Dissolve the ALC-0315 sample in a suitable solvent, such as methanol, to a known concentration.

• Chromatographic Separation:

  • Utilize a suitable reversed-phase HPLC column.

  • Employ a gradient elution with a mobile phase consisting of A) water with a buffer (e.g., ammonium acetate) and B) an organic solvent mixture (e.g., acetonitrile/methanol).

  • The gradient should be optimized to separate ALC-0315 from its impurities, including the N-oxide.

• Mass Spectrometric Detection:

  • Analyze the eluent using an ESI source in positive ion mode.

  • Acquire full scan MS data to identify the [M+H]⁺ ion of ALC-0315 N-oxide (m/z 782.7).

  • Perform MS/MS analysis on the precursor ion of interest using EAD.

• Data Analysis:

  • Analyze the EAD fragmentation pattern. The presence of diagnostic fragment ions at m/z 187.2, 443.4, and 544.5 can confirm the oxidation on the nitrogen atom of the head group.[2]

Caption: Workflow for the detection of ALC-0315 N-oxide.

Impact on LNP Formulations and mRNA Integrity

The presence of ALC-0315 N-oxide is a critical quality concern for several reasons:

• mRNA Integrity: As previously mentioned, the N-oxide or its subsequent degradation products may react with mRNA, leading to a loss of potency and potentially altering the translated protein.[1][2][3]

• LNP Stability: Changes to the chemical structure of the ionizable lipid could affect the self-assembly of the LNP, its encapsulation efficiency, and its stability over time.

• Biological Activity: Alterations to the lipid headgroup could influence the interaction of the LNP with cell membranes and the endosomal escape mechanism.

Therefore, stringent control and monitoring of ALC-0315 N-oxide levels in both the raw material and the final formulated product are essential to ensure the quality, efficacy, and safety of mRNA-based therapeutics.

Conclusion

ALC-0315 N-oxide is a critical impurity of the ionizable lipid ALC-0315, which is a cornerstone of modern mRNA delivery systems. Its potential to form through oxidation and subsequently lead to the degradation of the mRNA payload necessitates rigorous analytical characterization and control throughout the manufacturing process. Advanced analytical techniques, particularly LC-MS/MS with EAD, are instrumental in the identification and structural elucidation of this and other related impurities. For researchers and drug development professionals, a thorough understanding and proactive management of ALC-0315 N-oxide are vital for the development of safe and effective mRNA therapeutics.

References

• 1. sciex.com [sciex.com]
• 2. sciex.com [sciex.com]
• 3. sciex.com [sciex.com]
• 4. What is ALC-0315? | BroadPharm [broadpharm.com]
• 5. ALC-0315, 2036272-55-4 | BroadPharm [broadpharm.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Lipid Impurity Detection in Lipid Nanoparticles LNPs via LC-MS/MS [knauer.net]
• 8. ALC-0315 N-oxide | Cayman Chemical | Biomol.com [biomol.com]
• 9. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 10. phmpt.org [phmpt.org]
• 11. FDA Approved mRNA Vaccines: Interpretation of Preclinical Pharmacokinetic (PK) Data - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

ALC-0315 N-oxide: A Technical Guide on its Chemical Structure, Properties, and Implications in mRNA Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

ALC-0315 N-oxide has been identified as a critical impurity in the synthesis of ALC-0315, an ionizable cationic lipid essential for the formulation of lipid nanoparticles (LNPs) used in mRNA-based therapeutics and vaccines. The presence of this N-oxide can have significant downstream effects, including the potential to compromise the integrity and translational efficacy of the mRNA payload. This technical guide provides a comprehensive overview of the chemical structure and known properties of ALC-0315 N-oxide. It details the analytical methodologies for its detection and characterization and discusses the chemical pathways leading to its formation and subsequent impact on mRNA stability.

Chemical Structure and Properties

ALC-0315 N-oxide is the N-oxidized derivative of ALC-0315. The central tertiary amine of ALC-0315 is oxidized to form an N-oxide functional group.

Chemical Structure

Caption: Chemical structure of ALC-0315 N-oxide.

Physicochemical Properties

Property	Value	Source
Formal Name	6-((2-hexyldecanoyl)oxy)-N-(6-((2-hexyldecanoyl)oxy)hexyl)-N-(4-hydroxybutyl)hexan-1-amine oxide	[1]
Molecular Formula	C48H95NO6	[1]
Formula Weight	782.3 g/mol	[1]
Purity	Typically found as an impurity, but available as a standard at ≥98%	[1]
Solubility	Soluble in methanol (B129727). Formulated as a solution in ethanol.	[1]
SMILES	OCCCC--INVALID-LINK--([O-])CCCCCCOC(C(CCCCCC)CCCCCCCC)=O	[1]
InChI Key	KMGFJFQQPFLZCS-UHFFFAOYSA-N	[1]
Appearance	Likely an oily material, similar to ALC-0315
Storage	Store at -20°C	[1]
Stability	Stable for at least 3 years when stored correctly	[2]

Impact on mRNA Integrity and Activity

The presence of ALC-0315 N-oxide in LNP formulations is a significant concern as it can lead to the degradation of the mRNA payload. Research by Packer et al. (2021) elucidated a mechanism by which the N-oxide can be converted into a reactive aldehyde species, which can then form adducts with mRNA, ultimately inhibiting protein translation.[3]

Proposed Degradation Pathway

Caption: Proposed pathway of mRNA inactivation by ALC-0315 N-oxide.

Experimental Protocols

Accurate detection and quantification of ALC-0315 N-oxide are critical for quality control in the manufacturing of ALC-0315 and LNP-based drug products. Advanced analytical techniques, particularly liquid chromatography-mass spectrometry (LC-MS), are employed for this purpose.

Analytical Characterization Workflow

Caption: General workflow for the analysis of ALC-0315 N-oxide.

Detailed Methodologies

The following protocols are based on methodologies described in technical notes from SCIEX for the analysis of ALC-0315 and its impurities.[1][4][5]

Sample Preparation: [5]

• Stock Solutions: Prepare stock solutions of ALC-0315 from different suppliers by diluting them 100-fold with mobile phase B (60:40 v/v acetonitrile/methanol with 10 mM ammonium acetate).

• Working Solutions: Further dilute the stock solutions 100-fold with mobile phase A (15:30:55 v/v/v water/methanol/acetonitrile with 10 mM ammonium acetate).

• Direct Analysis: The resulting samples are analyzed directly by UPLC-MS/MS.

Forced Degradation Study: [1]

• Sample: Aliquot 5 mg of ALC-0315 standard suspended in PBS with 300 mM sucrose (B13894) per vial.

• Incubation: Subject the vials to 60°C incubation for 3 to 5 days.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis: [1][5]

• LC System: Waters ACQUITY UPLC H-Class system.

• Column: Waters ACQUITY Premier Peptide BEH C18 column (2.1 x 150 mm, 1.7 µm, 300 Å).

• Mobile Phase A: 15% water, 30% methanol, 55% acetonitrile with 10 mM ammonium acetate.

• Mobile Phase B: 60% acetonitrile, 40% methanol with 10 mM ammonium acetate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 70°C.

• Injection Volume: 2 µL.

• Gradient Conditions:

  • Start with a specific percentage of mobile phase B, hold for a set time.

  • Linearly increase the percentage of mobile phase B over a set time to achieve separation.

  • Hold at a high percentage of mobile phase B for column washing.

  • Return to initial conditions and equilibrate.

• MS System: SCIEX ZenoTOF 7600 system.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Data Acquisition: Data-dependent acquisition (DDA) mode is often used to trigger MS/MS spectra for detected impurities.

• Fragmentation: Electron Activated Dissociation (EAD) is particularly effective for the structural elucidation of lipids like ALC-0315 N-oxide, providing more diagnostic fragment ions compared to traditional Collision-Induced Dissociation (CID).[1][4]

Data Processing: [4]

• Software: SCIEX OS software with the Molecule Profiler and Analytics modules.

• Analysis: The software is used for both the relative quantification of the N-oxide impurity and for the structural elucidation based on the high-resolution mass and fragmentation patterns obtained from EAD.

Conclusion

ALC-0315 N-oxide is a critical process-related impurity in the production of ALC-0315 that poses a direct threat to the stability and efficacy of mRNA-based therapeutics. Its propensity to degrade into reactive species that can covalently modify mRNA underscores the necessity for stringent manufacturing controls and robust analytical monitoring. The detailed LC-MS/MS and EAD-based methodologies outlined in this guide provide a framework for the reliable detection, quantification, and characterization of this and other related impurities, ensuring the quality and safety of life-saving LNP-delivered mRNA products. Further research into the precise kinetics and conditions that favor the formation of ALC-0315 N-oxide will be beneficial for the continued optimization of manufacturing and formulation processes.

References

• 1. sciex.com [sciex.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. sciex.com [sciex.com]
• 5. sciex.com [sciex.com]

ALC-0315 N-oxide formation mechanism

An In-Depth Technical Guide to the N-Oxide Formation Mechanism of ALC-0315

Executive Summary

ALC-0315 is a critical ionizable lipid component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics and vaccines, including the Pfizer-BioNTech COVID-19 vaccine.[1][2][3][4] Its primary role is to encapsulate the mRNA payload, protect it from degradation, and facilitate its delivery and release into the cytoplasm.[3][4][5] The purity of ALC-0315 is paramount, as impurities can significantly impact the efficacy and safety of the final drug product. A critical degradation pathway involves the formation of ALC-0315 N-oxide. This impurity can subsequently degrade into a reactive aldehyde that forms covalent adducts with mRNA, disrupting translation and leading to a loss of protein expression.[6][7][8][9] This guide provides a detailed overview of the N-oxide formation mechanism, experimental protocols for its detection and characterization, and quantitative data from impurity analyses.

The N-Oxide Degradation Pathway

The chemical stability of ALC-0315 is a crucial factor in the quality of LNP-mRNA formulations. The tertiary amine in the headgroup of ALC-0315 is susceptible to oxidation, forming an N-oxide species. This N-oxide is not stable and can undergo further hydrolysis. This hydrolysis reaction yields a reactive aldehyde and the corresponding secondary amine.[9] The generated aldehyde is particularly problematic as it can covalently bind to the nucleobases of mRNA.[6][7] This adduct formation disrupts the integrity of the mRNA strand, which can inhibit the translation process and ultimately reduce the expression of the target protein, thereby diminishing the therapeutic activity of the vaccine or drug.[9]

Caption: N-Oxide formation from ALC-0315 and subsequent degradation to a reactive aldehyde that damages mRNA.

Experimental Protocols for Impurity Analysis

The identification and quantification of the N-oxide and other impurities require sensitive and specific analytical methods. Forced degradation studies are often employed to intentionally produce these impurities for characterization. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary technique used for this purpose.

Forced Degradation Protocol

Forced degradation studies accelerate the natural degradation process to identify potential impurities. A common method involves thermal stress.

• Objective: To generate detectable levels of ALC-0315 degradation products, including N-oxide.

• Methodology:

  • Prepare a stock solution of ALC-0315 standard suspended in a buffered solution (e.g., PBS with 300mM sucrose).[10][11]

  • Aliquot approximately 5 mg of the solution into vials.[10][11]

  • Incubate the vials at an elevated temperature, for example, 60°C.[10][11]

  • Collect samples at various time points, such as 3 days and 5 days, to monitor the progression of degradation.[10][11]

  • Store the degraded samples appropriately before analysis.

LC-MS/MS Characterization Protocol

Advanced mass spectrometry techniques, such as those utilizing Electron Activated Dissociation (EAD), are crucial for the complete structural elucidation of lipid impurities, as traditional Collision-Induced Dissociation (CID) often fails to generate sufficient diagnostic fragments.[10][11]

• Objective: To separate, identify, and structurally characterize ALC-0315 and its impurities.

• Sample Preparation:

  • Dilute the intact and degraded ALC-0315 stock solutions 100-fold with a solution of 60:40 (v/v) acetonitrile (B52724) (ACN)/methanol (MeOH) with 10 mM ammonium (B1175870) acetate.[10][11]

  • Perform a subsequent 100-fold dilution with a solution containing 15% water, 30% MeOH, and 55% ACN with 10 mM ammonium acetate.[10][11]

• Liquid Chromatography (LC) Parameters:

  • System: Waters H-class UPLC or equivalent.[10]

  • Column: UHPLC Peptide BEH C18, 2.1 × 150 mm, 1.7 µm, 300 Å.[10]

  • Mobile Phase A: Water with 5 mM ammonium acetate.[8]

  • Mobile Phase B: Acetonitrile:Methanol:Water 66.5:28.5:5 (v:v:v) with 5 mM ammonium acetate.[8]

  • Flow Rate: 0.3 mL/min.[10]

  • Column Temperature: 70°C.[10]

  • Injection Volume: 2 µL.[10]

  • Gradient: A typical gradient would involve starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute lipids of increasing hydrophobicity.

• Mass Spectrometry (MS) Parameters:

  • System: SCIEX ZenoTOF 7600 system or equivalent high-resolution mass spectrometer.[10][12]

  • Ion Source: Electrospray ionization (ESI) in positive mode.[8]

  • Acquisition Mode: Data-dependent acquisition (DDA) combining TOF-MS scans for precursor identification and MS/MS scans (using EAD and CID) for fragmentation and structural analysis.[10]

Caption: Experimental workflow for the analysis of ALC-0315 impurities via forced degradation and LC-MS/MS.

Quantitative Data on ALC-0315 Impurities

Analysis of ALC-0315 samples, especially after forced degradation, reveals several impurities. The primary impurity is often the oxidized form of ALC-0315. Quantitative analysis is critical to establish specifications for raw material acceptance and monitor stability.

Table 1: Key Impurities Identified in Forced Degradation Study of ALC-0315 Data derived from a study involving incubation at 60°C for 5 days.[11]

Impurity Identity	Precursor Ion (m/z)	Proposed Alteration	Relative Intensity (%)
ALC-0315	766.7274	-	(Reference)
Oxidized ALC-0315	782.7271	+O (N-Oxide)	5.9
Hydroxyl to Carboxylic Acid	780.7061	+O, -2H	0.19
Loss of Acyl Chain	428.4087	-C₁₆H₃₁O₂	(Not specified)
Loss of Head Group	694.6690	-C₄H₁₀NO	(Not specified)

Table 2: Quantification of N-Oxide Impurity in Commercial ALC-0315 Batches Summary of findings from an analysis of nine representative production batches.[9]

Batch Category	Number of Batches	N-Oxide Quantification Method	Result
Commercial Production	9	Peak area analysis via LC-MS	The amount of N-oxide was consistently found to be well below the reporting threshold of 0.10%.

The data indicates that while N-oxide can be a significant degradation product under stress conditions, robust manufacturing and purification processes can effectively control its presence in the final product to very low levels.[9]

Conclusion

The formation of ALC-0315 N-oxide is a critical degradation pathway that can compromise the quality and efficacy of mRNA-based therapeutics. The mechanism involves the oxidation of the tertiary amine, followed by hydrolysis to a reactive aldehyde that can damage the mRNA payload. This underscores the necessity for highly sensitive and specific analytical methods, such as LC-MS/MS with EAD, to characterize and control lipid purity.[10][11] The implementation of stringent manufacturing controls and purification processes is essential to minimize the levels of N-oxide and other related impurities, ensuring the safety and potency of these life-saving medicines.[9]

References

• 1. A Route to Lipid ALC‐0315: a Key Component of a COVID‐19 mRNA Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. smobio.com [smobio.com]
• 3. A Route to Synthesize Ionizable Lipid ALC-0315, a Key Component of the mRNA Vaccine Lipid Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ALC-0315: Application and Synthesis_Chemicalbook [chemicalbook.com]
• 5. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 6. sciex.com [sciex.com]
• 7. sciex.com [sciex.com]
• 8. lcms.cz [lcms.cz]
• 9. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 10. sciex.com [sciex.com]
• 11. sciex.com [sciex.com]
• 12. sciex.com [sciex.com]

The Critical Impurity: A Technical Guide to the Role of ALC-0315 N-oxide in Lipid Nanoparticle Formulations

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics and vaccines has been largely enabled by the development of effective lipid nanoparticle (LNP) delivery systems. The ionizable lipid, ALC-0315, has been a cornerstone in many successful formulations, including the Pfizer-BioNTech COVID-19 vaccine.[1][2] Its primary role is to encapsulate the negatively charged mRNA and facilitate its delivery into cells. However, the chemical stability of ALC-0315 is not absolute, and the formation of impurities can have a profound impact on the efficacy and safety of the final product. Among these, ALC-0315 N-oxide has been identified as a critical impurity that warrants significant attention during the development and manufacturing of LNP-based medicines. This technical guide provides an in-depth analysis of the role of ALC-0315 N-oxide, its impact on LNP formulations, and the analytical methodologies for its control.

The Impact of ALC-0315 N-oxide on mRNA-LNP Efficacy

The presence of ALC-0315 N-oxide in LNP formulations is not merely an indicator of lipid degradation; it is a direct threat to the integrity and function of the mRNA payload.[1] The N-oxide itself is a precursor to a highly reactive aldehyde species. Through a degradation pathway, the N-oxide can be converted into an aldehyde that can then form adducts with the mRNA molecule. This chemical modification of the mRNA can interfere with the translational machinery within the cell, ultimately leading to a significant reduction or complete loss of protein expression.[1] Therefore, even small amounts of this impurity can compromise the therapeutic efficacy of an mRNA-based drug.

Quantitative Data on ALC-0315 Purity and N-oxide Levels

Parameter	Specification/Finding	Reference
Purity of ALC-0315 (Evonik batches)	Typically > 99%	[1]
ALC-0315 N-oxide Levels (Evonik batches)	< 0.03%	[1]
Undesired Aldehyde Levels (Evonik batches)	< 0.015%	[1]

These low levels in commercial batches underscore the industry's effort to minimize the presence of the N-oxide and its degradants to ensure product quality and performance.[1]

Experimental Protocols

A robust understanding and control of ALC-0315 N-oxide require well-defined experimental protocols for LNP formulation, impurity generation through forced degradation, and analytical quantification.

LNP Formulation Protocol

This protocol describes a standard method for formulating mRNA-LNPs using a microfluidic device.

Materials:

• ALC-0315 in ethanol (B145695)

• DSPC in ethanol

• Cholesterol in ethanol

• PEG-lipid in ethanol

• mRNA in an aqueous citrate (B86180) buffer (pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Ultracentrifugal filters (100kDa MWCO)

Procedure:

• Prepare a lipid mixture in ethanol with the desired molar ratios of ALC-0315, DSPC, cholesterol, and PEG-lipid. A common molar ratio is 46.3:9.4:42.7:1.6 (ALC-0315:DSPC:Cholesterol:PEG-lipid).[3]

• Set up the microfluidic mixing device with the aqueous mRNA solution and the ethanolic lipid mixture.

• Mix the two solutions at a defined flow rate ratio (e.g., 3:1 aqueous to organic) and total flow rate.[3]

• The rapid mixing process leads to the self-assembly of LNPs, encapsulating the mRNA.

• Immediately after formation, dilute the LNP suspension with PBS.

• Perform buffer exchange and concentrate the LNPs using ultracentrifugal filters to remove ethanol and unencapsulated mRNA.[3]

• Sterile filter the final LNP formulation.

Forced Degradation Protocol for ALC-0315

This protocol is designed to intentionally degrade ALC-0315 to generate impurities, including the N-oxide, for analytical method development and characterization.

Materials:

• ALC-0315 standard

• Phosphate-buffered saline (PBS) with 300mM sucrose

• Incubator

Procedure:

• Prepare a solution of ALC-0315 in PBS with 300mM sucrose.

• Aliquot the solution into vials.

• Incubate the vials at 60°C for a specified period, typically 3 to 5 days, to induce degradation.[4]

• After incubation, the samples can be analyzed to identify and quantify the degradation products.

HPLC-MS/MS Method for ALC-0315 N-oxide Quantification

This method provides a sensitive and specific approach for the detection and quantification of ALC-0315 and its N-oxide impurity.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS)

Chromatographic Conditions:

• Column: A suitable C18 column (e.g., Peptide BEH C18, 1.7 µm, 2.1 x 150 mm).[3]

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in a water/methanol/acetonitrile mixture.

• Mobile Phase B: 10 mM ammonium acetate in an acetonitrile/methanol mixture.

• Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to separate the analytes.

• Flow Rate: Typically in the range of 0.4-0.6 mL/min.

• Column Temperature: Elevated temperature (e.g., 70°C) may be used to improve peak shape.[3]

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • ALC-0315: Monitor the transition of the precursor ion [M+H]+ to a specific product ion.

  • ALC-0315 N-oxide: Monitor the transition of the precursor ion [M+H]+ (m/z 782.7) to specific product ions.[1]

• Data Analysis: The concentration of the N-oxide is determined by comparing its peak area to that of a standard curve prepared with a purified N-oxide standard or by using the standard addition method if a pure standard is unavailable.[1]

Visualizing Key Processes

To better understand the concepts discussed, the following diagrams illustrate the degradation pathway of ALC-0315, the analytical workflow for impurity detection, and the logical relationship of how this impurity affects the final therapeutic outcome.

Figure 1: Degradation pathway of ALC-0315 to a reactive aldehyde leading to mRNA adduct formation.

Figure 2: A typical experimental workflow for the quantification of ALC-0315 N-oxide in LNP samples.

Figure 3: The cascading negative impact of ALC-0315 N-oxide on the therapeutic efficacy of mRNA-LNP formulations.

Conclusion

The role of ALC-0315 N-oxide as a critical impurity in LNP formulations cannot be overstated. Its potential to degrade and subsequently damage the mRNA cargo, leading to a loss of therapeutic effect, necessitates stringent control throughout the lipid manufacturing process and LNP production. For researchers and drug developers, a thorough understanding of the formation, detection, and impact of this impurity is paramount. The implementation of robust analytical methods to monitor and quantify ALC-0315 N-oxide is a critical quality attribute for ensuring the safety, efficacy, and consistency of life-saving mRNA-based medicines. As the field of mRNA therapeutics continues to expand, a focus on the purity and stability of all excipients, including ionizable lipids, will remain a key factor in the successful translation of these innovative therapies from the laboratory to the clinic.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]

ALC-0315 N-oxide: A Critical Impurity in the Synthesis and Stability of a Key mRNA Vaccine Excipient

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

ALC-0315, an ionizable cationic lipid, is a pivotal component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, including the Pfizer-BioNTech COVID-19 vaccine. Its primary function is to encapsulate and protect the delicate mRNA payload, facilitating its delivery into cells. However, the synthesis and storage of ALC-0315 can lead to the formation of impurities, with ALC-0315 N-oxide being of particular concern. This N-oxide variant has been shown to covalently modify mRNA, potentially compromising the efficacy and safety of the final drug product. This technical guide provides a comprehensive overview of ALC-0315 N-oxide as a potential impurity, detailing its formation, analytical detection, and quantification.

The Synthesis of ALC-0315 and the Emergence of N-oxide Impurities

The synthesis of ALC-0315, chemically known as ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate), involves a multi-step process. A common final step is the reductive amination of a lipid aldehyde with 4-aminobutanol, utilizing a reducing agent like sodium triacetoxyborohydride.[1] Several synthetic routes have been described, aiming for high yield and purity.[2][3][4][5]

The formation of ALC-0315 N-oxide, where the tertiary amine of ALC-0315 is oxidized, is a significant degradation pathway that can occur both during synthesis and subsequent storage.[6] The presence of oxidizing agents or conditions can promote this transformation. Studies suggest that the oxidation of the tertiary amine in ionizable lipids can lead to the formation of these reactive N-oxide species.[6]

A potential pathway for the formation of ALC-0315 N-oxide is illustrated below:

Figure 1: Synthetic pathway of ALC-0315 and the formation of the N-oxide impurity.

Analytical Characterization of ALC-0315 N-oxide

The identification and quantification of ALC-0315 N-oxide require sensitive and specific analytical techniques. High-performance liquid chromatography coupled with high-resolution mass spectrometry (HPLC-MS) is the method of choice for this purpose.

Quantitative Analysis of ALC-0315 Purity and N-oxide Impurity Levels

Several studies have reported on the purity of ALC-0315 from different vendors and under forced degradation conditions. The tables below summarize these findings.

Vendor	Purity of ALC-0315 (%)	Reference
Vendor 1	98.20	[6]
Vendor 2	94.99	[6]
Vendor 3	96.86	[6]
Evonik Batches	Typically >99	[7]

Table 1: Purity of ALC-0315 from Different Commercial Sources. [6][7]

Degradation Condition	Impurity (m/z)	Identity	Reference
60°C for 3-5 days	782.7	ALC-0315 N-oxide	[6]
60°C for 3-5 days	428.4087	Loss of an acyl chain	[8]

Table 2: Impurities Identified in ALC-0315 Under Forced Degradation. [6][8]

The N-oxide impurity has a mass-to-charge ratio (m/z) of 782.7.[6] Its presence has been confirmed in samples from multiple vendors and in those subjected to thermal stress.

Experimental Protocols

2.2.1. Sample Preparation for Impurity Analysis

Samples of ALC-0315 can be prepared for analysis by dissolving them in a suitable organic solvent, such as methanol (B129727) or ethanol, to a concentration appropriate for LC-MS analysis.[8][9] For analysis from lipid nanoparticles in a biological matrix like plasma, a protein precipitation step followed by centrifugation is typically employed.[10]

2.2.2. LC-MS/MS Method for the Detection of ALC-0315 N-oxide

A robust LC-MS/MS workflow is essential for the confident identification and quantification of ALC-0315 N-oxide.

Figure 2: Analytical workflow for the identification and quantification of ALC-0315 impurities.

• Liquid Chromatography (LC): Separation is typically achieved using a reverse-phase column, such as a C18 column.[10] A gradient elution with mobile phases like water and acetonitrile/methanol with additives such as ammonium (B1175870) acetate (B1210297) is common.[8]

• Mass Spectrometry (MS): A high-resolution mass spectrometer, such as a ZenoTOF 7600 system, is used for detection.[6][10]

• Fragmentation: Both Collision-Induced Dissociation (CID) and Electron Activated Dissociation (EAD) are employed. While CID may not provide sufficient fragmentation for complete structural elucidation of ALC-0315 and its impurities, EAD generates diagnostic fragment ions that can pinpoint the site of modification, such as the N-oxidation.[8] For ALC-0315 N-oxide, characteristic fragment ions at m/z 187.2, 443.4, and 544.5 confirm the oxidation on the tertiary amine.[6]

Impact of ALC-0315 N-oxide on mRNA Integrity

The presence of ALC-0315 N-oxide is not merely a matter of purity but has direct implications for the stability and function of the mRNA payload. Research has indicated that N-oxidation of ionizable lipids can lead to covalent modification of the ribonucleotides in mRNA, resulting in a loss of its activity.[6][8] This highlights the critical need to control the levels of this impurity in the final drug product.

The proposed mechanism involves the N-oxide impurity acting as a reactive species that can covalently bind to the nucleobases of the mRNA.

Figure 3: Proposed mechanism of mRNA degradation by ALC-0315 N-oxide.

Conclusion and Recommendations

ALC-0315 N-oxide is a critical impurity in the synthesis and formulation of ALC-0315-containing lipid nanoparticles. Its formation, likely through oxidative processes, can be detrimental to the stability and efficacy of mRNA-based therapeutics. Therefore, robust process control during the synthesis of ALC-0315 and stringent analytical monitoring are imperative.

For researchers, scientists, and drug development professionals working with ALC-0315, the following are recommended:

• Implement stringent quality control: Employ high-resolution LC-MS/MS methods with EAD for the routine analysis of ALC-0315 raw materials to identify and quantify the N-oxide impurity.

• Optimize synthesis and storage conditions: Develop and utilize synthetic routes that minimize the formation of oxidative byproducts. Store ALC-0315 under conditions that protect it from oxidation (e.g., inert atmosphere, low temperature).

• Conduct forced degradation studies: Perform stress testing on ALC-0315 to understand its degradation pathways and identify potential impurities that may arise during the product's shelf life.

By understanding and controlling the formation of ALC-0315 N-oxide, the safety and efficacy of life-saving mRNA therapies can be better ensured.

References

• 1. ALC-0315 - Wikipedia [en.wikipedia.org]
• 2. A Route to Synthesize Ionizable Lipid ALC-0315, a Key Component of the mRNA Vaccine Lipid Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ALC-0315: Application and Synthesis_Chemicalbook [chemicalbook.com]
• 4. Continuous flow synthesis of the ionizable lipid ALC-0315 - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 5. A Route to Synthesize Ionizable Lipid ALC-0315, a Key Component of the mRNA Vaccine Lipid Matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sciex.com [sciex.com]
• 7. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 8. sciex.com [sciex.com]
• 9. caymanchem.com [caymanchem.com]
• 10. sciex.com [sciex.com]

ALC-0315 N-oxide: A Core Characterization Guide for Researchers

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic characterization of ALC-0315 N-oxide, a critical impurity of the ionizable lipid ALC-0315, which is a key component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics. Understanding the properties and behavior of this N-oxide is paramount for ensuring the quality, stability, and efficacy of LNP drug products.

Physicochemical Characterization

ALC-0315 N-oxide is formed through the oxidation of the tertiary amine in the ALC-0315 molecule.[1][2][3] Its presence as an impurity in ALC-0315 raw material can have a detrimental impact on the final LNP product, primarily through the degradation pathway that leads to aldehyde formation, which can in turn react with and impair the function of the mRNA payload.[1][3]

Table 1: Physicochemical Properties of ALC-0315 N-oxide

Property	Data	Source
Formal Name	6-((2-hexyldecanoyl)oxy)-N-(6-((2-hexyldecanoyl)oxy)hexyl)-N-(4-hydroxybutyl)hexan-1-amine oxide	[4]
Molecular Formula	C48H95NO6	[4]
Formula Weight	782.3 g/mol	[4]
Appearance	Not explicitly stated; ALC-0315 is a colorless oil.
Solubility	Soluble in Methanol. A 5 mg/ml solution in ethanol (B145695) is also mentioned.	[4]
Purity	Commercially available with ≥98% purity.	[4]
Storage	Recommended storage at -20°C.	[4]
Stability	Stated to be stable for ≥ 3 years at recommended storage conditions.	[4]

Impact on Lipid Nanoparticle (LNP) Quality

The presence of ALC-0315 N-oxide is a critical quality attribute to monitor in LNP formulations. The N-oxide itself can undergo further degradation, particularly under acidic conditions, to form aldehydes and secondary amines.[1][3] These reactive aldehydes can form adducts with mRNA, leading to a loss of translational activity and, consequently, reduced protein expression.[1][3] Therefore, controlling the level of ALC-0315 N-oxide in the initial lipid raw material is crucial for the stability and therapeutic efficacy of the final mRNA LNP product.[1]

Experimental Protocols

Synthesis of ALC-0315 N-oxide (Conceptual)

While specific, detailed protocols for the synthesis of ALC-0315 N-oxide are not prevalent in the literature, as it is primarily studied as an impurity, a general approach would involve the controlled oxidation of ALC-0315. Tertiary amines are commonly oxidized to their corresponding N-oxides using oxidizing agents such as hydrogen peroxide, peroxy acids (e.g., m-chloroperoxybenzoic acid - mCPBA), or ozone.

A conceptual protocol would involve dissolving ALC-0315 in a suitable organic solvent and treating it with a controlled stoichiometry of an oxidizing agent at a specific temperature, followed by purification to isolate the N-oxide.

Quantification of ALC-0315 N-oxide in ALC-0315 Samples

Method: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This method is widely used for the detection and quantification of ALC-0315 N-oxide in ALC-0315 lipid samples.[1]

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (QTOF) instrument, coupled with a High-Performance Liquid Chromatography (HPLC) system is employed.[1]

• Sample Preparation: A sample of the ALC-0315 to be analyzed is dissolved in a suitable solvent, such as ethanol or a mixture of acetonitrile (B52724) and methanol.[2]

• Chromatographic Separation: The sample is injected into the HPLC system, and the components are separated on a reverse-phase column.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into the mass spectrometer. The instrument is set to monitor for the specific mass-to-charge ratio ([M+H]+) of ALC-0315 N-oxide, which is approximately 782.7237.[1]

• Quantification: The amount of ALC-0315 N-oxide is determined by comparing the peak area of the N-oxide in the sample to that of a reference standard of known concentration. A standard addition method may be used to overcome matrix effects and improve accuracy, especially when dealing with overlapping peaks from other impurities.[1] In some cases, the N-oxide impurity has been detected at levels below 0.03%.[1]

Structural Elucidation of ALC-0315 N-oxide

Method: Electron-Activated Dissociation (EAD)-based Tandem Mass Spectrometry (MS/MS)

Advanced mass spectrometry techniques are crucial for the unambiguous structural confirmation of ALC-0315 N-oxide, distinguishing it from other potential isomers.

• Instrumentation: A mass spectrometer with EAD capabilities, such as the SCIEX ZenoTOF 7600 system, is utilized.[5][6]

• Principle: EAD provides extensive fragmentation of the molecule, including diagnostic fragments of the head group, which allows for the precise localization of the oxygen atom on the tertiary amine, confirming the N-oxide structure.[5][6] This is in contrast to Collision-Induced Dissociation (CID), which often yields insufficient fragmentation for complete structural elucidation of such lipids.[5][6]

• Procedure: The ion corresponding to ALC-0315 N-oxide is isolated in the mass spectrometer and subjected to EAD. The resulting fragment ions are detected and analyzed to reconstruct the molecule's structure.

Visualizations

Caption: Degradation pathway of ALC-0315 to its N-oxide and subsequent formation of mRNA adducts.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. sciex.com [sciex.com]
• 6. sciex.com [sciex.com]

The Unseen Impurity: A Technical Guide to ALC-0315 N-oxide in mRNA Vaccines

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA vaccines represents a paradigm shift in modern medicine, with lipid nanoparticles (LNPs) at the heart of this revolutionary technology. The ionizable cationic lipid ALC-0315 is a critical component of the LNP formulation used in some COVID-19 vaccines, responsible for encapsulating and delivering the delicate mRNA payload.[1][2][3] However, the chemical stability of ALC-0315 is not absolute. A key degradation product, ALC-0315 N-oxide, has emerged as a critical quality attribute to monitor due to its potential to compromise vaccine efficacy and safety. This technical guide provides an in-depth analysis of the significance of ALC-0315 N-oxide, detailing its formation, analytical detection, and impact on mRNA integrity.

The Significance of ALC-0315 N-oxide

ALC-0315 is an ionizable aminolipid that plays a pivotal role in the function of LNPs by stabilizing the negatively charged mRNA and facilitating its release into the cytoplasm.[1][4] However, the tertiary amine group in ALC-0315 is susceptible to oxidation, leading to the formation of ALC-0315 N-oxide.[5][6] This seemingly minor chemical modification has significant consequences.

The N-oxide impurity is problematic because it can further hydrolyze to form a reactive aldehyde.[5] This aldehyde can then covalently bind to the mRNA, forming adducts that disrupt the translation process and ultimately lead to a loss of mRNA potency and vaccine effectiveness.[5][6] Therefore, stringent control and robust analytical methods are crucial to ensure the purity of ALC-0315 and the stability of the final LNP formulation.[5]

Quantitative Analysis of ALC-0315 and its N-oxide Impurity

The purity of ALC-0315 is a critical parameter in the manufacturing of mRNA vaccines. Leading manufacturers maintain high purity standards for their lipid products. For instance, Evonik's ALC-0315 batches typically exhibit a purity of over 99%, with the N-oxide impurity consistently below 0.03%.[5]

Parameter	Specification/Value	Source
Purity of ALC-0315 (Evonik)	> 99%	[5]
ALC-0315 N-oxide Impurity Level (Evonik)	< 0.03%	[5]
Undesired Aldehyde Impurity Level (Evonik)	< 0.015%	[5]

A study comparing ALC-0315 from three different vendors showed variations in purity, with the highest purity observed at 98.20%, followed by 96.86% and 94.99%.[6] The N-oxide was identified as a key impurity in these samples.[6]

Vendor	ALC-0315 Purity (% Peak Area)
Vendor 1	98.20%
Vendor 2	94.99%
Vendor 3	96.86%

Data sourced from a comparative analysis of ALC-0315 from three different suppliers.[6]

Experimental Protocols

Synthesis of ALC-0315

Several synthetic routes for ALC-0315 have been described. A common method involves the reductive amination of 4-aminobutanol with two equivalents of an aldehyde derived from 2-hexyldecanoic acid.[7][8][9]

Materials:

• 2-Hexyldecanoic acid

• 1,6-Hexanediol (B165255)

• Pyridinium chlorochromate (PCC) or TEMPO/bleach for oxidation

• 4-Aminobutanol

• Sodium triacetoxyborohydride (B8407120) or another suitable reducing agent

• Dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (B28879) (DMAP) for esterification (Steglich esterification)[9]

• Solvents (e.g., methylene (B1212753) chloride, hexane, methanol)

• Silica (B1680970) gel for chromatography

Protocol (Conceptual Overview):

• Esterification: React 2-hexyldecanoic acid with an excess of 1,6-hexanediol under Steglich esterification conditions to form the mono-ester.[9]

• Oxidation: Oxidize the terminal alcohol of the mono-ester to an aldehyde using an oxidizing agent like PCC or a TEMPO/bleach system.[8] Purification of the aldehyde by column chromatography is crucial to remove impurities that can complicate subsequent steps.[8]

• Reductive Amination: React the purified aldehyde with 4-aminobutanol in the presence of a reducing agent such as sodium triacetoxyborohydride.[7][8] This step forms the tertiary amine core of ALC-0315.

• Purification: Purify the final product, ALC-0315, using silica gel chromatography.[7][9]

Lipid Nanoparticle (LNP) Formulation

LNPs are typically formed by the rapid mixing of an ethanolic lipid mixture with an aqueous solution containing the mRNA. Microfluidic mixing is a common and scalable method.[1][10]

Materials:

• ALC-0315

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• A PEGylated lipid (e.g., ALC-0159)

• mRNA in an aqueous buffer (e.g., citrate (B86180) or acetate (B1210297) buffer)

• Ethanol (B145695)

• Phosphate-buffered saline (PBS) for dialysis

Protocol (Microfluidic Mixing):

• Prepare Lipid Stock Solutions: Dissolve each lipid (ALC-0315, DSPC, Cholesterol, and ALC-0159) in absolute ethanol to create individual stock solutions.[10]

• Prepare Ethanolic Lipid Mixture: Combine the lipid stock solutions in the desired molar ratios. A common molar ratio for LNP formulations is approximately 46.3:9.4:42.7:1.6 (ALC-0315:DSPC:Cholesterol:ALC-0159).[1][10]

• Prepare Aqueous mRNA Solution: Dissolve the mRNA in an appropriate aqueous buffer.

• Microfluidic Mixing: Use a microfluidic mixing device to rapidly combine the ethanolic lipid mixture with the aqueous mRNA solution at a specific flow rate ratio (e.g., 3:1 aqueous to ethanol).[1]

• Dialysis: Dialyze the resulting LNP suspension against PBS to remove ethanol and non-encapsulated components.[1]

• Sterile Filtration: Filter the LNP solution through a 0.2 µm sterile filter.[1]

Analysis of ALC-0315 N-oxide

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the primary analytical technique for the detection and quantification of ALC-0315 N-oxide.[5][11] Electron Activated Dissociation (EAD) is a powerful fragmentation technique used for the structural elucidation of ALC-0315 and its impurities.[6][12]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• High-resolution mass spectrometer (e.g., Quadrupole Time-of-Flight, QTOF) with EAD capability[5][12]

Protocol (Conceptual Overview):

• Sample Preparation: Dilute the ALC-0315 sample or the formulated LNP in an appropriate solvent mixture (e.g., methanol/acetonitrile/water with ammonium (B1175870) acetate).[6]

• Chromatographic Separation: Inject the sample into the HPLC system equipped with a suitable column to separate ALC-0315 from its impurities.

• Mass Spectrometric Detection:

  • Use positive electrospray ionization (ESI+) to ionize the analytes.[11]

  • Monitor for the specific mass-to-charge ratio (m/z) of ALC-0315 N-oxide ([M+H]⁺ ≈ 782.7237).[5]

  • Utilize extracted ion chromatograms (EIC) to identify the peak corresponding to the N-oxide.[5]

• Structural Confirmation (EAD): Perform EAD-based MS/MS fragmentation on the ion corresponding to the N-oxide. The resulting fragment ions provide detailed structural information, confirming the location of the oxidation on the nitrogen atom.[6]

• Quantification: Quantify the amount of N-oxide impurity relative to the main ALC-0315 peak area or using a standard addition method.[5][6]

Signaling Pathways and Workflows

The following diagrams illustrate key processes related to ALC-0315 N-oxide and its role in mRNA vaccines.

Caption: Degradation of ALC-0315 to its N-oxide and subsequent impact on mRNA.

Caption: Workflow for mRNA-LNP formulation and quality control analysis.

Conclusion

ALC-0315 N-oxide is a critical impurity that can significantly impact the efficacy of mRNA vaccines. Its formation through the oxidation of ALC-0315 and subsequent degradation to a reactive aldehyde poses a direct threat to the integrity of the mRNA payload. For researchers, scientists, and drug development professionals, a thorough understanding of the formation, detection, and control of this impurity is paramount. The implementation of robust analytical methods, such as HPLC-MS with EAD, and stringent quality control throughout the manufacturing process are essential to ensure the delivery of safe and effective mRNA-based therapeutics and vaccines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. What is ALC-0315? | BroadPharm [broadpharm.com]
• 5. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 6. sciex.com [sciex.com]
• 7. ALC-0315: Application and Synthesis_Chemicalbook [chemicalbook.com]
• 8. A Route to Lipid ALC‐0315: a Key Component of a COVID‐19 mRNA Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Route to Synthesize Ionizable Lipid ALC-0315, a Key Component of the mRNA Vaccine Lipid Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. lcms.cz [lcms.cz]
• 12. sciex.com [sciex.com]

The Emergence of a Critical Quality Attribute: A Technical Guide to the Discovery and Initial Studies of ALC-0315 N-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ionizable lipid ALC-0315, or ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate), is a pivotal component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, most notably the Pfizer-BioNTech COVID-19 vaccine.[1] Its primary role is to ensure the efficient encapsulation of mRNA, protect it from degradation, and facilitate its release into the cytoplasm.[2] However, the chemical stability of ALC-0315 is not absolute, and the presence of impurities can significantly impact the efficacy and safety of the final drug product. Among these, ALC-0315 N-oxide has been identified as a critical quality attribute that requires stringent control. This technical guide provides an in-depth overview of the discovery, initial studies, and analytical methodologies related to ALC-0315 N-oxide.

The Discovery of a Potency-Reducing Impurity

Initial investigations into the stability of mRNA-LNP formulations revealed a novel mechanism for the loss of mRNA activity. A seminal study by Packer et al. in 2021 identified that certain impurities derived from the ionizable cationic lipid component were responsible for rendering the mRNA untranslatable, leading to a significant loss of protein expression.[3][4][5] These electrophilic impurities were found to be formed through the oxidation of the tertiary amine of the ionizable lipid, followed by hydrolysis.[3][4][5]

In the case of ALC-0315, this oxidative degradation leads to the formation of ALC-0315 N-oxide.[6] This N-oxide can then hydrolyze to form a reactive aldehyde and a free amine.[6] The aldehyde is particularly problematic as it can react with the mRNA, forming lipid-mRNA adducts that disrupt the translation process and negatively impact the therapeutic activity of the mRNA product.[6] This discovery underscored the critical importance of robust analytical methods and stringent manufacturing controls to monitor and limit the presence of ALC-0315 N-oxide in LNP formulations.[3][4][5]

The Degradation Pathway of ALC-0315 to a Reactive Aldehyde

The following diagram illustrates the oxidative degradation pathway of ALC-0315, as described in the literature.

Caption: Oxidative degradation of ALC-0315 to a reactive aldehyde.

Initial Studies and Characterization

Following its identification, several studies focused on the detection, characterization, and quantification of ALC-0315 N-oxide. These initial investigations were crucial in establishing analytical methods for routine quality control and for understanding the propensity of ALC-0315 to degrade under various conditions.

Forced Degradation Studies

To understand the formation of ALC-0315 N-oxide and other related impurities, forced degradation studies are performed. A common protocol involves incubating a solution of ALC-0315 at an elevated temperature to accelerate the degradation process.

One such study involved suspending ALC-0315 in PBS with 300mM sucrose (B13894) and incubating it at 60°C for 3 to 5 days.[7] Analysis of the degraded samples revealed an increase in several impurities, including the N-oxide.[7]

Quantitative Analysis of ALC-0315 and its N-oxide Impurity

The quantification of ALC-0315 N-oxide is challenging due to its low abundance and the potential for co-elution with other impurities. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the primary analytical technique employed for this purpose.

The table below summarizes quantitative data from various studies on ALC-0315 purity and the detection of its N-oxide impurity.

Parameter	Method	Results	Reference
ALC-0315 Purity	HPLC-CAD	Typically >99%	[6]
ALC-0315 Purity (Vendor Comparison)	UPLC-MS/MS	Vendor 1: 98.20%Vendor 2: 94.99%Vendor 3: 96.86%	[8]
ALC-0315 N-oxide Detection Limit	Standard QC Procedure	Monitored down to 1.0%	[6]
ALC-0315 N-oxide Quantification	HPLC-MS	Maximum of < 0.03% detected in nine batches (potentially overestimated due to co-elution)	[6]
ALC-0315 N-oxide Detection	LC-MS/MS	Detected at relative abundances as low as 0.02%	[9]
ALC-0315 N-oxide Molecular Weight	HPLC-MS	[M+H]⁺ = 782.7237	[6]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the accurate detection and quantification of ALC-0315 N-oxide. The following sections outline the key methodologies cited in the literature.

Sample Preparation for Forced Degradation

• Prepare a stock solution of ALC-0315 standard.

• Suspend the ALC-0315 standard in a solution of Phosphate-Buffered Saline (PBS) containing 300mM sucrose to a final concentration of 5 mg per vial.[7]

• Incubate the vials at 60°C for a period of 3 to 5 days.[7]

• Prior to analysis, dilute the intact and degraded ALC-0315 stock solutions. A typical dilution involves a 100-fold dilution with a solution of 60:40 (v/v) acetonitrile (B52724)/methanol with 10 mM ammonium (B1175870) acetate, followed by a further 100-fold dilution with a solution containing 15% water, 30% methanol, and 55% acetonitrile with 10mM ammonium acetate.[7]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) Analysis

The following is a representative protocol for the analysis of ALC-0315 and its impurities by LC-MS/MS.

• Chromatography System: A Waters H-class UPLC system or equivalent.[8]

• Mass Spectrometer: A SCIEX ZenoTOF 7600 system or a high-resolution mass spectrometer such as an Agilent 6500 Series QTOF.[6][8]

• Column: A UHPLC Peptide BEH C18 column (2.1 × 150 mm, 1.7 μm, 300 Å).[7][8]

• Mobile Phase A: 15:30:55 (v/v/v) water/methanol/acetonitrile with 10mM ammonium acetate.[8]

• Mobile Phase B: 60:40 (v/v) acetonitrile/methanol with 10mM ammonium acetate.[8]

• Flow Rate: 0.3 mL/min.[8]

• Column Temperature: 70°C.[8]

• Injection Volume: 2 µL.[8]

• LC Gradient: A suitable gradient to separate ALC-0315 from its impurities. An example of a gradient program is provided in the table below (adapted from a similar analysis).

Time (min)	% Mobile Phase B
0.0	10
2.0	10
15.0	95
20.0	95
20.1	10
25.0	10

• MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[10]

  • Monitored Ion for ALC-0315 N-oxide: m/z 782.7237 ([M+H]⁺).[6]

  • Data Acquisition: Data-Dependent Acquisition (DDA) or targeted Multiple Reaction Monitoring (MRM) can be used.[8][11] Advanced fragmentation techniques like Electron Activated Dissociation (EAD) can provide detailed structural information.[7]

Experimental Workflow for Impurity Analysis

The overall workflow for the identification and quantification of ALC-0315 N-oxide involves several key steps, as depicted in the diagram below.

Caption: Workflow for ALC-0315 N-oxide identification and quantification.

Conclusion

The discovery of ALC-0315 N-oxide and its detrimental effect on mRNA activity has been a critical development in the field of nucleic acid therapeutics. It has highlighted the importance of a deep understanding of the chemical stability of excipients used in drug delivery systems. The initial studies have successfully established a framework for the identification and control of this critical impurity. Continuous improvement of analytical methodologies and a thorough understanding of the degradation pathways are paramount to ensuring the quality, efficacy, and safety of life-saving mRNA-based medicines. This technical guide serves as a foundational resource for researchers and professionals dedicated to advancing the field of drug development.

References

• 1. What is ALC-0315? | BroadPharm [broadpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. A novel mechanism for the loss of mRNA activity in lipid nanoparticle delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel mechanism for the loss of mRNA activity in lipid nanoparticle delivery systems [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 7. sciex.com [sciex.com]
• 8. sciex.com [sciex.com]
• 9. sciex.com [sciex.com]
• 10. Lipid Impurity Detection in Lipid Nanoparticles LNPs via LC-MS/MS [knauer.net]
• 11. sciex.com [sciex.com]

ALC-0315 N-oxide: A Technical Guide to its Physicochemical Properties and Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALC-0315 is a critical ionizable lipid component in lipid nanoparticle (LNP) formulations for mRNA-based vaccines and therapeutics, most notably the Pfizer-BioNTech COVID-19 vaccine. The purity of ALC-0315 is paramount to the safety and efficacy of these drug products. One of the major critical impurities identified in the manufacturing of ALC-0315 is its N-oxide derivative, ALC-0315 N-oxide. This document provides a comprehensive technical overview of the physicochemical properties of ALC-0315 N-oxide, detailed experimental protocols for its characterization, and an exploration of its impact on mRNA-LNP quality.

Physicochemical Properties of ALC-0315 N-oxide

ALC-0315 N-oxide is formed through the oxidation of the tertiary amine in the ALC-0315 molecule.[1][2] Its presence as an impurity in ALC-0315 batches is a significant concern as it can lead to the degradation of mRNA and a subsequent loss of protein expression, thereby compromising the therapeutic efficacy of the vaccine or drug.[2]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C48H95NO6	[3][4]
Molecular Weight	782.3 g/mol	[3][4]
Formal Name	6-((2-hexyldecanoyl)oxy)-N-(6-((2-hexyldecanoyl)oxy)hexyl)-N-(4-hydroxybutyl)hexan-1-amine oxide	[3][4]
Solubility	Soluble in methanol (B129727) and ethanol (B145695). A 5 mg/ml solution in ethanol is commercially available.	[3]
Stability	Stable for at least 3 years when stored at -20°C.	[3]
pKa of parent ALC-0315	6.09	[5]

Impact on mRNA-LNP Efficacy

The formation of ALC-0315 N-oxide is problematic for mRNA delivery systems. The N-oxide can hydrolyze to form reactive aldehydes.[2] These aldehydes can then react with the mRNA, leading to the formation of adducts that disrupt the translation process and result in a loss of protein expression.[2] Therefore, stringent control and monitoring of ALC-0315 N-oxide levels in the lipid raw material are crucial for ensuring the quality and effectiveness of the final LNP product.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 5. sciex.com [sciex.com]

In-Depth Technical Guide to ALC-0315 N-oxide: A Critical Impurity in Lipid Nanoparticle Formulations

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ALC-0315 N-oxide, a critical impurity associated with the ionizable lipid ALC-0315. ALC-0315 is a key component in lipid nanoparticle (LNP) delivery systems for mRNA-based therapeutics and vaccines. Understanding the properties and analytical methodologies for ALC-0315 N-oxide is crucial for ensuring the quality, stability, and efficacy of these advanced drug products.

Core Compound Data: ALC-0315 and its N-oxide

A specific CAS number for ALC-0315 N-oxide is not publicly available. The relevant data for ALC-0315 and its N-oxide derivative are summarized below.

Property	ALC-0315	ALC-0315 N-oxide
CAS Number	2036272-55-4[1][2]	Not Available
Molecular Formula	C48H95NO5[3]	C48H95NO6[4][5][6]
Molecular Weight	766.27 g/mol [3]	782.3 g/mol [4][5][6]
IUPAC Name	[(4-hydroxybutyl)azanediyl]di(hexane-6,1-diyl) bis(2-hexyldecanoate)[2]	6-((2-hexyldecanoyl)oxy)-N-(6-((2-hexyldecanoyl)oxy)hexyl)-N-(4-hydroxybutyl)hexan-1-amine oxide[5]

Formation and Significance of ALC-0315 N-oxide

ALC-0315 N-oxide is an oxidation product of the tertiary amine in ALC-0315. Its presence in LNP formulations is a critical quality attribute to monitor as it can undergo further degradation. This degradation pathway can lead to the formation of reactive aldehydes. These aldehydes have been shown to potentially react with the mRNA payload, which can compromise the efficacy of the therapeutic or vaccine by disrupting translation.[7]

The formation of ALC-0315 N-oxide can be accelerated by factors such as heat and mechanical stress during the manufacturing and storage of LNPs.[8] Therefore, robust analytical methods are essential for its detection and quantification to ensure the stability and potency of mRNA-based medicines.

Experimental Protocols

Forced Degradation Study of ALC-0315

Forced degradation studies are performed to intentionally degrade the drug substance to understand its degradation pathways and to develop and validate stability-indicating analytical methods.[9][10][11][12][13][14]

Objective: To generate ALC-0315 degradation products, including ALC-0315 N-oxide, for analytical method development and validation.

Methodology:

• Sample Preparation: Prepare a stock solution of ALC-0315 in an appropriate buffer, such as PBS with a cryoprotectant like sucrose.[8]

• Stress Conditions: Aliquot the ALC-0315 solution into vials and subject them to various stress conditions. A common method to induce oxidation is through thermal stress.[8]

  • Thermal Stress: Incubate the vials at an elevated temperature, for example, 60°C, for defined periods, such as 3 and 5 days.[8]

• Sample Analysis: Following the incubation period, analyze the samples using a suitable analytical technique, such as UPLC-MS/MS, to identify and quantify the degradation products.[8]

UPLC-MS/MS Method for the Analysis of ALC-0315 and its Impurities

This method is designed for the separation, identification, and quantification of ALC-0315 and its process-related impurities and degradation products, including ALC-0315 N-oxide.

Instrumentation:

• UPLC System: A high-performance UPLC system, such as a Waters H-class UPLC.[8][15]

• Mass Spectrometer: A high-resolution mass spectrometer, for instance, a SCIEX ZenoTOF 7600 system, capable of EAD (Electron Activated Dissociation) for detailed structural elucidation.[8][15]

Chromatographic Conditions:

Parameter	Condition
Column	UHPLC Peptide BEH C18, 2.1 × 150 mm, 1.7 µm, 130 Å[15]
Mobile Phase A	15% Water, 30% Methanol, 55% Acetonitrile with 10mM Ammonium Acetate[15]
Mobile Phase B	60% Acetonitrile, 40% Methanol with 10mM Ammonium Acetate[15]
Flow Rate	0.3 mL/min[15]
Column Temperature	70°C[15]
Injection Volume	2 µL[15]

Gradient Elution:

Time (min)	% Mobile Phase B
0.0	10
2.0	10
15.0	95
20.0	95
20.1	10
25.0	10

Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[16]

• Acquisition Mode: Data-Dependent Acquisition (DDA) is often used for initial impurity profiling.[15] For targeted quantification, Multiple Reaction Monitoring (MRM) can be employed.

• Fragmentation: Collision-Induced Dissociation (CID) and Electron Activated Dissociation (EAD) are used for structural characterization. EAD is particularly useful for obtaining detailed fragmentation of lipids like ALC-0315.[8][15]

ALC-0315 Degradation Pathway and Analytical Workflow

The following diagrams illustrate the degradation pathway of ALC-0315 to its N-oxide and the subsequent analytical workflow for its characterization.

ALC-0315 Degradation and its Impact on mRNA

Analytical Workflow for ALC-0315 N-oxide

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. ALC-0315 - Wikipedia [en.wikipedia.org]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. ALC-0315 N-oxide | BroadPharm [broadpharm.com]
• 5. ALC-0315 N-oxide | Cayman Chemical | Biomol.com [biomol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 8. sciex.com [sciex.com]
• 9. biopharminternational.com [biopharminternational.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 12. ajpsonline.com [ajpsonline.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. formulationbio.com [formulationbio.com]
• 15. sciex.com [sciex.com]
• 16. lcms.cz [lcms.cz]

Protocols & Analytical Methods

Application Notes and Protocols for the Detection of ALC-0315 N-oxide by HPLC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALC-0315, a key ionizable cationic lipid in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, is susceptible to degradation, including oxidation of its tertiary amine to form ALC-0315 N-oxide. The presence of this and other impurities can impact the efficacy and safety of the final drug product. Therefore, robust analytical methods for the detection and quantification of ALC-0315 N-oxide are crucial during drug development and for quality control. This document provides detailed application notes and protocols for the detection of ALC-0315 N-oxide using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

N-oxidation of ionizable lipids can potentially lead to covalent modification of ribonucleotides, resulting in a loss of mRNA potency.[1] Consequently, ensuring the detailed and sensitive characterization of the ionizable lipid and its related impurities is a necessary step.[1]

Quantitative Data Summary

The following table summarizes the quantitative findings regarding ALC-0315 N-oxide from various studies. It is important to note that the quantification of ALC-0315 N-oxide can be challenging due to the co-elution of other impurities, such as ALC-0315+CH2.[2] In such cases, techniques like standard addition have been employed to estimate the concentration.[2]

Parameter	Result	Reference
Maximum Detected Amount	< 0.03%	[2]
Stability Study Finding	The relative concentration of ALC-0315 N-oxide increases over time, particularly in RNA-loaded LNPs at room temperature.	[3]
Lower Limit of Quantification (LLOQ) of ALC-0315 in plasma	0.4 ng/mL (using precursor-to-precursor MRM)	[4]
Relative Abundance of Impurities Detected	As low as 0.02%	[5]

Experimental Protocols

This section details the methodologies for the HPLC-MS analysis of ALC-0315 and the detection of its N-oxide impurity.

Sample Preparation

Proper sample preparation is critical for accurate analysis.

• Forced Degradation Study: To generate ALC-0315 impurities, including the N-oxide, a standard of ALC-0315 suspended in PBS with 300mM sucrose (B13894) can be incubated at 60°C for 3 to 5 days.[1]

• ALC-0315 Samples from Suppliers: Stock solutions of ALC-0315 can be prepared by a 100-fold dilution using mobile phase B, followed by another 100-fold dilution with mobile phase A.[6]

• LNP Formulations in Plasma: For analysis in a biological matrix, ALC-0315 and LNPs can be diluted in plasma. The samples are then extracted by protein precipitation using 100% acetonitrile, followed by centrifugation. The resulting supernatant is collected for injection into the LC-MS system.[4]

HPLC-MS Method 1: UHPLC with ZenoTOF MS

This method is suitable for the separation and sensitive detection of ALC-0315 and its impurities.

Chromatographic Conditions:

Parameter	Condition
HPLC System	Waters ACQUITY UPLC I-Class or similar
Column	Waters ACQUITY Premier Peptide BEH C18 column (2.1 × 150 mm, 1.7 μm, 130 Å)
Mobile Phase A	10 mM ammonium (B1175870) acetate (B1210297) in water/methanol/acetonitrile (15/30/55; v/v/v)[4]
Mobile Phase B	10 mM ammonium acetate in acetonitrile/methanol (60/40; v/v)[4]
Flow Rate	0.3 mL/min[1] or 0.5 mL/min[4]
Column Temperature	70°C[1][4]
Injection Volume	2 µL[1]

Gradient Program:

Time (min)	%B
0.0	10
2.0	10
12.0	60
15.0	95
18.0	95
18.1	10
22.0	10

Mass Spectrometry Conditions:

Parameter	Setting
Mass Spectrometer	SCIEX ZenoTOF 7600 system[1][4]
Ion Source	OptiFlow Turbo V ion source with positive electrospray ionization (ESI+)
Monitored m/z for N-oxide	782.7237 ([M+H]+)[2]
Fragmentation	Electron Activated Dissociation (EAD) is recommended for detailed structural elucidation as it provides more diagnostic fragment ions for ALC-0315 and its impurities compared to Collision-Induced Dissociation (CID).[1]

HPLC-MS Method 2: UHPLC with Q-TOF MS

This method provides high-resolution separation and accurate mass identification of lipid components.

Chromatographic Conditions:

Parameter	Condition
HPLC System	Agilent 1290 Infinity II LC or similar
Column	Agilent InfinityLab Poroshell 120 Phenyl-Hexyl (2.1 × 50 mm, 1.9 µm)[7]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (50:50) with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	50°C
Injection Volume	1 µL

Gradient Program:

Time (min)	%B
0.0	40
5.0	100
6.0	100
6.1	40
7.0	40

Mass Spectrometry Conditions:

Parameter	Setting
Mass Spectrometer	Agilent 6545XT AdvanceBio LC/Q-TOF or similar[7]
Ion Source	Dual Agilent Jet Stream ESI
Gas Temperature	325°C
Gas Flow	10 L/min
Nebulizer	45 psi
Sheath Gas Temperature	350°C
Sheath Gas Flow	12 L/min
Capillary Voltage	3500 V
Fragmentor	175 V

Visualizations

Experimental Workflow for HPLC-MS Analysis of ALC-0315 N-oxide

Caption: Workflow for ALC-0315 N-oxide detection by HPLC-MS.

Logical Relationship for ALC-0315 Degradation and Analysis

Caption: Degradation, analysis, and impact of ALC-0315 N-oxide.

References

• 1. sciex.com [sciex.com]
• 2. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 3. lcms.cz [lcms.cz]
• 4. sciex.com [sciex.com]
• 5. researchgate.net [researchgate.net]
• 6. sciex.com [sciex.com]
• 7. agilent.com [agilent.com]

Application Notes and Protocols for the Quantitative Analysis of ALC-0315 N-oxide in Lipid Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALC-0315, a key ionizable lipid in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, is susceptible to oxidation, leading to the formation of ALC-0315 N-oxide. This N-oxide is a critical quality attribute to monitor as it can degrade into reactive aldehydes that may compromise the integrity and efficacy of the mRNA payload by forming adducts.[1][2] Therefore, robust and sensitive analytical methods for the accurate quantification of ALC-0315 N-oxide are paramount for ensuring the quality, stability, and safety of LNP-based drug products.

These application notes provide detailed protocols for the quantitative analysis of ALC-0315 N-oxide in lipid mixtures using high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS/MS), a widely adopted and sensitive analytical technique for this purpose.[1][2]

Data Presentation

Table 1: Summary of Quantitative Analysis of ALC-0315 N-oxide

Parameter	Result	Method	Reference
Purity of ALC-0315 Batches	> 99%	HPLC-CAD
ALC-0315 N-oxide Impurity Level	< 0.03%	HPLC-MS	[2]
Corresponding Aldehyde Impurity Level	< 0.015%	HPLC-MS	[2]
Relative Abundance of N-oxide Impurity	As low as 0.02%	ZenoTOF 7600 system	[3][4]
Detection of Low-Abundant Impurities	< 0.2% relative to the main peak	ZenoTOF 7600 system	[5][6]
Identification of Impurities	As low as 0.01%	ZenoTOF 7600 system	[7][8]

Table 2: Stability Study of ALC-0315 N-oxide in LNPs

Condition	Observation	Reference
Storage at Room Temperature and +7°C	The relative concentration of ALC-0315 N-oxide increased over one week.	[1]
RNA-loaded vs. Empty LNPs at Room Temperature	The increase in ALC-0315 N-oxide was more pronounced in RNA-loaded LNPs.	[1]

Experimental Protocols

Protocol 1: Quantification of ALC-0315 N-oxide by UPLC-MS/MS

This protocol is based on methodologies described for the analysis of impurities in ALC-0315.[9][7][8]

1. Objective: To quantify the amount of ALC-0315 N-oxide in a lipid mixture or LNP formulation.

2. Materials and Reagents:

• ALC-0315 sample

• ALC-0315 N-oxide reference standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) acetate

• Phosphate-buffered saline (PBS)

• 100 kDa molecular weight cut-off ultracentrifugal filters (for LNP samples)

3. Sample Preparation:

• Lipid Stocks: Dilute the ALC-0315 stock solution 100-fold with mobile phase B (see below) and then further dilute 100-fold with mobile phase A.[7][8]

• LNP Formulations: Dilute the LNP formulation with PBS. Perform a buffer exchange using 100 kDa molecular weight cut-off ultracentrifugal filters to remove non-encapsulated components.[9][3]

• Plasma Samples: Extract the sample by protein precipitation using 100% acetonitrile, followed by centrifugation. Collect the supernatant for analysis.[9][3]

4. UPLC System and Conditions:

• Instrument: Waters ACQUITY UPLC H-Class or equivalent.[5][7][8]

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 150 mm.[9][7][8]

• Mobile Phase A: 15:30:55 (v/v/v) Water/Methanol/Acetonitrile with 10 mM ammonium acetate.[9][7][8]

• Mobile Phase B: 60:40 (v/v) Acetonitrile/Methanol with 10 mM ammonium acetate.[9][7][8]

• Flow Rate: 0.3 - 0.5 mL/min.[9][5][7][8]

• Column Temperature: 70°C.[9][7][8]

• Injection Volume: 2 µL.[5][7][8]

• Gradient: Establish a suitable gradient to separate ALC-0315 from its N-oxide impurity.

5. Mass Spectrometry System and Conditions:

• Instrument: SCIEX ZenoTOF 7600 system or equivalent high-resolution mass spectrometer.[9][3][5][7][8]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) or high-resolution full scan.

• Key Transitions for ALC-0315 N-oxide:

  • Precursor Ion (Q1): m/z 782.72.

  • Fragment Ions (Q3): Utilize diagnostic fragment ions for confirmation. Electron Activated Dissociation (EAD) can provide specific fragments (e.g., m/z 187.16, 443.40, 709.66) to confirm the N-oxidation site.[9][3]

6. Data Analysis:

• Generate a calibration curve using the ALC-0315 N-oxide reference standard.

• Quantify the amount of ALC-0315 N-oxide in the samples by comparing the peak area to the calibration curve.

• Relative quantification can be performed by comparing the peak area of the N-oxide to that of the parent ALC-0315 lipid.[1]

Protocol 2: Forced Degradation Study

1. Objective: To assess the stability of ALC-0315 and its propensity to form the N-oxide under stress conditions.

2. Procedure:

• Prepare a solution of ALC-0315 in a suitable buffer (e.g., PBS with 300mM sucrose).[5][10]

• Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 3 to 5 days).[5][10]

• At specified time points, withdraw aliquots of the sample.

• Analyze the samples using the UPLC-MS/MS method described in Protocol 1 to quantify the formation of ALC-0315 N-oxide and other degradation products.[5][10]

Visualizations

Caption: Oxidative degradation pathway of ALC-0315.

Caption: Workflow for quantitative analysis of ALC-0315 N-oxide.

References

• 1. lcms.cz [lcms.cz]
• 2. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 3. sciex.com [sciex.com]
• 4. researchgate.net [researchgate.net]
• 5. sciex.com [sciex.com]
• 6. Structural Characterization Of The Cationic Lipid Nanoparticle Component ALC-0315 And Its Impurities [bioprocessonline.com]
• 7. sciex.com [sciex.com]
• 8. sciex.com [sciex.com]
• 9. sciex.com [sciex.com]
• 10. sciex.com [sciex.com]

Application Note: Quantitative Analysis of ALC-0315 N-oxide in Plasma by LC-MS/MS

Abstract

This application note describes a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of ALC-0315 N-oxide in plasma. ALC-0315 is a key ionizable lipid used in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics. Its N-oxide is a critical impurity and metabolite that can impact the efficacy and safety of the drug product. The method utilizes protein precipitation for sample preparation and a high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer for analysis. This protocol is intended for researchers, scientists, and drug development professionals involved in the characterization and quality control of LNP-based drug delivery systems.

Introduction

ALC-0315 is a synthetic ionizable lipid crucial for the encapsulation and cellular delivery of mRNA in vaccines and therapeutics, including the Pfizer-BioNTech COVID-19 vaccine.[1] During the manufacturing process and upon storage, ALC-0315 can degrade, forming various impurities. One of the most critical impurities is ALC-0315 N-oxide, which has been shown to potentially react with mRNA and reduce its potency.[2] Furthermore, in vivo, ALC-0315 can be metabolized to its N-oxide. Therefore, a robust and sensitive analytical method for the quantification of ALC-0315 N-oxide is essential for quality control, stability studies, and pharmacokinetic assessments. This application note provides a detailed protocol for a reliable LC-MS/MS method to quantify ALC-0315 N-oxide in a biological matrix.

Experimental Workflow

Caption: Experimental workflow for ALC-0315 N-oxide quantification.

Experimental Protocols

Materials and Reagents

• ALC-0315 N-oxide reference standard

• ALC-0315-d10 (or other suitable internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Water (LC-MS grade)

• Control human plasma

Sample Preparation

• Thaw plasma samples and ALC-0315 N-oxide stock solutions at room temperature.

• Prepare a series of calibration standards and quality control (QC) samples by spiking the appropriate amount of ALC-0315 N-oxide stock solution into control human plasma.

• To 50 µL of plasma sample, calibrator, or QC, add 150 µL of acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the samples at 13,000 rpm for 10 minutes.[3][4]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• LC System: UHPLC system

• Column: Peptide BEH C18, 2.1 x 150 mm, 1.7 µm[4][5][6]

• Mobile Phase A: 10 mM Ammonium acetate in Water/Methanol/Acetonitrile (15/30/55, v/v/v)[4]

• Mobile Phase B: 10 mM Ammonium acetate in Acetonitrile/Methanol (60/40, v/v)[4]

• Flow Rate: 0.5 mL/min[4]

• Column Temperature: 70 °C[4][5][6]

• Injection Volume: 2 µL[5][6]

Time (min)	% Mobile Phase B
0.0	10
2.0	10
15.0	95
20.0	95
20.1	10
25.0	10

Mass Spectrometry

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ion Source: Electrospray Ionization (ESI), positive mode

• Ion Source Temperature: 550 °C

• IonSpray Voltage: 5500 V

• Curtain Gas: 35 psi

• Collision Gas: High

• Ion Source Gas 1: 55 psi

• Ion Source Gas 2: 65 psi

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
ALC-0315 N-oxide	782.7	187.2	45
ALC-0315 N-oxide	782.7	443.4	35
ALC-0315-d10 (IS)	776.8	520.5	40

Note: The precursor ion for ALC-0315 N-oxide is [M+H]⁺ with an m/z of 782.7237.[7] The product ions are based on characteristic fragments identified through Electron Activated Dissociation (EAD), which provides high structural specificity for the N-oxide.[3][4]

Quantitative Data Summary

The following table summarizes the target performance characteristics for the quantitative method. These values are based on typical performance for similar lipid molecules and should be validated for the specific laboratory and instrumentation.[1]

Parameter	Target Value
Linearity Range	0.5 - 500 ng/mL
LLOQ	0.5 ng/mL
Accuracy	85 - 115%
Precision (%CV)	< 15%
Correlation Coefficient (r²)	≥ 0.995

Method Development Logic

Caption: Logical flow for the development of the analytical method.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of ALC-0315 N-oxide in plasma using LC-MS/MS. The method is designed to be sensitive, specific, and robust, making it suitable for a range of applications in the development and quality control of LNP-based mRNA therapeutics. The provided workflow and protocols can be readily adapted and validated for routine use in a research or regulated laboratory setting.

References

• 1. Development of an Analytical Method for Ionizable Lipids in Lipid Nanoparticles Using LC-MS/MS -Mass Spectrometry Letters | 학회 [koreascience.kr]
• 2. sciex.com [sciex.com]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]
• 5. sciex.com [sciex.com]
• 6. sciex.com [sciex.com]
• 7. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]

Application Note: Synthesis and Purification of ALC-0315 N-oxide Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the synthesis and purification of the ALC-0315 N-oxide reference standard. ALC-0315 is a critical ionizable lipid component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics. The presence of its N-oxide derivative is a critical quality attribute to monitor, as it can impact the efficacy and stability of the final drug product.[1][2][3] The availability of a well-characterized N-oxide reference standard is essential for the development of accurate analytical methods to quantify this impurity in ALC-0315 batches. This document outlines a controlled oxidation method for the synthesis of ALC-0315 N-oxide and a subsequent purification protocol using flash chromatography to achieve high purity.

Introduction

ALC-0315, ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate), is a key ionizable cationic lipid used in the formulation of lipid nanoparticles for the delivery of nucleic acids, most notably in the Pfizer-BioNTech COVID-19 vaccine.[4][5] During the synthesis and storage of ALC-0315, various impurities can form, with the N-oxide being a significant concern. The oxidation of the tertiary amine in ALC-0315 to its corresponding N-oxide can potentially alter the physicochemical properties of the lipid and may lead to a loss of mRNA activity in LNP formulations.[2][3][6] Therefore, robust analytical methods are required to detect and quantify the ALC-0315 N-oxide impurity.

The development and validation of such analytical methods necessitate a pure reference standard of the N-oxide. This application note details a laboratory-scale procedure for the intentional synthesis of ALC-0315 N-oxide from ALC-0315 and its subsequent purification to a standard suitable for use in analytical assays.

Experimental Protocols

Materials and Equipment

• ALC-0315 (high purity)

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (DCM)

• Methanol (B129727) (MeOH)

• Sodium bicarbonate (NaHCO₃)

• Sodium sulfite (B76179) (Na₂SO₃)

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for flash chromatography

• Rotary evaporator

• Flash chromatography system

• High-Performance Liquid Chromatography (HPLC) system with a Charged Aerosol Detector (CAD) or Mass Spectrometer (MS)

• Nuclear Magnetic Resonance (NMR) spectrometer

• High-Resolution Mass Spectrometer (HRMS)

Synthesis of ALC-0315 N-oxide

This protocol describes the controlled oxidation of ALC-0315 to its N-oxide.

• Dissolution: Dissolve 1 gram of high-purity ALC-0315 in 20 mL of dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Oxidation: Slowly add a solution of 1.1 equivalents of m-Chloroperoxybenzoic acid (m-CPBA) in DCM to the cooled ALC-0315 solution over 30 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC-MS. The reaction is typically complete within 2-4 hours.

• Quenching: Upon completion, quench the reaction by adding 10 mL of a saturated aqueous solution of sodium sulfite (Na₂SO₃) to destroy excess peroxide.

• Neutralization: Add 10 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the m-chlorobenzoic acid byproduct.

• Extraction: Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude ALC-0315 N-oxide.

Purification of ALC-0315 N-oxide

The crude product is purified using flash chromatography.[7]

• Column Preparation: Pack a silica gel column suitable for the amount of crude material.

• Sample Loading: Dissolve the crude ALC-0315 N-oxide in a minimal amount of DCM and load it onto the column.

• Elution: Elute the column with a gradient of methanol in dichloromethane. A typical gradient could be from 0% to 10% methanol over 20 column volumes.

• Fraction Collection: Collect fractions and analyze them by TLC or HPLC to identify those containing the pure N-oxide.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified ALC-0315 N-oxide as a colorless to pale yellow oil.

Data Presentation

Table 1: Synthesis Reaction Parameters

Parameter	Value
Starting Material	ALC-0315
Oxidizing Agent	m-Chloroperoxybenzoic acid (m-CPBA)
Solvent	Dichloromethane (DCM)
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Typical Crude Yield	>90%

Table 2: Purification Parameters

Parameter	Value
Purification Method	Flash Chromatography
Stationary Phase	Silica Gel
Mobile Phase	Dichloromethane (DCM) and Methanol (MeOH)
Elution Profile	Gradient elution (0-10% MeOH in DCM)
Expected Purity	>98% (by HPLC-CAD/MS)

Table 3: Analytical Characterization of ALC-0315 N-oxide

Analytical Technique	Expected Result
¹H NMR	Shift in peaks corresponding to protons adjacent to the nitrogen atom.
¹³C NMR	Shift in the signal of carbons bonded to the nitrogen atom.
HRMS (ESI+)	Calculated m/z for C₄₈H₉₅NO₆ [M+H]⁺: 782.7237.[1]
HPLC Purity	>98%

Visualization of Experimental Workflow

Caption: Workflow for the synthesis and purification of ALC-0315 N-oxide.

Conclusion

This application note provides a comprehensive protocol for the synthesis and purification of the ALC-0315 N-oxide reference standard. The availability of a high-purity reference standard is crucial for the accurate quantification of this critical impurity in ALC-0315, thereby ensuring the quality and consistency of lipid nanoparticle-based drug products. The described methods are robust and can be readily implemented in a standard organic chemistry laboratory. The final product should be thoroughly characterized by appropriate analytical techniques to confirm its identity and purity before its use as a reference standard.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. sciex.com [sciex.com]
• 3. sciex.com [sciex.com]
• 4. A Route to Lipid ALC‐0315: a Key Component of a COVID‐19 mRNA Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ALC-0315: Application and Synthesis_Chemicalbook [chemicalbook.com]
• 6. Overcoming thermostability challenges in mRNA–lipid nanoparticle systems with piperidine-based ionizable lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biotage.com [biotage.com]

Application Note: Monitoring ALC-0315 N-oxide Levels During Lipid Nanoparticle Production

Introduction

The ionizable cationic lipid ALC-0315, ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate), is a critical component in lipid nanoparticle (LNP) formulations for the delivery of mRNA-based therapeutics and vaccines.[1][2][3] The purity of ALC-0315 is paramount, as impurities can impact the efficacy and safety of the final drug product. One of the most critical impurities is ALC-0315 N-oxide, which can form during the manufacturing or storage of ALC-0315 or the formulated LNPs.[4][5] The presence of the N-oxide impurity is of particular concern because it can potentially lead to the formation of reactive aldehydes that may covalently modify the mRNA cargo, thereby reducing the potency of the vaccine or therapeutic.[4][6] Therefore, a robust and sensitive analytical protocol for monitoring the levels of ALC-0315 N-oxide throughout the LNP production process is essential for ensuring product quality and consistency.

This application note provides a detailed protocol for the quantification of ALC-0315 N-oxide in LNP formulations using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). This method is intended for researchers, scientists, and drug development professionals involved in the development and manufacturing of LNP-based drug products.

ALC-0315 Degradation Pathway

The primary degradation pathway of concern for ALC-0315 is the oxidation of its tertiary amine to form the corresponding N-oxide. This can be followed by further degradation to form other impurities.

References

• 1. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 2. A Route to Lipid ALC‐0315: a Key Component of a COVID‐19 mRNA Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. lcms.cz [lcms.cz]
• 5. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 6. sciex.com [sciex.com]

Application of Electron-Activated Dissociation (EAD) for the Characterization of ALC-0315 and its N-Oxide Derivative

Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALC-0315, [(4-hydroxybutyl)azanediyl]di(hexane-6,1-diyl) bis(2-hexyldecanoate), is a critical ionizable cationic lipid component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, such as the Pfizer-BioNTech COVID-19 vaccine.[1][2] The chemical structure of ALC-0315, particularly its tertiary amine head group, is pivotal for encapsulating and stabilizing negatively charged mRNA and facilitating its endosomal escape and release into the cytoplasm.[1] However, ALC-0315 is susceptible to degradation, including oxidation, which can impact the efficacy and safety of the therapeutic product. One of the critical degradation products is the ALC-0315 N-oxide. The formation of N-oxides in ionizable lipids is a concern as they can potentially lead to covalent modification of ribonucleotides, which may result in a loss of mRNA potency.[3][4]

Accurate and comprehensive characterization of ALC-0315 and its impurities is therefore paramount for quality control in drug development and manufacturing. Traditional tandem mass spectrometry techniques like collision-induced dissociation (CID) often provide insufficient fragmentation for complete structural elucidation of singly charged lipids like ALC-0315.[3][4] Electron-activated dissociation (EAD), a more recent fragmentation technique, has emerged as a powerful tool for in-depth lipid analysis.[5][6][7][8] EAD provides rich fragmentation spectra, enabling the precise localization of modifications and the differentiation of isomers, which is often not possible with CID.[5][6][8] This application note details the use of EAD for the definitive characterization of ALC-0315 and its N-oxide impurity.

Advantages of EAD for ALC-0315 Characterization

Compared to CID, EAD offers significant advantages for the structural analysis of ALC-0315 and its N-oxide:

• More Extensive Fragmentation: EAD generates a greater number of diagnostic fragment ions, providing a more complete picture of the molecule's structure.[3][4] For ALC-0315, EAD produces fragments from both the head group and the lipid tails, whereas CID fragmentation is often limited.[3]

• Precise Localization of Modifications: The detailed fragmentation patterns from EAD allow for the unambiguous identification of the site of modification, such as the N-oxidation on the tertiary amine of the head group.[4][9][10]

• Clear Differentiation of Isomers: EAD can distinguish between different oxidized isomers of a lipid, which may have different impacts on product stability and efficacy.[11]

• Characterization of Low-Abundance Impurities: The high sensitivity and rich fragmentation of EAD, particularly when coupled with technologies like the Zeno trap, enable the characterization of impurities present at very low levels (e.g., <0.2%).[3][4]

Quantitative Data Summary

The following tables summarize the key mass-to-charge ratio (m/z) values for ALC-0315 and its N-oxide derivative as determined by EAD-based mass spectrometry.

Table 1: Precursor and Diagnostic Fragment Ions of ALC-0315

Compound	Precursor Ion [M+H]⁺ (m/z)	Diagnostic EAD Fragment Ions (m/z)	Fragment Description
ALC-0315	766.7	172.1725	Head group fragment
427	Loss of one lipid tail
528	Loss of one lipid tail and part of the linker
544	Fragment containing the head group and one linker

Data synthesized from multiple sources.[4][12]

Table 2: Precursor and Diagnostic Fragment Ions of ALC-0315 N-oxide

Compound	Precursor Ion [M+H]⁺ (m/z)	Diagnostic EAD Fragment Ions (m/z)	Fragment Description
ALC-0315 N-oxide	782.7	187.156, 187.2	N-oxidized head group fragment
443.397, 443.4	Fragment indicating oxidation on the head group
544.5	Fragment containing the N-oxidized head group and one linker
709.656	Loss of a fragment from the N-oxidized head group

Data synthesized from multiple sources.[4][10][13][14]

Experimental Protocols

This section provides a general protocol for the characterization of ALC-0315 and its N-oxide using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and EAD.

Sample Preparation

For forced degradation studies to generate impurities, ALC-0315 standard can be suspended in a suitable buffer (e.g., PBS with 300mM sucrose) and incubated at an elevated temperature (e.g., 60°C) for several days.[3] For analysis, dilute the sample in an appropriate solvent such as methanol (B129727) or a mixture of mobile phases to a final concentration suitable for LC-MS/MS analysis (e.g., 1-10 µg/mL).

Liquid Chromatography (LC)

• LC System: A high-performance liquid chromatography (UHPLC) system is recommended for optimal separation.

• Column: A reversed-phase column suitable for lipid analysis, such as a C18 column (e.g., UHPLC Peptide BEH C18, 2.1 × 150 mm, 1.7 µm), should be used.[3]

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: A mixture of isopropanol (B130326) and acetonitrile (B52724) (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A suitable gradient should be developed to separate ALC-0315 from its impurities. An example gradient is as follows:

  • 0-2 min: 30% B

  • 2-15 min: 30-100% B

  • 15-20 min: 100% B

  • 20-20.1 min: 100-30% B

  • 20.1-25 min: 30% B

• Flow Rate: 0.3 mL/min[3]

• Column Temperature: 70°C[3]

• Injection Volume: 2 µL[3]

Mass Spectrometry (MS)

• Mass Spectrometer: A high-resolution mass spectrometer equipped with an EAD source (e.g., SCIEX ZenoTOF 7600 system) is required.[3]

• Ionization Mode: Positive electrospray ionization (ESI+).

• Data Acquisition: A data-dependent acquisition (DDA) method is typically used to trigger MS/MS scans for ions of interest.

• Full Scan (TOF-MS) Parameters:

  • Mass Range: m/z 100-1200

  • Collision Energy: 10 eV

• MS/MS (EAD) Parameters:

  • Electron Energy: 7 eV (can be optimized)

  • Reagent Gas: Nitrogen or another suitable gas

  • Collision Energy: 5-15 eV

  • Activation Time: 10-20 ms

Data Analysis

The acquired data can be processed using specialized software (e.g., SCIEX OS). The analysis involves:

• Identifying the precursor ion masses corresponding to ALC-0315 and its potential impurities (e.g., a +16 Da shift for oxidation).

• Examining the EAD fragmentation spectra for these precursor ions.

• Assigning fragment ions to specific structural components of the molecule to confirm the identity of ALC-0315 and to elucidate the structure of impurities, such as pinpointing the location of the N-oxide.

Visualizations

Experimental Workflow

Caption: Experimental workflow for ALC-0315 and N-oxide characterization using EAD.

Fragmentation Pathway Comparison: CID vs. EAD

Caption: Logical comparison of fragmentation outcomes from CID and EAD for ALC-0315.

Conclusion

Electron-activated dissociation is a superior analytical technique for the detailed structural characterization of the ionizable lipid ALC-0315 and its critical impurities, such as the N-oxide. The information-rich fragmentation spectra generated by EAD enable unambiguous identification and localization of molecular structures, which is essential for ensuring the quality, safety, and efficacy of LNP-based drug products. The protocols and data presented in this application note provide a framework for researchers, scientists, and drug development professionals to implement EAD for the robust characterization of ALC-0315 and related compounds in their analytical workflows.

References

• 1. What is ALC-0315? | BroadPharm [broadpharm.com]
• 2. A Route to Lipid ALC‐0315: a Key Component of a COVID‐19 mRNA Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]
• 5. Electron Activated Dissociation (EAD) MS/MS for the Structural Elucidation of Lipids | Separation Science [sepscience.com]
• 6. sciex.com [sciex.com]
• 7. In-Depth Analysis of Lipids by Electron Activated Dissociation | Technology Networks [technologynetworks.com]
• 8. sciex.com [sciex.com]
• 9. cellculturedish.com [cellculturedish.com]
• 10. sciex.com [sciex.com]
• 11. lifesciences.danaher.com [lifesciences.danaher.com]
• 12. sciex.com [sciex.com]
• 13. sciex.com [sciex.com]
• 14. sciex.com [sciex.com]

Application Note: Forced Degradation Studies of ALC-0315 for the Generation and Characterization of N-oxide Impurities

Introduction

ALC-0315, [(4-hydroxybutyl)azanediyl]bis(hexane-6,1-diyl)bis(2-hexyldecanoate), is a critical ionizable cationic lipid component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, including the Pfizer-BioNTech COVID-19 vaccine.[1][2][3] The chemical stability of ALC-0315 is paramount to the efficacy and safety of the final drug product. One of the critical degradation pathways for ionizable lipids like ALC-0315 is the oxidation of the tertiary amine to form an N-oxide impurity.[1] This N-oxide can further degrade to form reactive aldehydes that can covalently modify the mRNA cargo, leading to a loss of potency.[1] Therefore, monitoring and controlling the formation of ALC-0315 N-oxide is a critical quality attribute for LNP-based therapeutics.

This application note provides a detailed protocol for conducting forced degradation studies on ALC-0315 to intentionally generate the N-oxide impurity. It also outlines the analytical procedures for the identification and characterization of this critical degradant using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Significance of N-oxide Formation

The formation of N-oxide impurities in ionizable lipids is a significant concern as it can directly impact the stability and effectiveness of mRNA therapies.[1] The N-oxide can hydrolyze, leading to the formation of aldehydes which can react with the mRNA, thereby disrupting its translation and reducing protein expression.[1] Rigorous control over the manufacturing process and thorough analytical testing are crucial to minimize the levels of this impurity.[1]

Experimental Workflow

The overall workflow for the forced degradation study of ALC-0315 involves sample preparation, stress application, and subsequent analysis to identify and quantify the N-oxide degradant.

Caption: Experimental workflow for forced degradation of ALC-0315.

Protocols

Forced Degradation Protocol

This protocol describes the conditions for inducing the degradation of ALC-0315 to generate the N-oxide impurity.

Materials:

• ALC-0315 standard

• Phosphate-buffered saline (PBS) with 300mM sucrose

• Incubator capable of maintaining 60°C

Procedure:

• Prepare a solution of ALC-0315 standard in PBS with 300mM sucrose.

• Aliquot 5 mg of the ALC-0315 solution into individual vials.[4]

• Place the vials in an incubator set to 60°C.[4]

• Incubate the samples for a predetermined period, for example, 3 to 5 days, to induce degradation.[4]

• After incubation, remove the samples and allow them to cool to room temperature before proceeding with analysis.

LC-MS/MS Analysis Protocol for ALC-0315 and its N-oxide

This protocol outlines the analytical method for the separation and identification of ALC-0315 and its N-oxide degradant.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• High-resolution mass spectrometer (e.g., QTOF or ZenoTOF)

LC Conditions (Example):

• Column: C18 reverse-phase column

• Mobile Phase A: 15% water, 30% MeOH, 55% acetonitrile (B52724) with 10mM ammonium (B1175870) acetate[5][6]

• Mobile Phase B: 60:40 (v/v) acetonitrile/MeOH with 10mM ammonium acetate[5][6]

• Gradient: A suitable gradient to separate ALC-0315 from its impurities.

• Flow Rate: 500 µL/min[7]

• Injection Volume: Appropriate volume based on sample concentration and instrument sensitivity.

MS Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)[8]

• Mass Analyzer: TOF-MS for accurate mass measurement

• Data Acquisition: Data-Dependent Acquisition (DDA) or Multiple Reaction Monitoring (MRM) for targeted analysis.[7]

• Targeted m/z values:

  • ALC-0315 [M+H]⁺: 766.72[1]

  • ALC-0315 N-oxide [M+H]⁺: 782.7237[1]

Procedure:

• Dilute the stressed ALC-0315 samples in an appropriate solvent (e.g., methanol (B129727) or mobile phase A).[4][7]

• Inject the diluted sample into the LC-MS/MS system.

• Acquire data in the appropriate mode to detect the parent compound and the expected N-oxide degradant.

• Process the data to identify and quantify the N-oxide impurity based on its accurate mass and fragmentation pattern.

Data Presentation

The quantitative data from the forced degradation study can be summarized in the following table.

Sample ID	Stress Condition	Incubation Time (days)	ALC-0315 Peak Area	N-oxide Peak Area	% N-oxide
Control	No stress	0	X	Not Detected	0
Stressed 1	60°C	3	Y	Z	(Z/(Y+Z))100
Stressed 2	60°C	5	A	B	(B/(A+B))100

Characterization of ALC-0315 N-oxide

The identification of the N-oxide impurity is confirmed through high-resolution mass spectrometry and tandem mass spectrometry (MS/MS).

• Accurate Mass Measurement: The protonated molecule of ALC-0315 N-oxide is observed at an m/z of 782.7237.[1]

• MS/MS Fragmentation: Electron-activated dissociation (EAD) provides more diagnostic fragment ions for structural elucidation compared to collision-induced dissociation (CID).[4][7] Specific fragment ions can confirm the site of oxidation at the tertiary amine.[7][9]

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. A Route to Lipid ALC‐0315: a Key Component of a COVID‐19 mRNA Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sciex.com [sciex.com]
• 5. sciex.com [sciex.com]
• 6. sciex.com [sciex.com]
• 7. sciex.com [sciex.com]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Chromatographic Separation of ALC-0315 and its N-oxide Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALC-0315, a key ionizable lipid in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, plays a critical role in the efficacy and safety of these drug delivery systems. During the synthesis and storage of ALC-0315, process-related impurities and degradation products can arise. One such critical impurity is the N-oxide of ALC-0315. The presence of this N-oxide can potentially impact the stability and biological activity of the LNP formulation. Therefore, robust analytical methods for the separation and quantification of ALC-0315 and its N-oxide impurity are essential for quality control and ensuring the safety and potency of the final drug product.

This document provides detailed application notes and protocols for the chromatographic separation of ALC-0315 and its N-oxide impurity, primarily utilizing reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with mass spectrometry (MS).

Data Presentation

Table 1: Chromatographic System and Conditions

Parameter	Description
Chromatography System	UHPLC System
Column	Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 150 mm
Column Temperature	70 °C[1]
Autosampler Temperature	15 °C[1]
Mobile Phase A	10 mM Ammonium Acetate in Water/Methanol (B129727)/Acetonitrile (B52724) (15:30:55, v/v/v)[2]
Mobile Phase B	10 mM Ammonium Acetate in Acetonitrile/Methanol (60:40, v/v)[2]
Flow Rate	0.5 mL/min[1][2]
Injection Volume	2 µL[2]
Total Run Time	27 min[1]

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	0
2.0	0
15.0	100
22.0	100
22.1	0
27.0	0

Table 3: Mass Spectrometry Detection Parameters

Parameter	Description
Mass Spectrometer	High-Resolution Mass Spectrometer (e.g., TOF, Q-TOF)
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
ALC-0315 [M+H]⁺	m/z 766.7237
ALC-0315 N-oxide [M+H]⁺	m/z 782.7237[3]
Detection Mode	Full Scan, Targeted MS/MS (MRM)

Table 4: Retention Times of ALC-0315 and N-oxide Impurity

Compound	Retention Time (min)
ALC-0315 N-oxide	11.0[4]
ALC-0315	12.1[4]

Experimental Protocols

Standard and Sample Preparation

a. Standard Stock Solution Preparation:

• Accurately weigh approximately 1 mg of ALC-0315 and its N-oxide reference standards.

• Dissolve each standard in methanol to prepare individual stock solutions at a concentration of 1 mg/mL.

• Store the stock solutions at -20°C.

b. Working Standard Solution Preparation:

• Prepare a series of working standard solutions by serially diluting the stock solutions with methanol to achieve a concentration range suitable for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

c. Sample Preparation (from Drug Substance):

• Accurately weigh the ALC-0315 drug substance.

• Dissolve the sample in methanol to a final concentration within the calibration range.

• Vortex the sample to ensure complete dissolution.

• Filter the sample through a 0.22 µm syringe filter before injection.

d. Sample Preparation (from LNP Formulation in Plasma):

• To 100 µL of plasma containing the LNP formulation, add 300 µL of acetonitrile for protein precipitation.[2]

• Vortex the mixture for 1 minute.

• Centrifuge the sample at 14,000 rpm for 10 minutes.[2]

• Transfer the supernatant to a clean vial for LC-MS analysis.[2]

Chromatographic Analysis

• Equilibrate the UHPLC system with the initial mobile phase conditions (100% Mobile Phase A) for at least 30 minutes or until a stable baseline is achieved.

• Set the column oven temperature to 70°C and the autosampler temperature to 15°C.[1]

• Inject the prepared standards and samples onto the column.

• Run the gradient elution program as detailed in Table 2.

• Monitor the elution of ALC-0315 and its N-oxide impurity using the mass spectrometer settings outlined in Table 3.

Data Analysis and Quantification

• Identify the peaks for ALC-0315 and its N-oxide impurity based on their retention times and specific m/z values.

• Integrate the peak areas for both the analyte and the impurity.

• Construct a calibration curve by plotting the peak area of the N-oxide standard against its concentration.

• Quantify the amount of N-oxide impurity in the ALC-0315 sample using the calibration curve. The purity of ALC-0315 is typically expected to be above 99%.[3]

Mandatory Visualization

References

• 1. sciex.com [sciex.com]
• 2. sciex.com [sciex.com]
• 3. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 4. sciex.com [sciex.com]

Developing a Validated Analytical Method for ALC-0315 N-oxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the development and validation of a robust analytical method for the quantification of ALC-0315 N-oxide, a critical impurity of the ionizable lipid ALC-0315 used in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics. The presented protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sensitive and specific detection. Detailed methodologies for sample preparation, chromatographic separation, and mass spectrometric conditions are outlined. Furthermore, this guide includes validation parameters and data presentation in a structured format to ensure the reliability and accuracy of the method.

Introduction

ALC-0315, a key ionizable lipid in mRNA-based vaccine formulations, plays a crucial role in the efficacy and safety of these novel therapeutics.[1][2][3] During the manufacturing process and storage, ALC-0315 can degrade, leading to the formation of impurities. One such critical impurity is ALC-0315 N-oxide. The presence of N-oxides can potentially impact the stability and potency of the mRNA drug product, making their monitoring and quantification essential for quality control.[4][5][6]

This application note details a validated analytical method for the selective and sensitive quantification of ALC-0315 N-oxide. The method employs High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS), a powerful technique for the analysis of complex mixtures.[1]

Experimental Protocols

Materials and Reagents

• ALC-0315 and ALC-0315 N-oxide reference standards

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Water, LC-MS grade

• Ammonium acetate, analytical grade

• Plasma or other relevant biological matrix (for bioanalytical validation)

Sample Preparation

For the analysis of ALC-0315 N-oxide in lipid nanoparticle formulations or biological matrices, a protein precipitation extraction method is recommended.

• Spike-in: For method development and validation, spike a known concentration of ALC-0315 N-oxide reference standard into the blank matrix.

• Precipitation: Add 3 volumes of cold acetonitrile to 1 volume of the sample.

• Vortex: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant for LC-MS/MS analysis.

Figure 1: Sample Preparation Workflow

Liquid Chromatography

A reversed-phase HPLC method is employed for the separation of ALC-0315 N-oxide from the parent compound and other impurities.

Parameter	Condition
Column	C18 column (e.g., 2.1 x 150 mm, 1.7 µm)
Mobile Phase A	Water with 10 mM Ammonium Acetate
Mobile Phase B	60:40 (v/v) Acetonitrile/Methanol with 10 mM Ammonium Acetate
Flow Rate	0.5 mL/min
Column Temperature	70°C
Injection Volume	2 µL
Gradient	See Table 2

Table 1: Liquid Chromatography Conditions [7][8]

Time (min)	% Mobile Phase B
0.0	30
2.0	95
3.0	95
3.1	30
5.0	30

Table 2: Gradient Elution Program

Mass Spectrometry

A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode is used for detection.

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 782.7
Product Ion (Q3)	m/z 187.16, 443.40, 709.66
Collision Energy (CE)	Optimized for specific instrument
Declustering Potential (DP)	Optimized for specific instrument

Table 3: Mass Spectrometry Conditions [7][9]

The selection of multiple reaction monitoring (MRM) transitions provides high selectivity and sensitivity for the quantification of ALC-0315 N-oxide. The unique fragment ions of m/z 187.16, 443.40, and 709.66 are specific to the N-oxide and are not observed with collision-induced dissociation (CID) of the parent ALC-0315, allowing for confident identification.[7]

References

• 1. Development of an Analytical Method for Ionizable Lipids in Lipid Nanoparticles Using LC-MS/MS -Mass Spectrometry Letters | 학회 [koreascience.kr]
• 2. What is ALC-0315? | BroadPharm [broadpharm.com]
• 3. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 4. sciex.com [sciex.com]
• 5. lcms.cz [lcms.cz]
• 6. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 7. sciex.com [sciex.com]
• 8. sciex.com [sciex.com]
• 9. sciex.com [sciex.com]

Revolutionizing Lipid Nanoparticle Analysis: A Deep Dive into ALC-0315 N-oxide Characterization with the ZenoTOF 7600 System

Introduction

The advent of mRNA-based therapeutics has underscored the critical role of lipid nanoparticles (LNPs) as effective delivery vehicles. A key component of these LNPs is the ionizable cationic lipid, ALC-0315, which is essential for encapsulating and stabilizing the mRNA payload. However, the chemical stability of ALC-0315 is a significant concern, as degradation products, such as its N-oxide, can potentially impact the efficacy and safety of the therapeutic. The N-oxidation of the tertiary amine in ionizable lipids may lead to the formation of reactive species that can covalently modify the mRNA, leading to a loss of its activity.[1][2] Therefore, robust analytical methods for the detection and quantification of these impurities are paramount. This application note details a comprehensive protocol for the analysis of ALC-0315 and its N-oxide metabolite using the SCIEX ZenoTOF 7600 system, a high-resolution mass spectrometer that offers exceptional sensitivity and structural elucidation capabilities.

The ZenoTOF 7600 system, equipped with Electron Activated Dissociation (EAD), provides a powerful tool for the in-depth characterization of complex lipids like ALC-0315.[3][4] Unlike traditional collision-induced dissociation (CID), which often yields limited fragmentation for such molecules, EAD produces a wealth of structurally informative fragment ions, enabling unambiguous identification of metabolites and impurities, even at low abundances.[3][5] This methodology is crucial for ensuring the quality and safety of LNP-based drug products.

Key Applications

• Impurity Profiling: Confident identification and relative quantification of ALC-0315 related impurities, including the N-oxide, in raw materials and formulated LNPs.[1][2]

• Metabolism Studies: Sensitive detection and structural elucidation of ALC-0315 and its metabolites in complex biological matrices like plasma.[5][6]

• Quality Control: A robust workflow for vendor-to-vendor raw material assessment to ensure the consistency and quality of ALC-0315.[1][2]

• Bioanalytical Quantification: Sensitive and specific quantification of ALC-0315 in plasma to support pharmacokinetic and biodistribution studies.[5][7]

Quantitative Data Summary

The ZenoTOF 7600 system demonstrates exceptional sensitivity for the quantification of ALC-0315 in plasma. The use of high-resolution multiple reaction monitoring (MRMHR) allows for accurate quantification even at sub-ng/mL levels.

Analyte	Matrix	LLOQ (Precursor-to-Fragment MRMHR)	LLOQ (Precursor-to-Precursor MRMHR)	Linearity (r²)	Reference
ALC-0315	Plasma	2 ng/mL	0.4 ng/mL	≥ 0.9950	[5][7]

Note: The precursor-to-precursor MRMHR transition (m/z 766.72 to 766.72) provided the greatest sensitivity for ALC-0315 quantification.[5]

Experimental Protocols

Sample Preparation

a) ALC-0315 Stock and Working Solutions:

• Prepare a stock solution of ALC-0315 in ethanol (B145695) at a concentration of 20 mg/mL.[7]

• For impurity analysis of raw material, dilute the stock solution 100-fold with mobile phase B (see LC conditions) and then a further 100-fold with mobile phase A.[1][2]

• For forced degradation studies, incubate the ALC-0315 standard at 60°C for 3 to 5 days.[3]

b) LNP Formulation Dilution:

• Dilute LNP formulations in methanol (B129727) for an initial assessment of all components, including ALC-0315 and PEGylated lipids.[5]

• For quantification in plasma, dilute the LNP formulation into plasma to the desired concentration. A 1:6000 dilution has been reported.[5]

c) Plasma Sample Extraction:

• Perform protein precipitation by adding 100% acetonitrile (B52724) (ACN) to the plasma sample.

• Vortex and then centrifuge the sample for 10 minutes.

• Collect the supernatant for LC-MS/MS analysis.[5]

Liquid Chromatography

• LC System: Waters ACQUITY UPLC H-Class or equivalent.[2][3]

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 150 mm.[2][3]

• Mobile Phase A: 15% Water, 30% Methanol, 55% Acetonitrile with 10mM Ammonium Acetate.[1][2]

• Mobile Phase B: 60% Acetonitrile, 40% Methanol with 10mM Ammonium Acetate.[1][2]

• Flow Rate: 0.3 mL/min.[2]

• Column Temperature: 70°C.[2]

• Injection Volume: 2 µL.[2]

Time (min)	%A	%B
0.0	100	0
2.0	100	0
12.0	0	100
16.0	0	100
16.1	100	0
20.0	100	0

Mass Spectrometry

• Mass Spectrometer: SCIEX ZenoTOF 7600 system.[1][2][3][5]

• Ion Source: OptiFlow Turbo V Ion Source with Electrospray Ionization (ESI).[8]

• Polarity: Positive.

a) For Quantification (MRMHR):

• Precursor Ion (ALC-0315): m/z 766.72.[5]

• Product Ion (CID): m/z 510.49.[5]

• Acquisition Mode: High-resolution MRM (MRMHR) using either precursor-to-fragment or precursor-to-precursor transitions.[5]

b) For Structural Elucidation (EAD):

• Acquisition Mode: TOF-MS followed by EAD MS/MS.

• The system utilizes the Zeno trap to enhance the sensitivity of MS/MS acquisitions, which is particularly beneficial for low-abundance impurities.[5][6] EAD generates information-rich spectra for confident structural elucidation.[5][8]

Visualizations

Experimental Workflow

Caption: Workflow for ALC-0315 N-oxide analysis.

ALC-0315 N-oxide Formation and EAD Fragmentation

Caption: ALC-0315 N-oxide formation and key EAD fragments.

Conclusion

The SCIEX ZenoTOF 7600 system, with its combination of high sensitivity, high resolution, and unique EAD fragmentation capability, provides a powerful and versatile platform for the comprehensive analysis of ALC-0315 and its critical N-oxide impurity. The detailed protocols and methodologies presented here offer a robust framework for researchers, scientists, and drug development professionals to ensure the quality, safety, and efficacy of LNP-based therapeutics. The ability to confidently identify and quantify low-level impurities is crucial for regulatory submissions and for advancing the development of next-generation mRNA medicines.

References

• 1. sciex.com [sciex.com]
• 2. sciex.com [sciex.com]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]
• 5. sciex.com [sciex.com]
• 6. researchgate.net [researchgate.net]
• 7. Development of an Analytical Method for Ionizable Lipids in Lipid Nanoparticles Using LC-MS/MS -Mass Spectrometry Letters | 학회 [koreascience.kr]
• 8. sciex.com [sciex.com]

Technical Notes & Optimization

Mitigating ALC-0315 N-Oxide Formation in LNP Synthesis: A Technical Support Guide

Tackling a critical challenge in the formulation of lipid nanoparticles (LNPs), this technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the formation of ALC-0315 N-oxide during LNP synthesis. This resource offers detailed methodologies and best practices to ensure the stability and efficacy of your LNP-based therapeutics.

The ionizable lipid ALC-0315 is a cornerstone of many successful mRNA-based therapies. However, its tertiary amine group is susceptible to oxidation, leading to the formation of ALC-0315 N-oxide. This degradation product can compromise the safety and potency of the final LNP formulation. This guide will walk you through the causes of N-oxide formation and provide actionable strategies to prevent it.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 N-oxide and why is it a concern?

A1: ALC-0315 N-oxide is an oxidation product of the ionizable lipid ALC-0315. The tertiary amine in the ALC-0315 molecule can be oxidized to form an N-oxide. This impurity is a critical concern as it can potentially impact the efficacy and safety of the LNP formulation. Regulatory agencies require careful monitoring and control of such impurities.

Q2: What are the primary factors that contribute to the formation of ALC-0315 N-oxide during LNP synthesis?

A2: The formation of ALC-0315 N-oxide is primarily an oxidative process. The key contributing factors during LNP synthesis include:

• Presence of Oxygen: Dissolved oxygen in the ethanol (B145695) and aqueous buffers is a major driver of oxidation.

• Temperature: Higher temperatures can accelerate the rate of oxidation.

• Presence of Metal Ions: Trace metal ions can catalyze oxidation reactions.

• Light Exposure: Exposure to light, especially UV light, can promote the formation of free radicals that initiate oxidation.

Q3: How can I detect and quantify ALC-0315 N-oxide in my LNP samples?

A3: Several analytical techniques can be used to detect and quantify ALC-0315 N-oxide. The most common methods are:

• High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD): This method is widely used for the quantification of lipids and their impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This highly sensitive and specific technique can accurately identify and quantify ALC-0315 and its N-oxide.[1][2][3][4]

Troubleshooting Guide: Preventing ALC-0315 N-Oxide Formation

This guide provides a systematic approach to minimizing ALC-0315 N-oxide formation during your LNP synthesis workflow.

Problem: Elevated Levels of ALC-0315 N-Oxide Detected Post-Synthesis

Root Cause Analysis and Corrective Actions:

Potential Cause	Recommended Action	Detailed Protocol
Oxygen in Solvents	Use deoxygenated solvents (ethanol and aqueous buffers).	Protocol for Solvent Deoxygenation: 1. Sparge the solvent with an inert gas (high-purity nitrogen or argon) for 15-30 minutes.2. Use a sparging stone to create fine bubbles for efficient gas exchange.3. Maintain a blanket of the inert gas over the solvent during storage and use.
Atmospheric Oxygen	Perform the LNP synthesis process under an inert atmosphere.	Inert Atmosphere Workflow: 1. Conduct all steps, from lipid stock solution preparation to LNP formation, in a glovebox or under a continuous flow of nitrogen or argon.2. Purge all vials and reaction vessels with the inert gas before introducing reagents.
Sub-optimal Raw Material Quality	Use high-purity ALC-0315 and other lipids from a reputable supplier.	Raw Material Handling: 1. Store ALC-0315 at the recommended temperature (typically -20°C) in a tightly sealed container under an inert atmosphere.[5][6]2. Allow the vial to warm to room temperature before opening to prevent condensation.3. Aliquot the lipid to minimize freeze-thaw cycles and repeated exposure to air.
Catalysis by Metal Ions	Incorporate a chelating agent into the aqueous buffer.	Use of Chelating Agents: 1. Add 0.1-1 mM of ethylenediaminetetraacetic acid (EDTA) to your aqueous buffer to sequester trace metal ions that can catalyze oxidation.[7][8]
Inclusion of Antioxidants	Add a suitable antioxidant to the lipid mixture in ethanol.	Antioxidant Incorporation: 1. Consider adding antioxidants such as Butylated Hydroxytoluene (BHT) or alpha-tocopherol (B171835) to the lipid stock solution in ethanol.2. A typical starting concentration is 0.01-0.1% (w/w) relative to the total lipid weight.
Elevated Process Temperature	Maintain a controlled and minimized temperature throughout the synthesis process.	Temperature Control: 1. While some steps may require gentle warming to dissolve lipids, avoid excessive or prolonged heating.2. Use a temperature-controlled mixing device if available.

Experimental Protocols

Protocol 1: LNP Synthesis with Minimized N-Oxide Formation

This protocol incorporates the best practices outlined in the troubleshooting guide.

Materials:

• ALC-0315

• DSPC

• Cholesterol

• PEG-lipid

• mRNA in an appropriate buffer (e.g., citrate (B86180) buffer, pH 4.0)

• Ethanol (200 proof, deoxygenated)

• Aqueous buffer (e.g., citrate buffer, pH 4.0, deoxygenated and containing 0.1 mM EDTA)

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Solvent Preparation: Deoxygenate the ethanol and aqueous buffer by sparging with nitrogen gas for 30 minutes. Maintain a nitrogen blanket over the solvents throughout the experiment.

• Lipid Stock Preparation (under inert atmosphere):

  • In a nitrogen-filled glovebox, prepare a stock solution of the lipid mixture (ALC-0315, DSPC, cholesterol, and PEG-lipid) in deoxygenated ethanol.

  • If desired, add an antioxidant like BHT to the lipid stock solution.

• mRNA Solution Preparation: Prepare the mRNA solution in the deoxygenated aqueous buffer containing EDTA.

• LNP Formulation (Microfluidic Mixing):

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid solution in ethanol into one syringe and the mRNA solution in the aqueous buffer into another syringe.

  • Set the desired flow rates and ratios for mixing.

  • Initiate the mixing process to form the LNPs.

• Downstream Processing:

  • Immediately after formation, dilute the LNP dispersion with a deoxygenated buffer to reduce the ethanol concentration.

  • Perform buffer exchange and concentration using a method such as tangential flow filtration (TFF) with deoxygenated buffers.

• Storage: Store the final LNP formulation at 2-8°C for short-term use or at -80°C for long-term storage in vials purged with an inert gas.[9]

Protocol 2: Quantification of ALC-0315 and ALC-0315 N-Oxide by LC-MS

Instrumentation:

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient from low to high organic phase to separate ALC-0315 and its N-oxide.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

Mass Spectrometry Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+)

• Monitored Ions:

  • ALC-0315: [M+H]⁺

  • ALC-0315 N-oxide: [M+H]⁺

• Data Acquisition: Full scan or targeted MS/MS for quantification.

Sample Preparation:

• Disrupt the LNP sample by adding a suitable organic solvent (e.g., methanol (B129727) or isopropanol) to release the lipids.

• Centrifuge the sample to pellet any precipitated material.

• Dilute the supernatant to an appropriate concentration for LC-MS analysis.

Visualizing the Workflow

To better understand the key steps in preventing ALC-0315 N-oxide formation, the following workflow diagram illustrates the critical control points.

Caption: Workflow for Minimizing ALC-0315 N-Oxide Formation.

This diagram outlines the critical stages and control measures to prevent the oxidation of ALC-0315 during LNP synthesis, from raw material handling to final storage.

By implementing these robust strategies, researchers can significantly reduce the risk of ALC-0315 N-oxide formation, leading to more stable and effective LNP formulations. This proactive approach to quality control is essential for the successful development of next-generation nucleic acid therapies.

References

• 1. sciex.com [sciex.com]
• 2. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 3. Buffer optimization of siRNA-lipid nanoparticles mitigates lipid oxidation and RNA-lipid adduct formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciex.com [sciex.com]
• 5. apexbt.com [apexbt.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. allanchem.com [allanchem.com]
• 8. The role of chelating agents and amino acids in preventing free radical formation in bleaching systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing ALC-0315 N-oxide in Lipid Raw Materials

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing ALC-0315 N-oxide levels in lipid raw materials. Below you will find troubleshooting advice and frequently asked questions to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 N-oxide and why is it a concern?

A1: ALC-0315 N-oxide is a critical impurity that can form from the oxidation of the tertiary amine in the ionizable lipid ALC-0315.[1][2] This impurity is a significant concern because it can hydrolyze to form reactive aldehydes. These aldehydes can then react with the mRNA payload within a lipid nanoparticle (LNP), forming mRNA-lipid adducts that disrupt mRNA translation and negatively impact the efficacy of the therapeutic or vaccine.[1][3][4] Therefore, stringent control and monitoring of N-oxide impurity levels are crucial for ensuring the quality and activity of LNP products.[1]

Q2: What are the primary causes of ALC-0315 N-oxide formation?

A2: The formation of ALC-0315 N-oxide is primarily due to oxidative degradation.[1] The tertiary amine group of the ALC-0315 molecule is susceptible to oxidation.[4][5] Factors that can contribute to this oxidation include exposure to air (oxygen), elevated temperatures, and potentially the presence of oxidizing agents. The manufacturing process itself can be a source of this impurity, highlighting the need for well-developed purification processes.[1]

Q3: What are the recommended storage and handling conditions for ALC-0315 raw material to minimize N-oxide formation?

A3: To minimize the formation of ALC-0315 N-oxide, it is crucial to adhere to proper storage and handling procedures. Key recommendations include:

• Temperature: Store ALC-0315 at ultra-low temperatures, such as -80°C, for long-term stability.[6][7] For shorter periods, storage at -20°C for up to a month is also suggested, with protection from light.[7]

• Inert Atmosphere: Store the material under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen.

• Light Protection: Protect the raw material from light.[7]

• Fresh Solutions: When preparing solutions for LNP formulation, it is recommended to use them freshly on the same day.[7]

Q4: How can I detect and quantify ALC-0315 N-oxide in my lipid raw material?

A4: Several analytical techniques can be employed to detect and quantify ALC-0315 N-oxide. The most common and effective methods include:

• High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS): This is a highly sensitive and specific method for identifying and quantifying the N-oxide impurity.[1][8]

• High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD): This method is also used for monitoring the purity of ALC-0315 and evaluating by-products, including the N-oxide.[1]

• Electron-Activated Dissociation (EAD): This advanced mass spectrometry technique provides detailed structural information, which is useful for confidently identifying N-oxide and other impurities, even at low levels.[5][9][10]

Troubleshooting Guide

Issue: High levels of ALC-0315 N-oxide detected in a new batch of raw material.

Possible Causes	Troubleshooting Steps
Improper Storage or Shipping: The material may have been exposed to elevated temperatures or oxygen during transit or storage.	1. Verify Storage Conditions: Immediately check and document the storage conditions of the received material. 2. Contact the Supplier: Report the high N-oxide levels to the supplier and provide them with your analytical data. Inquire about their quality control data for that specific batch. 3. Request a Certificate of Analysis (CoA): Review the CoA for the batch to compare your results with the supplier's specifications.
Manufacturing Variability: The batch may have inherent variability from the manufacturing and purification process.	1. Perform Incoming Quality Control: Always perform your own quality control checks on new batches of raw materials before use. 2. Compare with Previous Batches: If possible, compare the N-oxide levels with data from previously accepted batches. 3. Consider Alternative Suppliers: If consistent issues are observed, it may be necessary to evaluate materials from alternative suppliers with stringent quality control.[1]
Analytical Method Discrepancy: Your analytical method may not be accurately quantifying the N-oxide.	1. Method Validation: Ensure your analytical method is properly validated for the detection and quantification of ALC-0315 N-oxide. 2. Use a Reference Standard: If available, use a certified reference standard of ALC-0315 N-oxide to confirm the accuracy of your method.

Issue: Increase in ALC-0315 N-oxide levels observed in LNPs after formulation and storage.

Possible Causes	Troubleshooting Steps
Oxidation during Formulation: The LNP formulation process itself can introduce stress that promotes oxidation.	1. Optimize Formulation Process: Minimize exposure to air and heat during the formulation process. Consider using de-gassed buffers. 2. Evaluate Buffer Composition: The choice of buffer can impact lipid stability. Mildly acidic, histidine-containing formulations have been shown to mitigate oxidative degradation.[11]
Improper LNP Storage: The storage conditions for the formulated LNPs may not be optimal.	1. Ultra-Low Temperature Storage: Store formulated LNPs at ultra-low temperatures (e.g., -80°C) to maintain long-term stability.[6] 2. Avoid Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles as this can affect LNP integrity and stability.
Lipid-RNA Interactions: The presence of RNA can, in some cases, influence the rate of N-oxide formation.[8]	1. Monitor Stability of Loaded vs. Empty LNPs: As part of stability studies, compare the rate of N-oxide formation in RNA-loaded LNPs versus empty LNPs.

Quantitative Data Summary

The following table summarizes the levels of ALC-0315 N-oxide and related impurities found in representative batches from a major manufacturer.

Impurity	Maximum Detected Level	Notes
ALC-0315 N-oxide	< 0.03%	The amount is likely overestimated due to overlapping with an ALC-0315 isomer.[1]
Corresponding Aldehyde	< 0.01% (in most cases)	One case showed a level of around 0.015%.[1]

The purity of the ALC-0315 batches was typically above 99%.[1]

Experimental Protocols

Protocol 1: Detection of ALC-0315 N-oxide by HPLC-MS

This protocol provides a general framework for the detection of ALC-0315 N-oxide using High-Performance Liquid Chromatography-Mass Spectrometry.

1. Sample Preparation:

• Accurately weigh and dissolve the ALC-0315 raw material in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) to a known concentration.
• For LNP samples, a lipid extraction step may be necessary.

2. HPLC Conditions:

• Column: A suitable reversed-phase column (e.g., C18).
• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in a water/methanol/acetonitrile mixture.[5]
• Mobile Phase B: 10 mM ammonium acetate in an acetonitrile/methanol mixture.[5]
• Gradient: A gradient elution from a lower to a higher percentage of Mobile Phase B is typically used to separate the components.
• Flow Rate: A typical flow rate is around 0.5 mL/min.[5]
• Column Temperature: Maintain a constant column temperature (e.g., 70°C).[5]

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[8]
• Detection: Use a high-resolution mass spectrometer (e.g., QTOF or ZenoTOF).[1][5]
• Monitoring: Monitor for the protonated molecule of ALC-0315 N-oxide ([M+H]⁺) at an m/z of 782.7237.[1]
• Fragmentation: For structural confirmation, tandem mass spectrometry (MS/MS) can be performed. Electron-Activated Dissociation (EAD) is particularly effective for detailed structural elucidation.[5][9]

4. Data Analysis:

• Identify the peak corresponding to ALC-0315 N-oxide based on its retention time and accurate mass.
• Quantify the amount of N-oxide relative to the parent ALC-0315 peak area. A standard addition method can be used for more accurate quantification, especially in the presence of co-eluting species.[1]

Visualizations

Caption: Degradation pathway of ALC-0315 to an inactive mRNA-lipid adduct.

Caption: Troubleshooting workflow for high ALC-0315 N-oxide levels.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Overcoming thermostability challenges in mRNA–lipid nanoparticle systems with piperidine-based ionizable lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sciex.com [sciex.com]
• 6. jib-04.com [jib-04.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. lcms.cz [lcms.cz]
• 9. sciex.com [sciex.com]
• 10. Structural Characterization Of The Cationic Lipid Nanoparticle Component ALC-0315 And Its Impurities [bioprocessonline.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: ALC-0315 Stability and N-Oxide Formation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the impact of storage conditions on the stability of ALC-0315 and the formation of its N-oxide derivative.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for ALC-0315 and lipid nanoparticle (LNP) formulations containing it?

A1: For long-term stability, ALC-0315-containing LNPs should be stored at ultra-low temperatures, such as -80°C.[1] Short-term storage at 2-8°C is possible for some formulated vaccines, but long-term stability at these temperatures is not guaranteed.[1] The pure lipid should be stored at 4°C and protected from light.[2] Lyophilized LNPs have shown good stability when stored at -70°C.[3]

Q2: What is ALC-0315 N-oxide and why is it a concern?

A2: ALC-0315 N-oxide is a potential impurity and degradation product of ALC-0315.[4][5][6] Its formation is problematic because the N-oxide can further hydrolyze to form reactive aldehydes. These aldehydes can react with mRNA, disrupting its translation and leading to a loss of protein expression and overall efficacy of the LNP-formulated product.[7]

Q3: What factors contribute to the degradation of ALC-0315 and the formation of ALC-0315 N-oxide?

A3: Several factors can accelerate the degradation of ALC-0315:

• Temperature: Elevated temperatures are a primary factor. Forced degradation studies are often conducted at temperatures like 60°C to accelerate the formation of impurities, including the N-oxide.[8] LNP formulations are generally more stable at lower temperatures (-20°C and -80°C) compared to room temperature or 4°C.[9]

• pH: The pH of the storage buffer can influence the stability of LNPs.[10]

• Oxidation: As the name suggests, N-oxide is a product of oxidation. Exposure to oxygen can promote its formation.[7][11]

• Light Exposure: Protecting ALC-0315 from light is a recommended storage practice, suggesting that light can contribute to degradation.[2]

Q4: How can I detect and quantify ALC-0315 and its N-oxide in my samples?

A4: The most common method for the analysis of ALC-0315 and its impurities is High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[3][7] Specifically, a high-resolution mass spectrometer like a Quadrupole Time-of-Flight (QTOF) system can be used.[7] For detection, the system can be set to monitor the specific mass-to-charge ratio ([M+H]⁺) of ALC-0315 N-oxide, which is 782.7237.[7] Electron Activated Dissociation (EAD) is a technique that can provide detailed structural information to confidently identify the N-oxide impurity.[8][12]

Q5: Does the presence of mRNA in the LNP affect the stability of ALC-0315?

A5: Yes, the presence of encapsulated oligonucleotides can affect stability. One study showed that the relative concentration of ALC-0315 N-oxide increased more over time in RNA-loaded LNPs compared to empty LNPs when stored at room temperature.[11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of mRNA activity or protein expression in vitro/in vivo.	Degradation of ALC-0315 to N-oxide and subsequently to reactive aldehydes that damage the mRNA.	1. Analyze the lipid components of your LNP formulation using HPLC-MS to check for the presence of ALC-0315 N-oxide and other degradation products. 2. Review your storage conditions. Ensure LNPs are stored at appropriate low temperatures (-80°C for long-term). 3. Consider performing a forced degradation study on your LNP formulation to understand its stability profile.
Changes in LNP physicochemical properties (e.g., increased particle size, polydispersity index - PDI).	Aggregation or fusion of LNPs due to improper storage or freeze-thaw cycles.	1. Store LNPs at recommended temperatures (-20°C or -80°C) to maintain physical characteristics.[9] 2. For frozen storage, consider the use of cryoprotectants like sucrose (B13894) to prevent aggregation upon thawing.[9][13] 3. Minimize the number of freeze-thaw cycles.
Inconsistent experimental results between different batches of LNPs.	Variability in the purity of the initial ALC-0315 raw material.	1. Source high-purity ALC-0315 from a reputable vendor. Purity should typically be above 99%.[7] 2. Perform quality control on incoming ALC-0315 to quantify the level of N-oxide and other impurities. Levels of N-oxide should be very low (e.g., below 0.03%).[7]

Quantitative Data Summary

Table 1: Impact of Storage Temperature on the Stability of ALC-0315 based LNPs

Storage Temperature	Observation	Recommendation
Room Temperature	LNPs formulated with ALC-0315 were consistently unstable regarding changes in their quality attributes.[9]	Avoid storing ALC-0315 based LNPs at room temperature.
4°C (Refrigerated)	While better than room temperature, long-term stability can be limited.[1][9]	Suitable for short-term storage (up to one week for some formulations).[14]
-20°C & -80°C	ALC-0315 based LNPs demonstrated increased stability, especially with the addition of cryoprotectants like sucrose.[9]	Recommended for long-term storage to maintain both physicochemical characteristics and mRNA integrity.[1][9]

Table 2: Forced Degradation of ALC-0315

Condition	Degradation Products Observed	Analytical Method
60°C for 3-5 days	Loss of an acyl chain, N-oxidation, and double bond formation on the alkyl chain.[8]	LC-MS/MS with Electron Activated Dissociation (EAD).[8]

Experimental Protocols

Protocol 1: Preparation of ALC-0315 containing Lipid Nanoparticles (Microfluidic Mixing Method)

This protocol is a general guideline. The specific ratios and flow rates may need to be optimized for your particular application.

• Lipid Mixture Preparation:

  • Dissolve ALC-0315, DSPC, Cholesterol, and a PEGylated lipid (like ALC-0159) in ethanol (B145695) to prepare individual stock solutions (e.g., 10 mg/mL).[15]

  • Combine the lipid stock solutions to achieve the desired molar ratio (e.g., for BNT162b2, the molar ratio is ALC-0315:DSPC:Cholesterol:ALC-0159 = 46.3:9.4:42.7:1.6).[15]

  • Ensure the cholesterol solution is kept warm (>37°C) to maintain solubility.[2]

• mRNA Preparation:

  • Dissolve the mRNA in a low pH buffer, such as 100 mM sodium acetate (B1210297) (pH 5.0) or 50 mM citrate (B86180) buffer (pH 4.0).[2][10]

• Microfluidic Mixing:

  • Load the ethanolic lipid mixture into one syringe and the aqueous mRNA solution into another.

  • Set up a microfluidic mixing device.

  • Pump the two solutions through the device at a specific flow rate ratio (e.g., 3:1 aqueous to ethanol) and total flow rate.[2][15] This rapid mixing process facilitates the self-assembly of LNPs.

• Downstream Processing:

  • The resulting LNP solution is typically dialyzed against a neutral buffer (e.g., PBS, pH 7.4) to remove ethanol and raise the pH.[2][15]

  • Sterile filter the LNP solution through a 0.2 µm filter.[2][15]

  • Store the final LNP formulation at 4°C for short-term use or at -80°C for long-term storage.[2][15]

Protocol 2: Forced Degradation Study of ALC-0315

• Sample Preparation:

  • Prepare a solution of ALC-0315 or a fully formulated LNP in a suitable buffer.

  • Aliquot the sample into multiple vials.

• Incubation:

  • Place the vials in a controlled temperature environment, such as an incubator set at 60°C.[8]

  • Remove vials at specified time points (e.g., 0, 1, 3, 5, and 7 days).

• Analysis:

  • Immediately after removal, prepare the samples for analysis. This may involve dilution or extraction.

  • Analyze the samples using a validated stability-indicating method, such as LC-MS/MS, to identify and quantify ALC-0315 and its degradation products.[8]

Protocol 3: LC-MS/MS Method for ALC-0315 and N-Oxide Detection

• Chromatography (Example Conditions):

  • LC System: UPLC system.[8]

  • Column: A C18 or phenyl-hexyl column suitable for lipid analysis.[3][10]

  • Mobile Phase A: Acetonitrile/Methanol/Water with an ammonium (B1175870) acetate buffer.[16]

  • Mobile Phase B: Acetonitrile/Methanol with an ammonium acetate buffer.[16]

  • Gradient: A suitable gradient to separate the lipids and impurities.

  • Column Temperature: e.g., 55-60°C.[3][10]

• Mass Spectrometry (Example Conditions):

  • System: A high-resolution mass spectrometer (e.g., ZenoTOF 7600).[8]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[11]

  • Analysis Mode: Can range from TOF-MS for general screening to targeted high-resolution MRM (MRM-HR) for quantification.[12]

  • Target Ions:

    • ALC-0315: [M+H]⁺ m/z 766.7.[12]

    • ALC-0315 N-oxide: [M+H]⁺ m/z 782.7.[11]

  • Fragmentation: Use Electron Activated Dissociation (EAD) for detailed structural confirmation of impurities.[8][12]

Visualizations

Caption: Oxidative degradation pathway of ALC-0315.

Caption: Troubleshooting workflow for ALC-0315 instability issues.

Caption: Experimental workflow for an LNP stability study.

References

• 1. jib-04.com [jib-04.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. agilent.com [agilent.com]
• 4. caymanchem.com [caymanchem.com]
• 5. ALC-0315 N-oxide | BroadPharm [broadpharm.com]
• 6. ALC-0315 N-oxide | Cayman Chemical | Biomol.com [biomol.com]
• 7. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 8. sciex.com [sciex.com]
• 9. preprints.org [preprints.org]
• 10. Examining the Impact of Storage Conditions on the Stability of a Liquid Formulation of mRNA-Loaded Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. sciex.com [sciex.com]
• 13. Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. sciex.com [sciex.com]

Navigating High ALC-0315 N-oxide Levels: A Technical Troubleshooting Guide

For researchers, scientists, and drug development professionals working with the ionizable lipid ALC-0315 in mRNA-based therapeutics and vaccines, ensuring its purity is paramount for formulation stability and efficacy. A critical impurity, ALC-0315 N-oxide, can arise from oxidation and negatively impact the final product by potentially reacting with the mRNA payload. This guide provides a comprehensive resource for troubleshooting and managing high levels of ALC-0315 N-oxide.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 N-oxide and why is it a concern?

A1: ALC-0315 N-oxide is an oxidation product of the ionizable lipid ALC-0315. Its presence is a critical concern because the N-oxide can degrade to form reactive aldehydes. These aldehydes can then form adducts with the mRNA, compromising its integrity and leading to a loss of translational activity and therapeutic efficacy.[1][2]

Q2: What are the primary causes of high ALC-0315 N-oxide levels?

A2: High levels of ALC-0315 N-oxide are primarily caused by oxidative degradation of ALC-0315. The main contributing factors include:

• Improper Storage and Handling: Exposure to oxygen, light, and elevated temperatures can accelerate the oxidation process.

• Suboptimal Synthesis and Purification: The synthesis process of ALC-0315, if not carefully controlled, can lead to the formation of various impurities, including the N-oxide. Inadequate purification may fail to remove these impurities to acceptable levels.[3][4]

• LNP Formulation Process: The conditions during the formulation of lipid nanoparticles (LNPs), such as temperature and exposure to air, can also contribute to the oxidation of ALC-0315.

Q3: What are the acceptable limits for ALC-0315 N-oxide in a sample?

A3: While specific limits may vary depending on the regulatory body and the final product application, industry literature suggests that stringent control is necessary. One source indicates that in their investigated batches, the ALC-0315 N-oxide impurity was determined to be below 0.03%.[1] According to the International Council for Harmonisation (ICH) Q3A guidelines, impurities in a new drug substance that exceed a reporting threshold of 0.05% or 0.1% (depending on the daily dose) should be identified.[5]

Troubleshooting Guide for High ALC-0315 N-oxide Levels

This section provides a step-by-step approach to identifying and mitigating the root causes of elevated ALC-0315 N-oxide levels.

Step 1: Verification and Quantification of ALC-0315 N-oxide

The first crucial step is to accurately quantify the level of ALC-0315 N-oxide. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) is the preferred method for this analysis.

Experimental Protocol: HPLC-MS/MS for ALC-0315 N-oxide Quantification

• Instrumentation: A high-resolution mass spectrometer such as a Q-TOF (e.g., Agilent 6500 Series) or a system with Electron Activated Dissociation (EAD) capabilities (e.g., SCIEX ZenoTOF 7600) is recommended for accurate identification and quantification.[1][6]

• Column: A C18 column (e.g., Waters Peptide BEH C18, 2.1 × 150 mm, 1.7 µm) is suitable for separation.[7]

• Mobile Phases:

  • Mobile Phase A: 15:30:55 (v/v/v) water/methanol/acetonitrile with 10 mM ammonium (B1175870) acetate.[7]

  • Mobile Phase B: 60:40 (v/v) acetonitrile/methanol with 10 mM ammonium acetate.[7]

• Gradient: A gradient elution from Mobile Phase A to Mobile Phase B should be optimized to achieve good separation of ALC-0315 from its N-oxide and other impurities.

• Detection:

  • The mass spectrometer should be operated in positive ion mode.

  • The precursor ion for ALC-0315 is m/z 766.7.[8]

  • The precursor ion for ALC-0315 N-oxide is m/z 782.7.[1][9]

  • For confirmation, characteristic fragment ions should be monitored. EAD can provide more detailed structural information to confidently identify the N-oxide impurity.[6]

• Quantification: Quantification can be performed using a standard addition method with a synthesized ALC-0315 N-oxide reference standard to ensure accuracy, especially in complex matrices.[1]

Analyte	Precursor Ion (m/z)	Notes
ALC-0315	766.7
ALC-0315 N-oxide	782.7	[M+H]⁺

Step 2: Investigation of Potential Root Causes

Once high levels of ALC-0315 N-oxide are confirmed, a systematic investigation into the potential causes is necessary.

Caption: A workflow for troubleshooting high ALC-0315 N-oxide levels.

Step 3: Corrective and Preventive Actions

Based on the investigation, implement the following corrective and preventive actions:

A. Storage and Handling of ALC-0315

• Temperature: Store ALC-0315 and its solutions at or below -20°C.[10] For long-term stability, -80°C is recommended. Avoid repeated freeze-thaw cycles.

• Atmosphere: Store under an inert gas atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen.[11]

• Light: Protect from light, as it can catalyze oxidation. Use amber vials or store in the dark.

• Container: Use glass containers with Teflon-lined closures. Avoid plastic containers for organic solutions, as they can leach impurities.[11]

B. Synthesis and Purification

• Control of Reaction Conditions: During the synthesis of ALC-0315, particularly the oxidation and reductive amination steps, careful control of reagents and reaction conditions is crucial to minimize the formation of side products, including the aldehyde precursor to ALC-0315.[3][4]

• Purification: If high levels of N-oxide are present in the starting material, repurification is necessary. Flash chromatography is an effective method.

Experimental Protocol: Flash Chromatography for ALC-0315 Purification

• Stationary Phase: Normal phase silica (B1680970) gel or amino-functionalized silica can be used. Amino-functionalized silica may offer enhanced separation.[12]

• Mobile Phase: A step or linear gradient of a non-polar solvent (e.g., heptane) and a polar solvent (e.g., 2-propanol or a mixture of dichloromethane (B109758) and methanol) can be optimized for separation.[12]

• Detection: Since ALC-0315 has a weak UV chromophore, an Evaporative Light Scattering Detector (ELSD) is recommended for monitoring the elution of the lipid and its impurities.[12]

• Fraction Collection: Collect fractions and analyze them by HPLC-MS to identify those containing pure ALC-0315, free from the N-oxide impurity.

C. LNP Formulation

• Use High-Purity ALC-0315: Always start with ALC-0315 that has been tested and confirmed to have low levels of N-oxide.

• Minimize Oxygen Exposure: During the formulation process, use degassed buffers and consider performing the formulation under an inert atmosphere.

• Temperature Control: Maintain controlled temperatures throughout the formulation process to minimize degradation.

• Storage of LNPs: Store the final LNP formulation at appropriate temperatures, typically 4°C for short-term storage and -80°C for long-term storage, often with the use of cryoprotectants.[13]

Degradation Pathway of ALC-0315

The formation of ALC-0315 N-oxide is the initial step in a degradation pathway that can ultimately compromise the quality of mRNA-LNP formulations.

Caption: The oxidative degradation pathway of ALC-0315.

By implementing this comprehensive troubleshooting guide, researchers and developers can effectively manage and control the levels of ALC-0315 N-oxide, ensuring the quality, stability, and efficacy of their mRNA-based therapeutics and vaccines.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. A Route to Lipid ALC‐0315: a Key Component of a COVID‐19 mRNA Vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ALC-0315: Application and Synthesis_Chemicalbook [chemicalbook.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. sciex.com [sciex.com]
• 7. sciex.com [sciex.com]
• 8. sciex.com [sciex.com]
• 9. Lipid Impurity Detection in Lipid Nanoparticles LNPs via LC-MS/MS [knauer.net]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. avantiresearch.com [avantiresearch.com]
• 12. biotage.com [biotage.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing Purification of AL-0315

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing purification methods to remove the ALC-0315 N-oxide impurity.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 N-oxide and why is it a critical impurity?

A1: ALC-0315 N-oxide is an oxidized impurity of the ionizable lipid ALC-0315. It is considered a critical impurity because its presence can negatively impact the stability and efficacy of mRNA-based lipid nanoparticle (LNP) formulations. The N-oxide can degrade to form reactive aldehydes that may interact with the mRNA drug substance, leading to a loss of therapeutic activity.[1][2] Therefore, controlling the level of this impurity is crucial for ensuring the quality and performance of the final product.

Q2: How can I detect and quantify ALC-0315 N-oxide in my sample?

A2: The most common and effective method for the detection and quantification of ALC-0315 N-oxide is High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[1] Specifically, a high-resolution mass spectrometer can be used to identify the N-oxide based on its specific mass-to-charge ratio (m/z). The protonated molecule [M+H]⁺ of ALC-0315 N-oxide has been identified at an m/z of 782.7.[1][2] For quantification, a Charged Aerosol Detector (HPLC-CAD) can also be utilized.[1]

Q3: What are the recommended purification methods for removing ALC-0315 N-oxide?

A3: Flash column chromatography is a widely used and effective method for the purification of ALC-0315 and the removal of impurities like the N-oxide.[3][4][5] The use of amino-functionalized silica (B1680970) as the stationary phase has been shown to provide excellent separation of ALC-0315 from its byproducts.[3][4]

Q4: What level of ALC-0315 N-oxide is considered acceptable?

A4: While specific acceptance criteria may vary depending on the application and regulatory requirements, a well-controlled manufacturing process aims for the lowest possible levels of the N-oxide impurity. In some commercial-grade ALC-0315, the N-oxide impurity is monitored down to a level of 1.0%, with some studies reporting maximum detected amounts of less than 0.03%.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of ALC-0315.

Issue 1: High levels of ALC-0315 N-oxide detected after purification.

• Possible Cause 1: Inefficient chromatographic separation.

  • Solution: Optimize the flash chromatography method. Consider switching to an amino-functionalized silica column, which has demonstrated enhanced separation of ALC-0315 from its impurities.[3][4] Adjust the solvent gradient to improve resolution. A shallow gradient of a non-polar solvent (e.g., heptane) and a more polar solvent (e.g., ethyl acetate (B1210297) or 2-propanol) can be effective.[3]

• Possible Cause 2: On-column degradation.

  • Solution: While less common for the N-oxide, some impurities can be sensitive to the stationary phase. If you suspect on-column degradation, you can test the stability of your compound on silica gel.[6] If instability is confirmed, consider using a less acidic stationary phase or deactivating the silica gel.[6]

• Possible Cause 3: Co-elution with other impurities.

  • Solution: The ALC-0315+CH₂ impurity is known to sometimes co-elute with the N-oxide, which can lead to an overestimation of the N-oxide amount.[1] Utilize a high-resolution mass spectrometer to differentiate between the two species based on their exact mass. Further optimization of the chromatographic method, such as adjusting the solvent system or gradient, may also help to resolve these overlapping peaks.

Issue 2: Poor recovery of ALC-0315 after flash chromatography.

• Possible Cause 1: Irreversible adsorption to the column.

  • Solution: ALC-0315 is a polar lipid and can interact strongly with the silica gel. If using standard silica, this can sometimes lead to poor recovery. Switching to an amino-functionalized silica column can mitigate this issue.[3][4] Also, ensure that the solvent system has sufficient polarity to elute the product.

• Possible Cause 2: Sample overloading.

  • Solution: Overloading the column can lead to broad peaks and poor separation, which can result in the collection of mixed fractions and a lower yield of pure product. As a general guideline, the sample load should not exceed 1-5% of the mass of the stationary phase.[7]

• Possible Cause 3: Product instability.

  • Solution: While ALC-0315 is generally stable under standard purification conditions, prolonged exposure to certain solvents or temperatures could potentially lead to degradation. Ensure that the purification is performed in a timely manner and that the collected fractions are stored appropriately.

Data Presentation

The following table summarizes representative purity levels of ALC-0315 and the N-oxide impurity from different vendors, as analyzed by LC-MS/MS. This data highlights the variability that can be observed and the importance of a robust analytical method for quality control.

Vendor	ALC-0315 Purity (% Peak Area)	ALC-0315 N-oxide (% Relative Abundance)	Other Major Impurities (% Relative Abundance)
Vendor 1	98.20	0.46 (methylated impurity)	Not specified
Vendor 2	94.99	0.24 (methylated impurity)	Not specified
Vendor 3	96.86	1.00 (methylated impurity)	Loss of 4 CH₂

Source: Adapted from SCIEX Technical Note.[8] Note that the N-oxide was identified as an oxidized version of the main peak, and other impurities were also present.

Experimental Protocols

Protocol 1: Flash Chromatography Purification of ALC-0315

This protocol is a general guideline for the purification of crude ALC-0315 using flash chromatography with an amino-functionalized silica column.

Materials:

• Crude ALC-0315

• Biotage® Sfär KP-Amino column (or equivalent)[3]

• Flash chromatography system (e.g., Biotage® Selekt)[4][5]

• Evaporative Light Scattering Detector (ELSD)[3][5]

• Solvent A: Heptane

• Solvent B: Ethyl acetate

• Acetone (for ELSD)

• Nitrogen gas (for ELSD)

Procedure:

• Sample Preparation: Dissolve the crude ALC-0315 in a minimal amount of the initial mobile phase (e.g., 5% ethyl acetate in heptane).

• Column Equilibration: Equilibrate the amino-functionalized silica column with the initial mobile phase until a stable baseline is achieved.

• Chromatographic Conditions:

  • Flow rate: 15 mL/min

  • Gradient:

    • 5% Solvent B for 1 column volume (CV)

    • Linear gradient from 5% to 40% Solvent B over 10 CVs

    • Hold at 40% Solvent B for 2 CVs

  • Detection:

    • UV: 200-400 nm (Note: ALC-0315 has poor UV absorbance, so ELSD is recommended)[3][5]

    • ELSD:

      • Solvent: Acetone

      • Temperature: 36 °C

      • N₂ pressure: 1.5 bar

• Fraction Collection: Collect fractions based on the detector signal. The ALC-0315 peak is expected to elute as the major component.

• Analysis: Analyze the collected fractions using HPLC-MS to confirm the purity and the absence or significant reduction of the N-oxide impurity.

Protocol 2: UHPLC-MS/MS Analysis of ALC-0315 and its Impurities

This protocol provides a general method for the analysis of ALC-0315 purity and the identification of the N-oxide impurity.

Materials:

• Purified ALC-0315 sample

• Mobile Phase A: 15% water, 30% MeOH, 55% acetonitrile (B52724) with 10mM ammonium (B1175870) acetate

• Mobile Phase B: 60:40 (v/v) acetonitrile/MeOH with 10mM ammonium acetate

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., ZenoTOF 7600 system)[2][8]

• UHPLC C18 column (e.g., Waters Acquity UPLC BEH C18)

Procedure:

• Sample Preparation: Dilute the ALC-0315 sample in Mobile Phase A.

• Chromatographic Conditions:

  • Column Temperature: 70 °C

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 2 µL

  • Gradient: (Example gradient, may require optimization)

    • Start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute ALC-0315 and its impurities.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Mode: Data-Dependent Acquisition (DDA) to acquire both full scan MS and MS/MS data.

  • Targeted Ion Monitoring: Monitor for the [M+H]⁺ ion of ALC-0315 (m/z ~766.7) and ALC-0315 N-oxide (m/z ~782.7).[1][2]

• Data Analysis: Process the data to identify and quantify the relative abundance of ALC-0315 and its impurities, including the N-oxide.

Visualizations

Caption: Experimental workflow for the purification and analysis of ALC-0315.

Caption: Troubleshooting logic for high N-oxide levels post-purification.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. sciex.com [sciex.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. biotage.com [biotage.com]
• 6. Chromatography [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. sciex.com [sciex.com]

ALC-0315 N-oxide Degradation: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation pathways and byproducts of ALC-0315 N-oxide. Understanding and mitigating the degradation of this critical lipid component is paramount for ensuring the stability and efficacy of lipid nanoparticle (LNP) formulations.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 N-oxide and why is it a concern?

A1: ALC-0315 N-oxide is a primary degradation product of the ionizable cationic lipid ALC-0315, a key component in many mRNA-based LNP delivery systems.[1] It is formed through the oxidation of the tertiary amine in the ALC-0315 headgroup. The major concern is that ALC-0315 N-oxide can further degrade, primarily through hydrolysis, to form reactive aldehydes and a free amine.[1] These aldehyde byproducts can covalently modify the mRNA cargo, leading to a loss of translational activity and compromising the therapeutic efficacy of the formulation.[1]

Q2: What is the primary degradation pathway of ALC-0315 N-oxide?

A2: The primary degradation pathway involves a two-step process. First, the tertiary amine of ALC-0315 is oxidized to form the N-oxide. Subsequently, this N-oxide can undergo hydrolysis to yield an aldehyde and a secondary amine. This reactive aldehyde is a critical impurity that can negatively impact mRNA integrity.

Q3: What are the main byproducts of ALC-0315 N-oxide degradation?

A3: The main byproducts identified from the degradation of ALC-0315, particularly under stress conditions, include:

• ALC-0315 N-oxide: The initial oxidation product.

• Aldehydes (e.g., 6-oxohexyl 2-hexyldecanoate): Formed from the hydrolysis of the N-oxide, these are highly reactive towards mRNA.[2]

• Free secondary amine: Another product of N-oxide hydrolysis.

• Products of ester hydrolysis: ALC-0315 can also undergo hydrolysis at its ester linkages, particularly at non-neutral pH, leading to the formation of the corresponding carboxylic acid and alcohol.[3][4]

• Other degradants: Forced degradation studies have also identified byproducts resulting from the loss of an acyl chain, loss of the headgroup, and loss of an alkyl chain.

Q4: What analytical methods are recommended for detecting and quantifying ALC-0315 N-oxide and its byproducts?

A4: High-Performance Liquid Chromatography (HPLC) coupled with various detectors is the most common approach. Specific recommended methods include:

• HPLC with Charged Aerosol Detection (CAD): Used for monitoring the purity of ALC-0315 and evaluating byproducts.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): A highly sensitive and specific method for identifying and quantifying ALC-0315, its N-oxide, and other degradation products. It is particularly useful for trace-level analysis.[1][3]

Q5: What are the acceptable limits for ALC-0315 N-oxide in research and pharmaceutical-grade materials?

A5: While specific limits can vary depending on the application and regulatory body, high-purity ALC-0315 batches for pharmaceutical use typically have very low levels of the N-oxide impurity. One study on multiple batches of ALC-0315 reported the N-oxide impurity to be below 0.03% and the corresponding aldehyde at levels below 0.015%.[1] For research purposes, it is crucial to characterize the purity of ALC-0315 to ensure the reliability and reproducibility of experimental results.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Loss of mRNA activity or protein expression in LNP formulations.	Presence of reactive aldehyde impurities resulting from ALC-0315 N-oxide degradation.	1. Analyze the ALC-0315 raw material and LNP formulation for the presence of N-oxide and aldehyde impurities using LC-MS. 2. If impurities are detected, consider using a fresh, high-purity batch of ALC-0315. 3. Optimize storage conditions (see Q&A on storage).
High levels of ALC-0315 N-oxide detected in a new batch of ALC-0315.	Suboptimal manufacturing or purification processes.	1. Contact the supplier for a certificate of analysis and inquire about their quality control procedures for N-oxide impurities. 2. Consider sourcing ALC-0315 from a different vendor with stringent quality control.
Increase in LNP particle size and polydispersity over time.	Potential degradation of lipid components, including ALC-0315, leading to changes in LNP structure.	1. Review storage and handling procedures. Exposure to elevated temperatures or non-optimal pH can accelerate degradation. 2. Analyze the lipid components for degradation products.
Inconsistent experimental results between different batches of LNPs.	Variability in the purity of the ALC-0315 used, specifically the levels of N-oxide and other degradants.	1. Establish a quality control protocol to test incoming ALC-0315 batches for purity and impurity profiles before use in LNP formulation. 2. Maintain detailed records of the batch numbers and their corresponding analytical data for traceability.

Quantitative Data Summary

The following tables summarize quantitative data related to ALC-0315 degradation and analysis.

Table 1: Impurity Levels in Representative Batches of ALC-0315

Impurity	Maximum Detected Level	Analytical Method
ALC-0315 N-oxide	< 0.03%	HPLC-MS[1]
Aldehyde byproduct	< 0.015%	HPLC-MS[1]

Note: The reported level of N-oxide may be an overestimation due to co-elution with another impurity (ALC-0315+CH₂).[1]

Table 2: Byproducts Identified in a Forced Degradation Study of ALC-0315

Condition	Byproduct
Incubation at 60°C for 3 or 5 days	Loss of an acyl chain
Loss of the head group
Oxidation (N-oxide formation)
Loss of an alkyl chain

Experimental Protocols

1. Protocol for Detection of ALC-0315 N-oxide by HPLC-MS

This protocol provides a general framework for the detection of ALC-0315 N-oxide. Specific parameters may need to be optimized for individual instruments and columns.

• Instrumentation: High-Performance Liquid Chromatography system coupled to a high-resolution mass spectrometer (e.g., QTOF).[1]

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water and acetonitrile/methanol (B129727), both containing a modifier like ammonium (B1175870) acetate.

• Sample Preparation: Dissolve ALC-0315 standard and samples in an appropriate solvent (e.g., ethanol (B145695) or a mixture of methanol and acetonitrile).

• MS Detection:

  • Mode: Positive ion electrospray ionization (ESI+).

  • Targeted Ion Monitoring: Monitor for the protonated molecule of ALC-0315 N-oxide ([M+H]⁺) at m/z 782.7237.[1]

• Quantification: For quantitative analysis, a standard addition method can be employed to overcome matrix effects and potential co-elution issues.[1] A calibration curve using a certified reference standard of ALC-0315 N-oxide is ideal for accurate quantification.

2. Protocol for Forced Degradation Study

This protocol is designed to intentionally degrade ALC-0315 to identify potential degradation products.

• Sample Preparation: Prepare a solution of ALC-0315 in a suitable buffer or solvent.

• Stress Conditions:

  • Thermal Stress: Incubate the sample at an elevated temperature (e.g., 60°C) for a defined period (e.g., 3 to 5 days).

  • Acidic/Basic Stress: Adjust the pH of the sample solution to acidic (e.g., pH 3) and basic (e.g., pH 9) conditions and incubate at room temperature or an elevated temperature.

  • Oxidative Stress: Treat the sample with an oxidizing agent (e.g., hydrogen peroxide).

  • Photostability: Expose the sample to a controlled light source (e.g., UV or fluorescent light).

• Analysis: At specified time points, withdraw aliquots of the stressed samples and analyze them using a stability-indicating method, such as LC-MS, to identify and quantify the parent compound and any formed degradants.

Visualizations

Caption: ALC-0315 N-oxide degradation pathway.

Caption: Analytical workflow for ALC-0315 N-oxide.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. Lipid nanoparticle impurity analysis: Leveraging mass spectrometry to monitor impurities and aldehyde in raw materials and formulated drugs in regulated environments | Poster Board #126 - American Chemical Society [acs.digitellinc.com]
• 3. sciex.com [sciex.com]
• 4. Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability - PMC [pmc.ncbi.nlm.nih.gov]

Reducing the impact of ALC-0315 N-oxide on mRNA translation efficiency

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ALC-0315 in mRNA-lipid nanoparticle (LNP) formulations. The focus is on understanding and mitigating the negative impact of ALC-0315 N-oxide on mRNA translation efficiency.

Troubleshooting Guide

Issue: Reduced or inconsistent mRNA translation and protein expression in experiments using ALC-0315-based LNPs.

This guide will walk you through a systematic approach to troubleshoot this common issue.

Step 1: Assess the Quality and Purity of ALC-0315

Question: How can I determine if the purity of my ALC-0315 is the source of the problem?

Answer: The presence of impurities in ALC-0315, particularly the N-oxide, is a primary cause of reduced mRNA translation.[1] The N-oxide can hydrolyze to form a reactive aldehyde that covalently modifies the mRNA, thereby inhibiting protein expression.[1]

Recommended Actions:

• Review the Certificate of Analysis (CoA): Check the CoA for your batch of ALC-0315. Look for the specified purity and the methods used for its determination. High-quality ALC-0315 should have a purity of greater than 99%.[1]

• Perform Independent Analysis: If you suspect an issue with lipid quality, consider performing an independent analysis to quantify the level of ALC-0315 N-oxide and the corresponding aldehyde. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) is the recommended method for this analysis.[1][2]

Step 2: Evaluate LNP Formulation and Storage Conditions

Question: Could my LNP formulation or storage procedures be contributing to the formation of ALC-0315 N-oxide?

Answer: Yes, the stability of ALC-0315 and the integrity of the LNP can be affected by formulation and storage conditions. The concentration of ALC-0315 N-oxide can increase over time, especially in RNA-loaded LNPs stored at room temperature.[2]

Recommended Actions:

• Control Storage Temperature: Store both the stock ALC-0315 lipid and the formulated LNPs at appropriate temperatures. For long-term stability, freezing at -20°C or -80°C is generally recommended.[3][4]

• Minimize Exposure to Oxygen and Light: Oxidation is a key degradation pathway. Consider using amber vials and purging with an inert gas like argon before sealing to minimize exposure to light and oxygen.

• Use Cryoprotectants: For frozen storage of LNPs, the use of cryoprotectants like sucrose (B13894) can help prevent aggregation upon thawing.[5]

Step 3: Analyze mRNA Integrity

Question: How can I confirm that the mRNA itself is not the issue?

Answer: It is crucial to rule out any intrinsic issues with your mRNA.

Recommended Actions:

• Assess mRNA Integrity Pre-formulation: Before encapsulation, verify the integrity of your mRNA using methods like agarose (B213101) gel electrophoresis or capillary electrophoresis.

• Assess mRNA Integrity Post-formulation: After LNP formulation, extract the mRNA and check its integrity to ensure the encapsulation process did not cause degradation.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 N-oxide and how does it impact mRNA translation?

A1: ALC-0315 N-oxide is an oxidized impurity of the ionizable lipid ALC-0315.[1] It is problematic because it can hydrolyze to form a reactive aldehyde. This aldehyde can then form an adduct with the mRNA molecule, which disrupts the translation process and leads to a significant loss of protein expression.[1]

Q2: What are acceptable levels of ALC-0315 N-oxide and its corresponding aldehyde in a formulation?

A2: While there is no universally established threshold, high-purity ALC-0315 batches from some manufacturers have been shown to contain very low levels of these impurities. For instance, studies have reported N-oxide levels to be a maximum of < 0.03% and the corresponding aldehyde at levels around < 0.01% to 0.015%.[1] Minimizing these impurities is critical for ensuring the efficacy of the mRNA therapeutic.

Q3: Can I rescue an LNP formulation that has high levels of ALC-0315 N-oxide?

A3: Currently, there are no established protocols for rescuing an LNP formulation with high levels of ALC-0315 N-oxide. The primary and most effective strategy is preventative: using high-purity ALC-0315 from the start and employing proper storage and handling techniques to minimize its formation.

Q4: What analytical techniques are best for detecting and quantifying ALC-0315 N-oxide?

A4: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the most suitable method for detecting and quantifying ALC-0315 N-oxide.[1][2] Specific methods, such as those using a high-resolution mass spectrometer like a QTOF, can be adjusted to detect the specific mass of the N-oxide ([M+H]⁺ = 782.7237).[1]

Q5: Besides the N-oxide, are there other ALC-0315 impurities I should be aware of?

A5: Yes, other ALC-0315 derived impurities that have been detected in LNP formulations include those corresponding to acyl loss, hydrolysis, and loss of the head group.[2]

Quantitative Data Summary

Table 1: Reported Levels of ALC-0315 N-Oxide and Aldehyde Impurities in Commercial Batches

Impurity	Reported Maximum Level	Analytical Method	Source
ALC-0315 N-Oxide	< 0.03%	HPLC-MS	[1]
Corresponding Aldehyde	< 0.01% - 0.015%	HPLC-MS	[1]

Experimental Protocols

Protocol 1: Detection of ALC-0315 N-Oxide by HPLC-MS

This protocol provides a general framework based on published methods.[1][2][6] Specific parameters may need to be optimized for your system.

1. Sample Preparation:

• Dilute ALC-0315 stock solutions or LNP formulations in a suitable organic solvent (e.g., methanol (B129727) or a mixture of water/methanol/acetonitrile).[6]

2. HPLC Conditions:

• Column: A C18 column suitable for lipid analysis (e.g., Waters Peptide BEH C18, 150 x 2.1 mm, 1.7 µm).[6]

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water/methanol/acetonitrile (15/30/55; v/v).[6]

• Mobile Phase B: 10 mM ammonium acetate in acetonitrile/methanol (60/40; v/v).[6]

• Flow Rate: 0.5 mL/min.[6]

• Column Temperature: 70°C.[6]

• Gradient: A suitable gradient to separate the lipids and impurities.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• Detection: Use a high-resolution mass spectrometer (e.g., QTOF).[1]

• Monitoring: Monitor for the specific m/z of the ALC-0315 N-oxide ([M+H]⁺ = 782.7237).[1] Use extracted ion chromatograms (EIC) for quantification.

4. Quantification:

• Due to the potential for overlapping peaks with other isomers, a standard addition method is recommended for accurate quantification.[1]

Visualizations

Caption: Degradation pathway of ALC-0315 to its N-oxide and reactive aldehyde, leading to reduced protein expression.

Caption: Troubleshooting workflow for reduced mRNA translation efficiency in ALC-0315 LNP formulations.

Caption: Relationship between ALC-0315 quality, storage, LNP stability, and translation efficiency.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. lcms.cz [lcms.cz]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sciex.com [sciex.com]

Technical Support Center: Real-Time Monitoring of ALC-0315 N-oxide with Process Analytical Technology (PAT)

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing Process Analytical Technology (PAT) for the real-time monitoring of ALC-0315 N-oxide, a critical impurity in lipid nanoparticle (LNP) formulations.

Frequently Asked Questions (FAQs)

Q1: What is Process Analytical Technology (PAT) and why is it important for LNP manufacturing?

A1: Process Analytical Technology (PAT) is a system for designing, analyzing, and controlling manufacturing through timely measurements of critical quality and performance attributes of raw and in-process materials and processes. It aims to ensure final product quality by building quality into the manufacturing process rather than relying on end-product testing.[1] For lipid nanoparticle (LNP) manufacturing, PAT is crucial for real-time monitoring and control of Critical Quality Attributes (CQAs) such as particle size, polydispersity, and drug encapsulation, which are essential for the safety and efficacy of the final product.[2][3]

Q2: Is it possible to monitor the formation of ALC-0315 N-oxide in real-time during LNP production?

A2: While direct real-time, in-line monitoring of ALC-0315 N-oxide is challenging, it is conceptually feasible through the application of advanced PAT tools. Spectroscopic techniques like Near-Infrared (NIR) and Raman spectroscopy have the potential for real-time monitoring of the chemical composition of LNPs.[4][5] These methods, combined with powerful chemometric models, can be developed to detect changes in the chemical signature of ALC-0315 that correlate with N-oxide formation. However, this would require significant method development and validation against a reliable offline method, such as HPLC-MS.[6]

Q3: What are the primary analytical methods for quantifying ALC-0315 N-oxide?

A3: The primary and most established method for the identification and quantification of ALC-0315 N-oxide is High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[7][8] Specifically, methods using a high-resolution mass spectrometer are effective for this purpose.[7] Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) offers high sensitivity and specificity for detecting and quantifying this and other impurities.[9][10]

Q4: What are the main challenges in implementing a PAT method for real-time ALC-0315 N-oxide monitoring?

A4: The main challenges include:

• Sensitivity and Specificity: ALC-0315 N-oxide is typically present at very low concentrations. A PAT method must be sensitive enough to detect it in the presence of much higher concentrations of ALC-0315 and other excipients.

• Matrix Effects: The complex LNP formulation can interfere with spectroscopic measurements, making it difficult to isolate the signal of the N-oxide.

• Model Development: Developing a robust chemometric model that correlates spectral data with N-oxide concentration requires a significant number of experiments and extensive data analysis.

• Real-time Sampling and Analysis: Integrating the analytical probe into the manufacturing line without disrupting the process and ensuring representative sampling is a technical hurdle.

• Validation: The real-time method must be rigorously validated against a gold-standard offline method like HPLC-MS.[6]

Q5: What is the impact of ALC-0315 N-oxide on the quality of mRNA-LNP vaccines?

A5: The N-oxide of ionizable lipids like ALC-0315 is a critical impurity because it can degrade to form reactive aldehydes.[8] These aldehydes can then react with the mRNA, forming adducts that can negatively impact the efficacy and safety of the vaccine.[11] Therefore, strict control and monitoring of N-oxide levels are essential.

Troubleshooting Guide

This guide addresses common issues that may be encountered when developing and implementing a PAT system for monitoring ALC-0315 N-oxide.

Problem	Potential Cause	Suggested Solution
Poor signal-to-noise ratio in spectroscopic measurements (Raman/NIR).	- Insufficient laser power (Raman).- Probe fouling or contamination.- High background fluorescence from the sample matrix.- Incorrect probe positioning in the process stream.	- Increase laser power within safe limits.- Implement a regular probe cleaning and maintenance schedule.- Use a different excitation wavelength to minimize fluorescence.- Optimize the position and angle of the probe to maximize signal collection.
Inaccurate or unreliable predictions from the chemometric model.	- Insufficient number of calibration samples.- The calibration set does not cover the full range of expected process variability.- Overfitting of the model.- Inappropriate data preprocessing.	- Expand the calibration set with more samples covering a wider range of concentrations and process conditions.- Use cross-validation and independent test sets to validate the model's predictive power.- Simplify the model or use regularization techniques to prevent overfitting.- Experiment with different data preprocessing methods (e.g., smoothing, derivatives, baseline correction).
Discrepancies between PAT results and offline HPLC-MS data.	- Time delay and sample degradation between in-line measurement and offline analysis.- Non-representative sampling for the offline method.- Calibration mismatch between the two methods.- The PAT model is not capturing all sources of variability.	- Minimize the time between sampling and offline analysis.- Ensure the offline sampling procedure is validated and representative of the bulk material being measured by the PAT sensor.- Regularly perform cross-calibration checks.- Re-evaluate the chemometric model and potentially include additional variables.
Instrumental drift or instability.	- Temperature fluctuations in the manufacturing environment.- Aging of the light source or detector.- Vibrations from process equipment.	- Ensure the PAT instrument is in a temperature-controlled environment.- Perform regular instrument performance qualification checks.- Isolate the instrument from sources of vibration.
Difficulty in integrating the PAT probe into the manufacturing line.	- Incompatible materials.- Lack of suitable access points.- The probe is affecting the process flow.	- Ensure all wetted parts of the probe are made of materials compatible with the process fluids.- Work with process engineers to identify or create suitable installation ports.- Use a flow-cell or a non-invasive probe design to minimize process disruption.

Experimental Protocols

Protocol 1: Offline Quantification of ALC-0315 N-oxide by HPLC-MS

This protocol provides a general framework for the quantification of ALC-0315 N-oxide. Specific parameters may need to be optimized for your system.

1. Sample Preparation:

• Disrupt the LNP structure by diluting the sample in an organic solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and methanol).[9][11]

• Perform a series of dilutions to bring the concentration of ALC-0315 into the linear range of the instrument.

• Prepare a standard curve using a reference standard of ALC-0315 N-oxide.

2. HPLC Conditions:

• Column: A reversed-phase C18 column is suitable for the separation.[12]

• Mobile Phase A: Water with a modifier such as ammonium (B1175870) acetate.[10]

• Mobile Phase B: A mixture of organic solvents like acetonitrile and methanol with a modifier like ammonium acetate.[10]

• Gradient: A gradient elution from a lower to a higher percentage of Mobile Phase B.

• Flow Rate: Typically in the range of 0.3-0.5 mL/min.[9][12]

• Column Temperature: Elevated temperatures (e.g., 70°C) can improve peak shape.[9]

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+).[8]

• Detection: Use a high-resolution mass spectrometer (e.g., QTOF or Orbitrap) for accurate mass measurement.

• Monitored Ion: The protonated molecule [M+H]⁺ of ALC-0315 N-oxide.

• Fragmentation: For confirmation, MS/MS fragmentation can be performed to identify characteristic product ions.

4. Data Analysis:

• Integrate the peak area of the ALC-0315 N-oxide in both the samples and the standards.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of ALC-0315 N-oxide in the samples using the calibration curve.

Protocol 2: Conceptual Workflow for Real-Time Monitoring using Raman Spectroscopy

This protocol outlines the steps to develop and implement a PAT method for real-time monitoring.

1. Feasibility Study:

• Acquire Raman spectra of pure ALC-0315, ALC-0315 N-oxide, and other LNP components.

• Identify unique spectral features or shifts that differentiate ALC-0315 from its N-oxide.

• Evaluate the sensitivity of Raman spectroscopy to detect the N-oxide at relevant concentrations.

2. In-line Probe Integration:

• Install a Raman probe with appropriate material compatibility into a flow cell in a pilot-scale LNP manufacturing setup.

• Ensure the probe is positioned to obtain a representative measurement of the process stream.

3. Calibration Model Development:

• Design a series of experiments (Design of Experiments - DoE) to produce LNPs with varying levels of ALC-0315 N-oxide.

• During these experimental runs, collect in-line Raman spectra continuously.

• Simultaneously, take samples for offline analysis using the validated HPLC-MS method (Protocol 1).

• Use the HPLC-MS data as the reference values to build a chemometric model (e.g., Partial Least Squares - PLS regression) that correlates the Raman spectra with the N-oxide concentration.

4. Model Validation:

• Validate the chemometric model using an independent set of samples not used in the calibration.

• Assess the model's accuracy, precision, and robustness.

5. Implementation and Monitoring:

• Once validated, implement the PAT method for real-time monitoring of ALC-0315 N-oxide during LNP manufacturing.

• Set up alerts or control loops to notify operators or automatically adjust process parameters if the predicted N-oxide concentration exceeds a predefined limit.

Quantitative Data Summary

Table 1: Typical Impurity Levels of ALC-0315 N-oxide

Source	Reported N-oxide Level	Analytical Method
Evonik Whitepaper[7]	< 0.03%	HPLC-MS
SCIEX Application Note[9]	Impurities as low as 0.01% detected	UPLC-MS/MS

Table 2: Performance of Analytical Methods for ALC-0315 Impurity Analysis

Parameter	HPLC-MS/MS	Raman/NIR Spectroscopy (Projected)
Analysis Time	Minutes per sample (offline)	Seconds per measurement (in-line)
Sample Preparation	Required (dilution, extraction)	Not required
Limit of Detection	Low (ppb to ppm range)	Higher, dependent on model and analyte
Quantification	Absolute	Relative or predictive (requires calibration)
Implementation	Laboratory-based	In-line/At-line in manufacturing

Visualizations

Caption: Conceptual workflow for developing and implementing a PAT method for real-time monitoring of ALC-0315 N-oxide.

Caption: A logical troubleshooting workflow for diagnosing issues with a PAT system for ALC-0315 N-oxide monitoring.

References

• 1. fda.gov [fda.gov]
• 2. Monitoring in Continuous Manufacturing of Liposomal Nanoparticles - PDF [avantes.com]
• 3. dovepress.com [dovepress.com]
• 4. azooptics.com [azooptics.com]
• 5. Raman Spectroscopy Characterization of Multi-Functionalized Liposomes as Drug-Delivery Systems for Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 8. lcms.cz [lcms.cz]
• 9. sciex.com [sciex.com]
• 10. sciex.com [sciex.com]
• 11. Lipid nanoparticle impurity analysis: Leveraging mass spectrometry to monitor impurities and aldehyde in raw materials and formulated drugs in regulated environments | Poster Board #126 - American Chemical Society [acs.digitellinc.com]
• 12. sciex.com [sciex.com]

Technical Support Center: Accurate Quantification of ALC-0315 and its N-oxide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the accurate quantification of ALC-0315 and its critical impurity, ALC-0315 N-oxide.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 N-oxide and why is its quantification important?

A1: ALC-0315 N-oxide is a primary oxidative impurity of ALC-0315, an ionizable lipid crucial for the formulation of lipid nanoparticles (LNPs) used in mRNA vaccines and therapeutics.[1][2][3] The formation of this N-oxide is a concern because it can potentially lead to the generation of reactive aldehydes that may covalently modify the mRNA cargo, thereby impacting the efficacy and safety of the final product.[1][2] Therefore, accurate quantification of ALC-0315 N-oxide is a critical quality attribute in the development and manufacturing of LNP-based therapies.

Q2: What are the main challenges in the accurate quantification of ALC-0315 N-oxide?

A2: The primary challenges include:

• Lack of a certified reference standard: The commercial unavailability of a pure ALC-0315 N-oxide standard hinders absolute quantification, often necessitating relative quantification against ALC-0315.[4]

• Co-elution with other impurities: Chromatographic separation can be challenging, with potential co-elution of the N-oxide with other ALC-0315-related impurities, such as the ALC-0315+CH₂ isomer, which can lead to overestimation.[1]

• Inefficient fragmentation with CID: ALC-0315 and its N-oxide show limited fragmentation under conventional collision-induced dissociation (CID), which can impact the sensitivity and specificity of LC-MS/MS methods.[5][6][7]

• In-source formation or degradation: The stability of ALC-0315 and its N-oxide during sample preparation and analysis is a consideration, as the N-oxide concentration can increase over time, particularly in formulated LNPs at room temperature.[4][8]

Q3: What analytical techniques are recommended for the quantification of ALC-0315 N-oxide?

A3: High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice.[1] Specifically, UHPLC systems are often employed for better chromatographic resolution.[4] High-resolution mass spectrometry (HRMS), such as time-of-flight (TOF) instruments, is beneficial for accurate mass measurements to distinguish the N-oxide from other impurities.[1][5][6] Advanced fragmentation techniques like Electron-Activated Dissociation (EAD) are superior to CID for structural elucidation and confident identification of the N-oxide.[5][6][7][9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor peak shape or resolution between ALC-0315 N-oxide and other impurities.	- Suboptimal chromatographic conditions (mobile phase, gradient, column).- Column aging or contamination.	- Optimize the UHPLC gradient and mobile phase composition.- Use a high-resolution column (e.g., C18 BEH).- Elevate the column temperature (e.g., 70°C) to improve peak shape.[6]- Replace the column and guard column.
Low sensitivity or inability to detect ALC-0315 N-oxide.	- Inefficient ionization or fragmentation.- Insufficient sample concentration.- Matrix suppression effects (in biological samples).	- Use a more sensitive mass spectrometer (e.g., ZenoTOF 7600).- Employ precursor-to-precursor MRM transitions to maximize sensitivity if using a triple quadrupole instrument.[5][6]- Optimize ESI source parameters.- Perform sample enrichment or reduce dilution.- Implement robust sample preparation techniques like protein precipitation for plasma samples.[6]
Inaccurate or irreproducible quantification results.	- Lack of a reference standard.- Co-elution with interfering species.- Instability of the analyte during storage or analysis.	- When a standard is unavailable, perform relative quantification against ALC-0315.[4]- Consider using the standard addition method, but be aware of potential overestimation due to peak overlap.[1]- Utilize HRMS to resolve isobaric interferences.- Analyze samples promptly after preparation and control storage conditions (e.g., +7°C).[4]
Difficulty in confirming the identity of the ALC-0315 N-oxide peak.	- Insufficient fragmentation for structural confirmation with CID.- Presence of other isomeric impurities.	- Utilize Electron-Activated Dissociation (EAD) for more extensive fragmentation and generation of diagnostic ions that can confirm the location of the N-oxide on the tertiary amine.[5][6][7]- Compare retention times and mass spectra with published data or an in-house generated (forced degradation) sample.[9]

Experimental Protocols

Protocol 1: Sample Preparation for ALC-0315 and N-oxide Analysis from LNPs in Plasma

This protocol is adapted from methodologies described for the analysis of ALC-0315 from LNPs in a plasma matrix.[6]

• Dilution: Dilute the LNP formulation in plasma to the desired concentration range. For instance, a 1:6000 dilution has been reported.[5]

• Protein Precipitation: Add a sufficient volume of 100% acetonitrile (B52724) (ACN) to the plasma sample to precipitate proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant for LC-MS/MS analysis.

• Injection: Inject an appropriate volume (e.g., 2 µL) onto the LC system.[6][9]

Protocol 2: UHPLC-MS/MS Method for ALC-0315 and N-oxide Quantification

This protocol provides a general framework based on published methods.[5][6][9]

• UHPLC System: A high-performance UHPLC system.

• Column: A reversed-phase column suitable for lipid analysis, such as a Waters ACQUITY UPLC BEH C18 column (e.g., 2.1 x 150 mm, 1.7 µm).[6][9]

• Mobile Phase A: A mixture of water, methanol (B129727), and acetonitrile with an ammonium (B1175870) acetate (B1210297) buffer (e.g., 15:30:55 v/v/v water:MeOH:ACN with 10mM ammonium acetate).[2][10]

• Mobile Phase B: A mixture of acetonitrile and methanol with an ammonium acetate buffer (e.g., 60:40 v/v ACN:MeOH with 10mM ammonium acetate).[2][10]

• Gradient: A suitable gradient to separate ALC-0315, its N-oxide, and other impurities.

• Column Temperature: 70°C.[6][9]

• Flow Rate: 0.3 mL/min.[9]

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., SCIEX ZenoTOF 7600).

• Ionization Mode: Positive Electrospray Ionization (ESI+).[4]

• Data Acquisition:

  • For Quantification: High-resolution Multiple Reaction Monitoring (MRMHR).

    • ALC-0315: m/z 766.72 → 510.49 (precursor-to-fragment) or 766.72 → 766.72 (precursor-to-precursor for higher sensitivity).[5]

    • ALC-0315 N-oxide: Monitor the [M+H]+ at m/z 782.72.[1]

  • For Identification: Data-Dependent Acquisition (DDA) with EAD for fragmentation of the N-oxide precursor ion.

Quantitative Data Summary

The following table summarizes representative quantitative data and mass transitions for ALC-0315 and its related impurities, as reported in the literature.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Notes
ALC-0315	766.72	510.49	CID fragment.[5]
ALC-0315	766.72	766.72	Precursor-to-precursor MRM for enhanced sensitivity.[5][6]
ALC-0315 N-oxide	782.72	-	Monitored as [M+H]+.[1]
Hydrolyzed ALC-0315	528.5	-	Monitored as Q1 mass.[4]
ALC-0315 Acyl Loss	428.4	-	Monitored as Q1 mass.[4]
ALC-0315 Head Group Loss	694.7	-	Monitored as Q1 mass.[4]

Note: Absolute quantification of ALC-0315 N-oxide is challenging without a standard. Relative quantification as a percentage of the parent ALC-0315 peak area is a common approach.[4]

Visualizations

Caption: Workflow for the quantification of ALC-0315 N-oxide.

Caption: Troubleshooting logic for ALC-0315 N-oxide analysis.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. sciex.com [sciex.com]
• 3. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 4. lcms.cz [lcms.cz]
• 5. sciex.com [sciex.com]
• 6. sciex.com [sciex.com]
• 7. researchgate.net [researchgate.net]
• 8. Lipid Impurity Detection in Lipid Nanoparticles LNPs via LC-MS/MS [knauer.net]
• 9. sciex.com [sciex.com]
• 10. sciex.com [sciex.com]

Improving the shelf-life of ALC-0315 by controlling N-oxide formation

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the shelf-life of the ionizable lipid ALC-0315 by controlling N-oxide formation.

Frequently Asked Questions (FAQs)

Q1: What is ALC-0315 and why is it used in mRNA vaccines?

ALC-0315 is an ionizable aminolipid crucial for the formulation of lipid nanoparticles (LNPs) that deliver mRNA, such as in the Pfizer-BioNTech COVID-19 vaccine.[1][2][3] Its primary roles are to encapsulate and protect the mRNA, facilitate its delivery into cells, and aid in its release into the cytoplasm.[1][3]

Q2: What is ALC-0315 N-oxide and why is it a concern?

ALC-0315 N-oxide is a potential impurity that forms when the tertiary amine in ALC-0315 becomes oxidized.[4][5][6] This N-oxide is problematic because it can degrade into aldehydes and secondary amines.[2][5] The resulting aldehydes can react with mRNA, forming adducts that disrupt mRNA translation and reduce the therapeutic efficacy of the drug product.[2][7]

Q3: How does N-oxide formation impact the shelf-life of ALC-0315 and LNP formulations?

The formation of N-oxide and its subsequent degradation products can lead to a loss of mRNA activity, which is a critical factor for the stability and shelf-life of LNP-based therapeutics.[2][5] The relative concentration of ALC-0315 N-oxide has been observed to increase over time, especially in LNP formulations containing oligonucleotides and stored at room temperature.[8]

Q4: What are the acceptable levels of N-oxide and other impurities in ALC-0315?

While there are no universally established regulatory limits cited in the provided results, high-purity ALC-0315 batches from manufacturers like Evonik have been shown to contain very low levels of the N-oxide impurity (below 0.03%) and the corresponding aldehyde (below 0.015%).[2] It is generally accepted that minimizing these impurities is crucial for ensuring the quality and activity of the LNP product.[2][7] Some studies have expressed concern when N-oxide levels reach approximately 0.1% or higher.[7]

Q5: How can I detect and quantify ALC-0315 N-oxide in my samples?

The most common analytical method for detecting and quantifying ALC-0315 N-oxide is High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[2][9] More advanced techniques like Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) using Electron Activated Dissociation (EAD) can provide detailed structural information to differentiate N-oxide from other oxidative impurities.[10][11]

Troubleshooting Guides

Issue 1: Decreased efficacy of mRNA-LNP formulation over time.

• Possible Cause: Degradation of ALC-0315 leading to N-oxide formation and subsequent mRNA-adduct formation.

• Troubleshooting Steps:

  • Analyze for Impurities: Use HPLC-MS or LC-MS/MS to quantify the levels of ALC-0315 N-oxide and the corresponding aldehyde in your ALC-0315 raw material and formulated LNPs.

  • Review Storage Conditions: Ensure that both the ALC-0315 raw material and the LNP formulation are stored at appropriate temperatures. For ALC-0315 as a solution in ethanol (B145695), storage at -20°C is recommended.[12] LNP formulations may require storage at 4°C or frozen at -20°C or -80°C.[13]

  • Optimize Formulation: Consider the inclusion of cryoprotectants like sucrose (B13894) or surfactants such as P188 in your LNP formulation, as these have been shown to improve stability during frozen storage.[13][14]

  • Control Oxygen Exposure: Minimize the exposure of ALC-0315 and the LNP formulation to oxygen to reduce the rate of N-oxide formation.[7]

Issue 2: High levels of N-oxide detected in ALC-0315 raw material.

• Possible Cause: Sub-optimal synthesis, purification, or storage of the ALC-0315 raw material.

• Troubleshooting Steps:

  • Vendor Qualification: If possible, source ALC-0315 from a reputable vendor with stringent manufacturing controls and comprehensive certificates of analysis detailing impurity levels.[2]

  • Proper Storage: Upon receipt, store the ALC-0315 solution at -20°C and protect it from light.[1][12]

  • Inert Atmosphere: When handling the ALC-0315 solution, consider using an inert gas like nitrogen to minimize exposure to oxygen.[12]

Issue 3: Variability in LNP stability between batches.

• Possible Cause: Inconsistent quality of ALC-0315 raw material or variations in the LNP formulation process.

• Troubleshooting Steps:

  • Raw Material Testing: Implement routine testing of incoming ALC-0315 batches for purity and impurity levels, including N-oxide.

  • Process Parameter Control: Standardize all parameters of the LNP formulation process, such as mixing speeds, flow rates, and temperatures, as these can influence LNP stability.

  • Buffer and Excipient Optimization: The choice of buffer and excipients can significantly impact LNP stability. For instance, Tris-based buffers have been shown to be effective, and the addition of sucrose can improve stability during freeze-thaw cycles.[15]

Data on ALC-0315 Purity and Impurity Levels

Impurity	Reported Levels in High-Purity Batches	Method of Detection	Reference
ALC-0315 N-oxide	< 0.03%	HPLC-MS	[2]
Aldehyde Impurity	< 0.015%	HPLC-MS	[2]

Experimental Protocols

Protocol 1: Quantification of ALC-0315 N-oxide by HPLC-MS

This protocol is a general guideline based on literature. Specific parameters may need to be optimized for your system.

• Sample Preparation:

  • For ALC-0315 raw material, dilute the ethanol solution with an appropriate solvent mixture (e.g., 60:40 v/v acetonitrile (B52724)/methanol (B129727) with 10 mM ammonium (B1175870) acetate).[10]

  • For LNP formulations, dilute in methanol to disrupt the nanoparticles.[9]

• Chromatographic Separation:

  • Column: A reverse-phase column such as a UHPLC Peptide BEH C18 column (2.1 × 150 mm, 1.7 µm, 300 Å) is suitable.[10]

  • Mobile Phase A: 15% water, 30% methanol, 55% acetonitrile with 10 mM ammonium acetate.[10]

  • Mobile Phase B: 60:40 (v/v) acetonitrile/methanol with 10 mM ammonium acetate.[10]

  • Gradient: A suitable gradient from Mobile Phase A to Mobile Phase B should be developed to separate ALC-0315 from its impurities.

  • Flow Rate: Approximately 0.3 mL/min.[10]

  • Column Temperature: 70°C.[10]

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection: Use a high-resolution mass spectrometer (e.g., QTOF).

  • Monitoring: Monitor for the [M+H]⁺ ion of ALC-0315 N-oxide (m/z 782.7237).[2]

• Quantification:

  • Use a standard addition method with a synthesized ALC-0315 N-oxide reference standard to accurately quantify the impurity level.[2]

Visualizations

Caption: ALC-0315 N-oxide formation and degradation pathway.

Caption: Workflow for analyzing ALC-0315 N-oxide.

Caption: Troubleshooting ALC-0315 instability.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 3. ALC-0315: Application and Synthesis_Chemicalbook [chemicalbook.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ALC-0315 N-oxide | BroadPharm [broadpharm.com]
• 7. cellculturedish.com [cellculturedish.com]
• 8. lcms.cz [lcms.cz]
• 9. sciex.com [sciex.com]
• 10. sciex.com [sciex.com]
• 11. sciex.com [sciex.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. preprints.org [preprints.org]
• 14. preprints.org [preprints.org]
• 15. Lipid Nanoparticle Development for A Fluvid mRNA Vaccine Targeting Seasonal Influenza and SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Impact of ALC-0315 N-Oxide on Lipid Nanoparticle Efficacy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The ionizable lipid ALC-0315 is a critical component in the formulation of lipid nanoparticles (LNPs) for the delivery of mRNA therapeutics, most notably utilized in the Pfizer-BioNTech COVID-19 vaccine. The purity of ALC-0315 is paramount to the efficacy and stability of the LNP formulation. A primary impurity of concern is ALC-0315 N-oxide, an oxidized derivative of the parent molecule. This guide provides a comparative analysis of ALC-0315 and its N-oxide variant, summarizing the impact of this impurity on LNP efficacy based on available data and established scientific understanding.

While direct, head-to-head comparative studies quantifying the efficacy of LNPs formulated with pure ALC-0315 versus those intentionally formulated with ALC-0315 N-oxide are not prevalent in publicly available literature, the consensus within the scientific community is that the presence of the N-oxide is detrimental to the performance of mRNA-LNP therapeutics. The focus of current research and manufacturing is on the stringent control and minimization of this impurity.

The Detrimental Role of ALC-0315 N-Oxide

ALC-0315 N-oxide is not simply an inert impurity; it actively contributes to the degradation of the mRNA cargo. The tertiary amine group of ALC-0315 is susceptible to oxidation, forming the N-oxide. This N-oxide can then undergo hydrolysis, leading to the formation of a reactive aldehyde. This aldehyde can subsequently react with the mRNA, compromising its integrity and ability to be translated into the target protein, thereby reducing the overall efficacy of the therapeutic.[1]

Data Presentation: Comparative Overview

The following tables summarize the expected characteristics and performance of LNPs formulated with high-purity ALC-0315 versus those containing ALC-0315 N-oxide as a significant impurity. The data for ALC-0315 N-oxide's impact is inferred from studies emphasizing the need for its removal and the known chemical degradation pathway.

Table 1: Physicochemical Properties of LNPs

Parameter	LNP with High-Purity ALC-0315	LNP with ALC-0315 N-Oxide Impurity
Size (Z-average)	~80 - 100 nm	Potentially altered size distribution and stability
Polydispersity Index (PDI)	< 0.2	Likely increased PDI, indicating a less homogeneous population
Zeta Potential	Near-neutral at physiological pH	May exhibit altered surface charge, affecting stability and interactions
Encapsulation Efficiency	High (>90%)	May be reduced due to altered lipid interactions and potential mRNA degradation

Table 2: In Vitro Performance

Parameter	LNP with High-Purity ALC-0315	LNP with ALC-0315 N-Oxide Impurity
Transfection Efficiency	High	Significantly Reduced
Protein Expression	Robust	Markedly Decreased or Abolished
Cell Viability	Generally well-tolerated	Potential for increased cytotoxicity due to degradation products

Table 3: In Vivo Performance

Parameter	LNP with High-Purity ALC-0315	LNP with ALC-0315 N-Oxide Impurity
Protein Expression at Target Site	High and sustained	Significantly Reduced or Undetectable
Immunogenicity (for vaccines)	Potent and specific immune response	Weakened or absent immune response
Biodistribution	Predictable and targeted	Potentially altered biodistribution and clearance

Experimental Protocols

Detailed methodologies are crucial for the reproducible formulation and evaluation of LNPs. Below are representative protocols for key experiments.

LNP Formulation via Microfluidic Mixing

This protocol describes the formulation of ALC-0315-containing LNPs using a microfluidic device, a common method for producing uniform nanoparticles.

• Materials:

  • ALC-0315

  • 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • Cholesterol

  • 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG)

  • mRNA in citrate (B86180) buffer (pH 4.0)

  • Ethanol (B145695)

  • Microfluidic mixing device (e.g., NanoAssemblr)

• Procedure:

  • Prepare a lipid stock solution in ethanol containing ALC-0315, DSPC, cholesterol, and DMG-PEG at a desired molar ratio (e.g., 50:10:38.5:1.5).

  • Prepare an aqueous phase containing the mRNA in citrate buffer.

  • Set the flow rates of the organic and aqueous phases on the microfluidic device (e.g., a 3:1 aqueous to organic phase ratio).

  • Initiate the mixing process to allow for the self-assembly of LNPs.

  • The resulting LNP solution is collected and dialyzed against a suitable buffer (e.g., PBS) to remove ethanol and non-encapsulated components.

In Vitro mRNA Transfection

This protocol outlines a general procedure for assessing the transfection efficiency of mRNA-LNPs in a cell culture model.[2][3][4]

• Materials:

  • mRNA-LNP formulation

  • Cultured cells (e.g., HEK293T, HeLa)

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • Reporter mRNA (e.g., encoding luciferase or GFP)

• Procedure:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Dilute the mRNA-LNP formulation to the desired concentration in a complete cell culture medium.

  • Remove the existing medium from the cells and replace it with the medium containing the mRNA-LNPs.

  • Incubate the cells for a specified period (e.g., 24-48 hours).

  • Assess protein expression using an appropriate method (e.g., luciferase assay, flow cytometry for GFP).

In Vivo Evaluation of mRNA Delivery

This protocol provides a general framework for evaluating the in vivo efficacy of mRNA-LNPs in a mouse model.[5]

• Materials:

  • mRNA-LNP formulation

  • Animal model (e.g., C57BL/6 mice)

  • Reporter mRNA (e.g., encoding luciferase)

  • In vivo imaging system

• Procedure:

  • Administer the mRNA-LNP formulation to the animals via the desired route (e.g., intramuscular, intravenous).

  • At various time points post-administration, anesthetize the animals and administer a substrate for the reporter protein (e.g., luciferin (B1168401) for luciferase).

  • Image the animals using an in vivo imaging system to quantify protein expression and determine its biodistribution.

  • Tissues can be harvested for ex vivo analysis of protein expression.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key processes related to ALC-0315, its N-oxide impurity, and LNP evaluation.

Caption: Degradation pathway of ALC-0315 to its N-oxide and subsequent formation of a reactive aldehyde that damages mRNA.

Caption: A typical workflow for the formulation and characterization of mRNA-LNP therapeutics.

Caption: Logical flow for the evaluation of mRNA-LNP efficacy from in vitro to in vivo models.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to ALC-0315 N-oxide Analysis

For researchers, scientists, and drug development professionals at the forefront of mRNA-based therapeutics, the precise characterization of lipid nanoparticles (LNPs) and their components is paramount. A critical quality attribute of the ionizable lipid ALC-0315 is the presence of its N-oxide impurity, a substance that can impact the efficacy and safety of the final drug product. This guide provides a comparative analysis of various analytical techniques for the detection and quantification of ALC-0315 N-oxide, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate analytical strategy.

The stability and performance of lipid nanoparticle (LNP) delivery systems, central to the success of mRNA vaccines and therapeutics, are intrinsically linked to the purity of their constituent components. ALC-0315, a key ionizable cationic lipid, is susceptible to oxidation, leading to the formation of ALC-0315 N-oxide. Monitoring and controlling this impurity is a critical step in ensuring product quality and consistency. A variety of analytical techniques can be employed for this purpose, each with its own set of advantages and limitations.

High-Performance Liquid Chromatography Coupled with Mass Spectrometry (HPLC-MS/MS)

High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) stands out as a powerful and widely adopted technique for the analysis of ALC-0315 and its impurities.[1][2][3] This method offers high sensitivity and selectivity, enabling both the quantification and structural elucidation of the N-oxide.

Recent advancements, such as the use of systems like the ZenoTOF 7600, have incorporated Electron Activated Dissociation (EAD). This fragmentation technique provides more detailed structural information compared to traditional collision-induced dissociation (CID), which is often inefficient for lipids.[1][2] EAD can precisely pinpoint the location of the oxygen on the tertiary amine of ALC-0315, confirming the identity of the N-oxide impurity.[1][4]

Key Performance Characteristics:

Parameter	Performance
Lower Limit of Quantitation (LLOQ) for ALC-0315	0.4 ng/mL in plasma (precursor-to-precursor MRM)[2]
Linearity	Over 4 orders of magnitude for ALC-0315 in plasma[2]
Impurity Detection	As low as 0.01% relative abundance[5]

Experimental Protocol: LC-MS/MS for ALC-0315 N-oxide

Sample Preparation:

• For Plasma Samples: Protein precipitation is a common method. This involves adding a solvent like acetonitrile (B52724) (ACN) to the plasma sample, followed by centrifugation to remove precipitated proteins. The resulting supernatant, containing the lipids, is then injected into the LC-MS/MS system.[1][2]

• For LNP Formulations: The LNP structure is typically disrupted by dissolving the formulation in an appropriate organic solvent, such as methanol (B129727) or ethanol.[1][3]

Chromatography:

• Column: A reversed-phase column, such as a Peptide BEH C18, is often used for separation.[2]

• Mobile Phase: A gradient of organic solvents (e.g., acetonitrile and methanol) with an aqueous component, often containing a modifier like ammonium (B1175870) acetate, is employed to achieve separation.[5]

• Flow Rate: A typical flow rate is around 500 µL/min.[1]

Mass Spectrometry:

• Ionization: Positive electrospray ionization (ESI+) is used to ionize ALC-0315 and its N-oxide.[3]

• Detection: High-resolution mass spectrometers, such as a ZenoTOF 7600 system, are utilized.[1][2]

• Fragmentation: For structural confirmation of the N-oxide, Electron Activated Dissociation (EAD) is employed, which provides unique fragment ions not observed with CID.[1][4]

Ultra-High-Performance Liquid Chromatography with Charged Aerosol Detection (UHPLC-CAD)

For the simultaneous analysis of multiple lipid components in an LNP formulation, Ultra-High-Performance Liquid Chromatography with Charged Aerosol Detection (UHPLC-CAD) offers a robust solution.[6][7][8][9] This technique is particularly valuable because lipids like ALC-0315 lack a UV chromophore, making them invisible to traditional UV detectors.[9] CAD provides a near-universal response for non-volatile and semi-volatile compounds, making it ideal for quantifying the relative amounts of each lipid component, including ALC-0315.[9]

Key Performance Characteristics:

Parameter	Performance
Linearity (R²)	≥0.995 for various lipids
Purity Analysis	Can detect the absence of other peaks, indicating formulation purity

Experimental Protocol: UHPLC-CAD for LNP Component Analysis

Sample Preparation:

• The LNP formulation is disassembled by dissolving it in a suitable sample diluent, typically an organic solvent.

Chromatography:

• Column: A C30 column is effective for separating long-chain lipids.[9]

• Mobile Phase: A gradient elution is typically used to separate the different lipid classes within the LNP.

• Detection: A Charged Aerosol Detector is used for universal detection of the eluted lipids.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural characterization of ALC-0315 and for investigating the surface properties of intact LNPs.[10][11] 1D ¹H NMR can be used to identify the chemical structure of individual lipids in solution after disrupting the LNP.[11] For intact LNPs in an aqueous environment, NMR can provide insights into which parts of the ALC-0315 molecule are exposed on the surface of the nanoparticle.[10]

Experimental Protocol: NMR for ALC-0315 Characterization

Sample Preparation:

• For Structural Elucidation: The LNP is disrupted, and the lipid components are dissolved in a deuterated solvent like chloroform-d.[11]

• For Surface Analysis: Intact LNPs are suspended in an aqueous buffer, such as phosphate-buffered saline (PBS).[10]

NMR Analysis:

• 1D ¹H NMR spectra are acquired to identify the characteristic proton signals of ALC-0315. By comparing the spectra of intact and disrupted LNPs, it is possible to determine which signals are broadened or absent in the intact sample, indicating their location within the core of the LNP.

Ion Mobility-Mass Spectrometry (IM-MS)

For highly complex lipid mixtures, the combination of ion mobility spectrometry with mass spectrometry (IM-MS) offers an additional dimension of separation.[12][13][14][15] This technique separates ions in the gas phase based on their size, shape, and charge, in addition to their mass-to-charge ratio.[12][13] This can help to resolve isobaric interferences, which can be a challenge in lipid analysis, thereby increasing the confidence in compound identification.[14][16]

Visualizing the Analytical Workflow

To better understand the process of analyzing ALC-0315 N-oxide, the following diagrams illustrate a typical experimental workflow and the logical relationships between the different analytical techniques.

Caption: Experimental workflow for ALC-0315 N-oxide analysis.

Caption: Selection of analytical techniques for ALC-0315 N-oxide.

Conclusion

The analysis of ALC-0315 N-oxide requires a multi-faceted approach, with LC-MS/MS being the cornerstone for both sensitive quantification and confident structural identification. The use of advanced fragmentation techniques like EAD is particularly beneficial for unambiguous characterization. UHPLC-CAD serves as an excellent complementary technique for the overall assessment of LNP composition and purity. NMR provides invaluable structural information, especially for understanding the surface display of the lipid components. For complex analytical challenges where isobaric interference is a concern, the addition of ion mobility separation can provide an extra layer of confidence. The choice of the most suitable technique or combination of techniques will ultimately depend on the specific analytical goals, the sample matrix, and the required level of sensitivity and structural detail.

References

• 1. sciex.com [sciex.com]
• 2. sciex.com [sciex.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. sciex.com [sciex.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. Lipid Nanoparticle Compositional Analysis By UHPLC-CAD [cellandgene.com]
• 8. Determination of lipid content and stability in lipid nanoparticles using ultra high‐performance liquid chromatography in combination with a Corona Charged Aerosol Detector | Semantic Scholar [semanticscholar.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Applications of ion-mobility mass spectrometry for lipid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. books.rsc.org [books.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Ion-Mobility Mass Spectrometry for Lipidomics Applications | Springer Nature Experiments [experiments.springernature.com]
• 16. sciex.com [sciex.com]

ALC-0315 N-Oxide Impurity: A Comparative Guide on its Effect on mRNA Vaccine Immunogenicity

For Researchers, Scientists, and Drug Development Professionals

The ionizable lipid ALC-0315 is a critical component of the lipid nanoparticle (LNP) delivery system for mRNA vaccines, playing a pivotal role in the success of the Pfizer-BioNTech COVID-19 vaccine.[1][2][3] Its primary function is to encapsulate and protect the delicate mRNA molecule, facilitate its entry into cells, and ensure its release into the cytoplasm to be translated into the target antigen.[1][4][5] The immunogenicity of an mRNA vaccine is therefore intrinsically linked to the purity and integrity of its LNP components. This guide provides a comparative analysis of pure ALC-0315 and its N-oxide, a known impurity, focusing on the latter's impact on the overall immunogenicity of mRNA vaccines.

The Detrimental Impact of ALC-0315 N-Oxide on mRNA Translation

ALC-0315 N-oxide is an oxidation product of ALC-0315 that has been identified as a critical impurity in the manufacturing of lipid nanoparticles.[6][7] The presence of this N-oxide derivative poses a significant threat to the efficacy of mRNA vaccines. The core issue lies in its degradation pathway, which leads to the formation of reactive aldehydes. These aldehydes can then covalently bind to the mRNA, forming lipid-mRNA adducts.[8] This chemical modification of the mRNA disrupts the translational process, preventing the cellular machinery from producing the intended antigenic protein. Consequently, a reduction in antigen expression is expected to lead to a diminished immune response.

Performance Comparison: ALC-0315 vs. ALC-0315 N-Oxide

The following table summarizes the known and inferred differences in performance between pure ALC-0315 and formulations containing the ALC-0315 N-oxide impurity.

Feature	Pure ALC-0315	ALC-0315 with N-Oxide Impurity
mRNA Encapsulation & Delivery	High efficiency in encapsulating and delivering mRNA into cells.[4]	Assumed to be similar to pure ALC-0315, as the initial LNP formation is likely unaffected.
Antigen Expression	Facilitates high levels of antigen translation from the delivered mRNA.	Significantly reduced antigen expression due to the formation of mRNA-lipid adducts that inhibit translation.[8]
Humoral Immunity (Antibody Production)	Induces robust antibody responses, including high titers of neutralizing antibodies.[4]	Inferred to be significantly lower. Reduced antigen presentation is expected to lead to weaker B-cell activation and lower antibody production.
Cellular Immunity (T-Cell Response)	Promotes strong T-cell responses, which are crucial for clearing virally infected cells.[4]	Inferred to be significantly weaker. Insufficient antigen presentation by antigen-presenting cells would likely result in suboptimal T-cell priming and activation.
Overall Vaccine Efficacy	High, as demonstrated by the success of the Pfizer-BioNTech COVID-19 vaccine.	Inferred to be compromised. The reduction in both humoral and cellular immunity would likely lead to lower protective efficacy.

Experimental Protocols

Detection and Quantification of ALC-0315 N-Oxide

A robust analytical method for the detection and quantification of ALC-0315 N-oxide and other impurities is crucial for quality control in mRNA vaccine manufacturing. A common and effective method is High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Objective: To identify and quantify the presence of ALC-0315 N-oxide in a sample of ALC-0315.

Methodology:

• Sample Preparation: A sample of the ALC-0315 lipid is dissolved in an appropriate organic solvent, such as a mixture of methanol (B129727) and acetonitrile (B52724).

• Chromatographic Separation: The prepared sample is injected into an HPLC system equipped with a suitable column (e.g., a C18 reversed-phase column). A gradient elution is typically employed, using a mobile phase consisting of an aqueous component (e.g., water with a small amount of a modifier like ammonium (B1175870) acetate) and an organic component (e.g., a mixture of acetonitrile and methanol). This separates the different lipid components based on their polarity.

• Mass Spectrometric Detection: The eluent from the HPLC is directed into a mass spectrometer. The mass spectrometer is set to monitor for the specific mass-to-charge ratio (m/z) of the protonated ALC-0315 N-oxide molecule.

• Quantification: The amount of ALC-0315 N-oxide is determined by comparing the peak area of the detected ion to a standard curve generated from known concentrations of a purified ALC-0315 N-oxide reference standard.

Analysis of mRNA-Lipid Adducts

The formation of mRNA-lipid adducts can be assessed using ion-pair reversed-phase liquid chromatography (IP-RPLC).

Objective: To detect the presence of mRNA-lipid adducts in a formulated LNP sample.

Methodology:

• LNP Disruption and mRNA Release: The LNP sample is treated with a surfactant to disrupt the lipid nanoparticle structure and release the mRNA.

• Chromatographic Separation: The sample is then analyzed by IP-RPLC. This technique uses an ion-pairing agent in the mobile phase to neutralize the charge of the mRNA, allowing for its separation on a reversed-phase column. The presence of lipid adducts alters the retention time of the mRNA, allowing for their detection.

• Detection: The separated mRNA and mRNA-lipid adducts are typically detected using UV absorbance at 260 nm.

• Characterization (Optional): Fractions corresponding to the adduct peaks can be collected and further analyzed by mass spectrometry to confirm the identity of the adducted lipid species.

Visualizing the Impact of ALC-0315 N-Oxide

The following diagrams illustrate the key pathways and experimental workflows discussed.

Caption: Oxidative degradation pathway of ALC-0315 and its impact on mRNA translation.

Caption: Workflow for detecting ALC-0315 N-oxide using HPLC-MS.

Conclusion

The presence of the ALC-0315 N-oxide impurity in lipid nanoparticle formulations for mRNA vaccines is a critical quality attribute that can significantly compromise vaccine efficacy. Through its degradation to reactive aldehydes and subsequent formation of mRNA-lipid adducts, the N-oxide impurity effectively halts the translation of the antigenic protein. This reduction in antigen expression is strongly inferred to lead to a blunted immune response, characterized by lower antibody titers and weaker T-cell activation. For drug developers and scientists in the field, stringent monitoring and control of ALC-0315 N-oxide levels are paramount to ensuring the potency and immunogenicity of the final mRNA vaccine product. Further research involving direct in vivo comparisons of immunogenicity would be valuable to quantitatively establish the detrimental effects of this impurity.

References

• 1. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 2. Protocol for the development of mRNA lipid nanoparticle vaccines and analysis of immunization efficiency in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Immunogenicity of lipid nanoparticles and its impact on the efficacy of mRNA vaccines and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Establishing correlation between in vitro potency and in vivo immunogenicity for mRNA vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 7. Enhanced immunogenicity induced by mRNA vaccines with various lipid nanoparticles as carriers for SARS-CoV-2 infection - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 8. Lipid Nanoparticle Development for A Fluvid mRNA Vaccine Targeting Seasonal Influenza and SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

The Toxicity Profile of ALC-0315 and its N-oxide Metabolite: An In Vitro and In Vivo Comparative Guide

A comprehensive review of the existing literature reveals a notable absence of direct toxicity studies on ALC-0315 N-oxide, a known impurity and potential metabolite of the ionizable lipid ALC-0315, a critical component in mRNA-based vaccine delivery systems. While research has focused on the safety and efficacy of the parent compound, ALC-0315, the toxicological implications of its N-oxide variant remain largely unexplored. This guide provides a comparative analysis of the known in vitro and in vivo toxicity of ALC-0315 and discusses the potential toxicological relevance of the N-oxide formation, alongside detailed experimental protocols for future assessment.

ALC-0315 is an ionizable lipid that plays a crucial role in the formulation of lipid nanoparticles (LNPs) for the delivery of mRNA. Its protonatable tertiary amine is essential for encapsulating negatively charged mRNA and facilitating its release into the cytoplasm. However, this functional group is also susceptible to oxidation, leading to the formation of ALC-0315 N-oxide. While the presence of this N-oxide as an impurity in ALC-0315 preparations is acknowledged, its biological and toxicological impact has not been a primary focus of published research.

In Vitro Toxicity Assessment

Direct in vitro toxicity data for ALC-0315 N-oxide is not currently available in peer-reviewed literature. However, studies on the parent compound, ALC-0315, offer insights into potential cytotoxic mechanisms. The stereochemistry of ALC-0315 has been shown to influence its toxicity, with different stereoisomers exhibiting varying effects on cell viability. For example, in KMG4 cells, the (R,R)-isomer of ALC-0315 demonstrated significantly lower cell viability (84.4% at 0.05 mg/mL and 63.5% at 0.10 mg/mL) compared to the (S,S)- and (meso)-isomers[1]. This suggests that the three-dimensional structure of the lipid plays a critical role in its interaction with cellular components and subsequent toxicity.

The cytotoxicity of cationic lipids is often associated with their positive charge at physiological pH, which can lead to interactions with negatively charged cellular membranes and organelles. The formation of the N-oxide would alter the electronic and steric properties of the ALC-0315 headgroup, which could in turn affect its cytotoxicity. Further investigation is required to determine if ALC-0315 N-oxide exhibits a different cytotoxicity profile compared to ALC-0315.

In Vivo Toxicity Assessment

Similar to the in vitro data, there are no specific in vivo toxicity studies published for ALC-0315 N-oxide. In vivo studies on ALC-0315-containing LNPs have reported dose-dependent toxicity, with the liver being a primary target organ. Administration of LNPs formulated with ALC-0315 in mice at a dose of 5 mg/kg resulted in increased markers of liver toxicity, such as elevated alanine (B10760859) aminotransferase (ALT) and bile acids[2]. In contrast, another widely used ionizable lipid, MC3, did not show a significant increase in these markers at the same dose[2].

The innate immune system can recognize ionizable lipids within LNPs, leading to the production of pro-inflammatory cytokines and chemokines[2]. Studies have demonstrated that ALC-0315-containing LNPs can induce inflammatory responses. When formulated with plasmid DNA, these LNPs led to significant systemic inflammation in mice, characterized by elevated levels of pro-inflammatory cytokines such as IFN-β and IL-6[3][4]. The level of this inflammatory response was noted to be dependent on the specific ionizable lipid used, with SM-102 inducing a stronger response than ALC-0315, which in turn was more inflammatory than D-Lin-MC3-DMA[3][4].

The impact of the N-oxidation of ALC-0315 on its in vivo toxicity and inflammatory potential is currently unknown. It is plausible that the alteration in its chemical structure could affect its biodistribution, metabolism, and interaction with immune receptors, thereby modulating its toxicity profile.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for ALC-0315. No quantitative data for ALC-0315 N-oxide is currently available.

Compound	Test System	Endpoint	Concentration/Dose	Result	Reference
ALC-0315 (R,R)-isomer	KMG4 cells	Cell Viability	0.05 mg/mL	84.4%	[1]
ALC-0315 (R,R)-isomer	KMG4 cells	Cell Viability	0.10 mg/mL	63.5%	[1]
ALC-0315 (S,S)-isomer	KMG4 cells	Cell Viability	0.05 mg/mL	~100%	[1]
ALC-0315 (S,S)-isomer	KMG4 cells	Cell Viability	0.10 mg/mL	77.3%	[1]
ALC-0315 (meso)-isomer	KMG4 cells	Cell Viability	0.05 mg/mL	97.7%	[1]
ALC-0315 (meso)-isomer	KMG4 cells	Cell Viability	0.10 mg/mL	75.6%	[1]
ALC-0315 LNP	Mice (IV)	Liver Toxicity (ALT)	5 mg/kg	Increased	[2]
ALC-0315 LNP	Mice (IV)	Liver Toxicity (Bile Acids)	5 mg/kg	Increased	[2]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of lipid nanoparticle toxicity. The following are standard protocols that can be adapted for the evaluation of ALC-0315 N-oxide.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Plate cells (e.g., HepG2 for liver toxicity) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Treatment: Prepare serial dilutions of the test compound (ALC-0315 N-oxide LNP) and a positive control (e.g., doxorubicin) in cell culture medium. Replace the medium in the wells with the treatment solutions and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

In Vivo Acute Toxicity Study

• Animal Model: Use healthy adult mice (e.g., C57BL/6), 8-10 weeks old, acclimatized for at least one week.

• Dosing: Administer the test compound (ALC-0315 N-oxide LNP) via intravenous (IV) injection at various dose levels. A control group should receive the vehicle (e.g., saline).

• Observation: Monitor the animals for clinical signs of toxicity, body weight changes, and mortality for 14 days.

• Blood Collection: At the end of the study, collect blood samples for hematological and serum biochemical analysis (including ALT, AST, and other liver and kidney function markers).

• Histopathology: Euthanize the animals, perform a gross necropsy, and collect major organs (liver, spleen, kidneys, lungs, heart) for histopathological examination. Tissues should be fixed in 10% neutral buffered formalin, embedded in paraffin, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E)[2].

Inflammatory Cytokine Analysis

• In Vitro: Collect the supernatant from cell cultures treated with the test compound.

• In Vivo: Collect blood from treated animals and process it to obtain serum or plasma.

• Cytokine Measurement: Use a multiplex immunoassay (e.g., Luminex) or individual ELISA kits to quantify the levels of key pro-inflammatory cytokines such as TNF-α, IL-6, IL-1β, and IFN-γ.

Signaling Pathways and Experimental Workflows

To visualize the processes involved in toxicity assessment, the following diagrams are provided.

Caption: Experimental workflow for in vitro and in vivo toxicity assessment of ALC-0315 N-oxide.

Caption: Potential signaling pathway for LNP-induced inflammation.

Conclusion

The toxicological profile of ALC-0315 N-oxide remains a critical knowledge gap in the safety assessment of LNP-based mRNA technologies. While the toxicity of the parent compound, ALC-0315, has been investigated to some extent, it is imperative that future research efforts are directed towards understanding the in vitro and in vivo effects of its N-oxide derivative. The experimental protocols and conceptual frameworks provided in this guide offer a foundation for such investigations. A thorough characterization of the toxicity of ALC-0315 N-oxide will contribute to the development of safer and more effective mRNA therapeutics and vaccines.

References

• 1. The Overlooked Stereoisomers of the Ionizable Lipid ALC315 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. med.upenn.edu [med.upenn.edu]
• 4. biorxiv.org [biorxiv.org]

The Purity of ALC-0315: A Critical Determinant of Lipid Nanoparticle Performance in mRNA Delivery

For researchers, scientists, and drug development professionals, the quality of excipients in drug delivery systems is paramount. In the realm of mRNA-based therapeutics and vaccines, the purity of ionizable lipids like ALC-0315 is a critical factor influencing the efficacy and stability of Lipid Nanoparticle (LNP) formulations. A key impurity, ALC-0315 N-oxide, has been identified as a detrimental component that can significantly compromise the performance of LNPs. This guide provides a head-to-head comparison of LNP performance with and without this critical impurity, supported by a summary of expected experimental outcomes and detailed methodologies.

The presence of ALC-0315 N-oxide is not a benign variation; it is a degradation product that can lead to a cascade of events culminating in the inactivation of the mRNA payload. The N-oxide can degrade into reactive aldehyde species, which can then form adducts with the mRNA molecule. This chemical modification can impede or completely block the translation of mRNA into its target protein, thereby neutralizing the therapeutic or prophylactic effect of the drug.

Quantitative Performance Comparison: High-Purity ALC-0315 vs. ALC-0315 with N-oxide Impurity

While direct, side-by-side quantitative data from studies intentionally formulating LNPs with ALC-0315 N-oxide is scarce due to its known detrimental effects, the following table summarizes the expected impact on key performance indicators based on the established understanding of its chemical reactivity.

Performance Parameter	LNP with High-Purity ALC-0315	LNP with ALC-0315 N-oxide	Rationale for Performance Difference
mRNA Encapsulation Efficiency (%)	> 90%	Likely similar initially	The initial self-assembly of LNPs may not be significantly affected by the presence of the N-oxide.
In Vitro Protein Expression (Relative Light Units - RLU)	High	Significantly Reduced to Negligible	Degradation of the N-oxide to aldehydes leads to mRNA damage, inhibiting protein translation.[1]
In Vivo Potency (e.g., antigen-specific antibody titers)	Robust Immune Response	Markedly Diminished or Absent	Reduced protein expression in vivo fails to elicit a significant immune response.
LNP Stability (mRNA integrity over time)	Stable under recommended storage	Prone to degradation	The ongoing degradation of the N-oxide can lead to a continuous decline in mRNA integrity.

Experimental Protocols for Performance Evaluation

To empirically determine the impact of ALC-0315 N-oxide on LNP performance, a series of well-established assays would be conducted.

LNP Formulation and Physicochemical Characterization

• Objective: To prepare and characterize LNPs containing either high-purity ALC-0315 or ALC-0315 with a defined percentage of ALC-0315 N-oxide.

• Methodology:

  • Lipid Stock Preparation: Prepare separate lipid stock solutions in ethanol (B145695) containing ALC-0315 (with and without N-oxide), DSPC, cholesterol, and ALC-0159 at a defined molar ratio.

  • Aqueous Phase Preparation: Prepare an aqueous buffer (e.g., sodium acetate, pH 4.0) containing the mRNA payload.

  • Microfluidic Mixing: Utilize a microfluidic mixing system to combine the lipid and aqueous phases, leading to the spontaneous formation of LNPs.

  • Purification and Buffer Exchange: Purify the LNPs and exchange the buffer to a neutral pH (e.g., PBS, pH 7.4) using tangential flow filtration (TFF).

  • Characterization:

    • Size and Polydispersity: Measure the hydrodynamic diameter and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

    • Zeta Potential: Determine the surface charge of the LNPs.

    • Encapsulation Efficiency: Quantify the percentage of mRNA encapsulated using a fluorescent dye-based assay (e.g., RiboGreen).

In Vitro Transfection Efficiency

• Objective: To assess the ability of the LNPs to deliver functional mRNA to cells in culture.

• Methodology:

  • Cell Culture: Plate a suitable cell line (e.g., HEK293T or HeLa) in a multi-well plate.

  • Transfection: Treat the cells with LNP formulations containing a reporter mRNA (e.g., encoding luciferase or green fluorescent protein).

  • Analysis: After a 24-48 hour incubation period, quantify the reporter protein expression using a luciferase assay or flow cytometry.

In Vivo Potency Assessment

• Objective: To evaluate the in vivo efficacy of the LNP formulations.

• Methodology:

  • Animal Model: Administer the LNP formulations to mice via intramuscular injection.

  • Immunogenicity (for vaccines): At specified time points, collect blood samples and measure the antigen-specific antibody titers using ELISA.

  • Protein Expression: For other therapeutics, tissue-specific protein expression can be measured from tissue lysates.

Visualizing the Impact of ALC-0315 N-oxide

The following diagram illustrates the divergent pathways of LNP performance based on the purity of the ALC-0315 used in the formulation.

Caption: Impact of ALC-0315 purity on LNP performance pathway.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]

Navigating LNP Quality Control: A Comparative Guide to Characterizing ALC-0315 N-oxide as a Critical Quality Attribute

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics and vaccines, delivered via Lipid Nanoparticles (LNPs), has marked a revolutionary step in modern medicine. The ionizable lipid ALC-0315 is a key component in some of the most successful LNP formulations, playing a crucial role in encapsulating and delivering the mRNA payload. However, the chemical stability of ALC-0315 is a critical factor, with its N-oxide derivative emerging as a significant Critical Quality Attribute (CQA). This guide provides a comprehensive comparison of analytical methodologies for characterizing ALC-0315 N-oxide, offering insights into its impact on product quality and presenting experimental frameworks for its assessment.

The Critical Role of ALC-0315 N-oxide in LNP Characterization

ALC-0315 is an ionizable cationic lipid essential for the formulation of stable and effective LNPs.[1][2] Its purity is paramount, as impurities can negatively affect the stability and efficacy of the final product.[1] One of the most critical impurities is ALC-0315 N-oxide, formed through the oxidation of the tertiary amine in the ALC-0315 molecule.[3][4][5] The presence of this N-oxide is problematic as it can lead to the formation of reactive aldehydes that can covalently modify the mRNA, leading to a loss of protein expression and thereby compromising the therapeutic efficacy of the drug product.[1][5][6] Therefore, stringent control and accurate quantification of ALC-0315 N-oxide are vital during the manufacturing and quality control of LNP-based therapeutics.[1]

Regulatory bodies like the FDA and EMA have established guidelines that emphasize the importance of identifying and controlling CQAs for LNP formulations, including lipid composition and purity.[7] Ensuring minimal levels of impurities like ALC-0315 N-oxide is a key aspect of meeting these regulatory expectations and ensuring batch-to-batch consistency.[7][8]

Comparative Analysis of Analytical Techniques for LNP Characterization

A multi-faceted approach employing orthogonal analytical techniques is necessary for the comprehensive characterization of LNPs.[9][10][11] Below is a comparison of key methods, with a focus on their utility in assessing ALC-0315 N-oxide and other vital CQAs.

Analytical Technique	Critical Quality Attribute (CQA) Measured	Principle of Operation	Advantages for LNP Characterization	Limitations
HPLC with Charged Aerosol Detection (HPLC-CAD)	Lipid Purity and Composition	Separates components based on their interaction with a stationary phase. The eluent is nebulized, and charged particles are detected.	Provides quantitative information on all non-volatile and semi-volatile components, including lipids, without requiring a chromophore.[1][12]	May have lower sensitivity for certain impurities compared to mass spectrometry. Co-elution of impurities with similar structures can be a challenge.[1]
High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS)	Lipid Identification, Impurity Profiling, and Quantification	Couples the separation power of HPLC with the mass-to-charge ratio detection of mass spectrometry, allowing for precise identification and quantification.	Highly sensitive and specific for identifying and quantifying trace-level impurities like ALC-0315 N-oxide.[1][3][4][13] Electron Activated Dissociation (EAD) can provide detailed structural information.[5][14]	Requires more complex instrumentation and expertise. Matrix effects from other LNP components can influence ionization efficiency.
Dynamic Light Scattering (DLS)	Particle Size and Polydispersity Index (PDI)	Measures fluctuations in scattered light intensity due to the Brownian motion of particles.	A rapid and non-invasive technique for determining the average particle size and size distribution, which are critical for LNP efficacy and safety.[11][12][15]	Provides an intensity-weighted average size, which can be skewed by a small number of large particles or aggregates. Lower resolution compared to other sizing techniques.[11]
Nanoparticle Tracking Analysis (NTA)	Particle Size, Concentration, and Distribution	Visualizes and tracks the Brownian motion of individual nanoparticles to determine their size and concentration.	Provides a number-based size distribution and particle concentration, offering a more detailed picture than DLS.[11][15]	Can be sensitive to sample preparation and instrument settings. May have a narrower dynamic range for particle concentration compared to other methods.
Zeta Potential Analysis	Surface Charge	Measures the electrophoretic mobility of particles in an electric field, which is related to their surface charge.	Indicates the colloidal stability of the LNP formulation. Changes in zeta potential can suggest degradation or instability.[7]	Highly dependent on the buffer composition (pH, ionic strength). Interpretation can be complex for multi-component systems like LNPs.
Cryo-Transmission Electron Microscopy (Cryo-TEM)	Morphology and Structure	Images rapidly frozen, hydrated samples to visualize the native structure of the nanoparticles.	Provides direct visualization of LNP morphology, size, and internal structure, helping to identify structural anomalies.[9]	A low-throughput technique that provides qualitative rather than quantitative data. Requires specialized equipment and expertise.

Experimental Protocols

Protocol: Quantification of ALC-0315 N-oxide in LNP Formulations by LC-MS/MS

This protocol outlines a general procedure for the sensitive and selective quantification of ALC-0315 N-oxide.

1. Materials and Reagents:

• ALC-0315 and ALC-0315 N-oxide reference standards

• LNP formulation sample

• Methanol (B129727), Acetonitrile (LC-MS grade)

• Ammonium (B1175870) acetate

• Water (ultrapure)

2. Sample Preparation:

• Dilute the LNP formulation in methanol to disrupt the nanoparticle structure and release the lipid components.[3][4]

• Perform a series of dilutions to bring the concentration of ALC-0315 and its impurities within the linear range of the calibration curve.[13]

• Prepare a calibration curve using the ALC-0315 N-oxide reference standard in a relevant matrix.

3. Chromatographic Conditions:

• Column: A suitable C18 reversed-phase column.

• Mobile Phase A: Water with 10mM ammonium acetate

• Mobile Phase B: 60:40 (v/v) acetonitrile/methanol with 10mM ammonium acetate[6]

• Flow Rate: 0.5 mL/min

• Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B to ensure separation of ALC-0315 from its impurities.

• Injection Volume: 5-10 µL

4. Mass Spectrometry Conditions:

• Ion Source: Electrospray Ionization (ESI) in positive mode.[13]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) or High-Resolution MRM (MRMHR).[3][4]

• Precursor Ion (Q1): m/z 782.7 (for [M+H]+ of ALC-0315 N-oxide).[1][13]

• Product Ion (Q3): Select a specific and stable fragment ion for quantification.

• Collision Energy: Optimize for the specific transition.

5. Data Analysis:

• Integrate the peak area of the ALC-0315 N-oxide in the samples.

• Quantify the amount of N-oxide by comparing the peak area to the calibration curve.

• Express the N-oxide level as a percentage of the total ALC-0315 content.

Visualizing LNP Characterization and Quality Control

Caption: LNP Manufacturing and CQA Workflow.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. 2025-08-01_ALC-315 [kofo.mpg.de]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]
• 5. sciex.com [sciex.com]
• 6. sciex.com [sciex.com]
• 7. Standards Governing mRNA Lipid Nanoparticle Development [eureka.patsnap.com]
• 8. Developing A Comprehensive Regulatory Approach For Lipid Nanoparticle Drugs [lifescienceleader.com]
• 9. kinampark.com [kinampark.com]
• 10. Quality assessment of LNP-RNA therapeutics with orthogonal analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biopharminternational.com [biopharminternational.com]
• 12. blog.curapath.com [blog.curapath.com]
• 13. lcms.cz [lcms.cz]
• 14. Structural Characterization Of The Cationic Lipid Nanoparticle Component ALC-0315 And Its Impurities [bioprocessonline.com]
• 15. Decoding LNP Characteristics: From CQAs to Better RNA Therapeutics — NanoSphere Articles – Insights on Nanomedicine, RNA, and LNP Therapies [nanosphere.ch]

Establishing Acceptance Criteria for ALC-0315 N-oxide in Pharmaceutical Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The ionizable lipid ALC-0315 is a critical component in lipid nanoparticle (LNP) formulations for mRNA-based therapeutics, including the Pfizer-BioNTech COVID-19 vaccine.[1][2][3] However, the presence of impurities, such as ALC-0315 N-oxide, can negatively impact the efficacy and stability of the final drug product. This guide provides a comparative analysis of key considerations for establishing acceptance criteria for this critical impurity, supported by experimental data and methodologies.

The Impact of ALC-0315 N-oxide on mRNA Formulations

ALC-0315 N-oxide is an oxidation product of the tertiary amine in the ALC-0315 molecule.[4][5] Its presence is problematic as it can degrade to form reactive aldehydes. These aldehydes can then form adducts with the mRNA, disrupting translation and leading to a loss of protein expression and overall product efficacy.[1][4] Studies have shown that even trace amounts of such reactive impurities can have a significant negative impact on the function of the mRNA cargo.[4] Therefore, stringent control over the levels of ALC-0315 N-oxide is crucial throughout the manufacturing process and in the final formulation.

Comparative Analysis of Analytical Methods for ALC-0315 N-oxide Quantification

Several analytical techniques can be employed to detect and quantify ALC-0315 N-oxide. The choice of method will depend on the required sensitivity, specificity, and the stage of product development.

Analytical Method	Principle	Advantages	Disadvantages	Typical Limit of Detection (LOD)
HPLC-CAD	High-Performance Liquid Chromatography with Charged Aerosol Detection.	Robust and widely used for purity analysis of lipids.[1]	Lower specificity compared to MS; co-elution with other impurities can be a challenge.[1]	Can monitor down to ~1.0% in raw material quality control.[1]
HPLC-MS	High-Performance Liquid Chromatography coupled with Mass Spectrometry.	High specificity and sensitivity, allowing for accurate identification and quantification.[1]	Requires more specialized equipment and expertise.	Can detect impurities at levels as low as 0.04%, below the USP <1086> reporting threshold of 0.05%.[6]
UPLC-MS/MS (with EAD)	Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry and Electron Activated Dissociation.	Provides detailed structural information for confident impurity identification.[7][8][9]	High instrument cost and complexity.	Can identify impurities at abundances as low as 0.01%.[9]

Establishing Acceptance Criteria: A Risk-Based Approach

Currently, there are no universally established acceptance criteria for ALC-0315 N-oxide in pharmaceutical formulations. The development of these criteria is the responsibility of the drug product manufacturer and should be based on a thorough risk assessment. This process should consider the manufacturing process of ALC-0315, the formulation process of the LNP, and the stability of the drug product over its shelf life.

Regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) provide guidelines on impurities in new drug products and excipients.[10][11][12] For novel excipients like ALC-0315, a comprehensive characterization, including the identification and control of impurities, is required.[13]

The following logical workflow outlines the key steps in establishing acceptance criteria for ALC-0315 N-oxide:

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. researchgate.net [researchgate.net]
• 3. Continuous flow synthesis of the ionizable lipid ALC-0315 - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00630A [pubs.rsc.org]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Lipid nanoparticle impurity analysis: Leveraging mass spectrometry to monitor impurities and aldehyde in raw materials and formulated drugs in regulated environments | Poster Board #126 - American Chemical Society [acs.digitellinc.com]
• 7. sciex.com [sciex.com]
• 8. sciex.com [sciex.com]
• 9. sciex.com [sciex.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. ema.europa.eu [ema.europa.eu]
• 12. fda.gov [fda.gov]
• 13. pharmaexcipients.com [pharmaexcipients.com]

Navigating the Analytical Maze: A Comparative Guide to Cross-Validating ALC-0315 N-oxide Quantification Methods

For researchers, scientists, and drug development professionals vested in the quality and efficacy of lipid nanoparticle (LNP)-based therapeutics, the accurate quantification of impurities is paramount. Among these, ALC-0315 N-oxide has emerged as a critical quality attribute due to its potential to compromise mRNA integrity and therapeutic efficacy. This guide provides a comparative analysis of contemporary analytical methods for the detection and quantification of ALC-0315 N-oxide, supported by experimental data and detailed protocols to aid in the cross-validation and selection of the most suitable methodology for your research needs.

The stability of ionizable lipids such as ALC-0315 is a crucial factor in the development of LNP drug delivery systems.[1][2] The formation of ALC-0315 N-oxide, an oxidation product, has been identified as a significant degradation pathway that can impact the final product's performance.[1][2] Consequently, robust and reliable analytical methods are essential for monitoring and controlling the levels of this impurity in both raw materials and final LNP formulations.[2][3]

Comparative Analysis of Analytical Methodologies

The primary analytical tool for the characterization and quantification of ALC-0315 and its N-oxide impurity is Liquid Chromatography-Mass Spectrometry (LC-MS). Various iterations of this technique have been employed, each offering distinct advantages in terms of sensitivity, selectivity, and structural elucidation capabilities. Below is a comparative summary of the prevalent LC-MS based methods.

Method	Principle	Instrumentation	Key Advantages	Reported Applications	Relevant Findings
HPLC-MS/MS	High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry.	KNAUER AZURA® HPLC with Sciex Triple Quad™ 5500+ MS.[1]	High throughput and sensitivity, suitable for routine quality control.[1]	Detection and relative quantification of lipid impurities in LNP formulations; Stability studies.[1]	Demonstrated an increase in ALC-0315 N-oxide concentration over time, particularly in RNA-loaded LNPs at room temperature.[1]
LC-HRAM MS	Liquid Chromatography coupled with High-Resolution Accurate Mass Mass Spectrometry.	Thermo Scientific™ Vanquish™ Horizon UHPLC with Orbitrap Exploris™ 120 Mass Spectrometer.[4][5]	Confident identification of lipid components and impurities through high mass accuracy (<3 ppm).[4]	Characterization and relative quantification of LNP components and their impurities/degradants.[4][5]	Enables confident identification of low-abundance oxidized impurities.[4]
UPLC-MS/MS with CID	Ultra-Performance Liquid Chromatography with tandem Mass Spectrometry using Collision-Induced Dissociation.	Waters H-class UPLC with ZenoTOF 7600 system.[6][7]	Precursor-to-precursor MRM transitions can maximize sensitivity for quantification.[6][7][8]	Sensitive quantification of ALC-0315 in plasma.[6][7]	CID-based fragmentation can be insufficient for complete structural characterization of ALC-0315 and its impurities.[6][9]
UPLC-MS/MS with EAD	Ultra-Performance Liquid Chromatography with tandem Mass Spectrometry using Electron Activated Dissociation.	Waters H-class UPLC with ZenoTOF 7600 system.[9][10][11]	Provides information-rich MS/MS spectra for definitive structural elucidation of impurities, even at low abundances (<0.2%).[9][10][11]	In-depth structural characterization of ALC-0315 and its impurities; Vendor-to-vendor raw material assessment.[10][11]	EAD fragmentation can pinpoint the site of modification, confirming N-oxidation.[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical results. Below are summaries of experimental protocols as described in the cited literature.

Method 1: HPLC-MS/MS for Impurity Monitoring[1]

• Sample Preparation: LNPs are disrupted by a 25-fold dilution in HPLC-grade ethanol. The disruption efficiency is confirmed by Dynamic Light Scattering (DLS). Two different dilutions are prepared for injection to cover a wide concentration range of lipids and impurities.

• Chromatography: A suitable separation method is derived from established protocols for lipid analysis.

• Mass Spectrometry: A Sciex Triple Quad™ 5500+ mass spectrometer is used. The system is optimized and calibrated using standards of the lipids. Multiple Reaction Monitoring (MRM) is used for quantification, with specific transitions selected for ALC-0315 and its N-oxide. For ALC-0315 N-oxide, the precursor ion [M+H]⁺ at m/z 782.7 is monitored.

• Data Analysis: Peak areas are used for relative quantification against the parent lipid.

Method 2: UPLC-MS/MS with EAD for Structural Characterization[9][10]

• Sample Preparation: Stock solutions of ALC-0315 are diluted in a mixture of mobile phases A and B. For forced degradation studies, ALC-0315 is incubated at 60°C for several days.

• Chromatography: A Waters H-class UPLC system with a Peptide BEH C18 column is used. A gradient elution with mobile phases containing acetonitrile, methanol, water, and ammonium (B1175870) acetate (B1210297) is employed at a flow rate of 0.3 mL/min and a column temperature of 70°C.

• Mass Spectrometry: A SCIEX ZenoTOF 7600 system is utilized. Both Collision-Induced Dissociation (CID) and Electron Activated Dissociation (EAD) are performed to generate fragment ions for structural analysis.

• Data Analysis: Molecule Profiler software is used for automated identification, relative quantification, and structural elucidation of impurities. The software leverages the high-resolution MS/MS data from EAD for confident structure confirmation.

Logical Workflow for Analytical Method Validation

The following diagram illustrates a general workflow for the validation of an analytical method for quantifying impurities like ALC-0315 N-oxide.

Caption: General workflow for analytical method validation.

Conclusion

The selection of an appropriate analytical method for ALC-0315 N-oxide is a critical decision in the development of LNP-based therapeutics. While standard HPLC-MS/MS methods are suitable for high-throughput screening and routine quality control, advanced techniques like LC-HRAM MS and UPLC-MS/MS with EAD offer superior capabilities for the confident identification and in-depth structural characterization of impurities. For rigorous cross-validation, it is recommended to employ at least two orthogonal methods to ensure the accuracy and reliability of the quantification results. This comparative guide, along with the provided experimental frameworks, serves as a valuable resource for establishing a robust analytical strategy for monitoring the quality and stability of ALC-0315 and other critical lipid components in LNP formulations.

References

• 1. lcms.cz [lcms.cz]
• 2. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 3. waters.com [waters.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. sciex.com [sciex.com]
• 7. sciex.com [sciex.com]
• 8. researchgate.net [researchgate.net]
• 9. sciex.com [sciex.com]
• 10. sciex.com [sciex.com]
• 11. Structural Characterization Of The Cationic Lipid Nanoparticle Component ALC-0315 And Its Impurities [bioprocessonline.com]

A Comparative Analysis of ALC-0315 in Lipid Nanoparticles: Biophysical Properties and the Impact of N-Oxide Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of lipid nanoparticles (LNPs) formulated with the ionizable lipid ALC-0315 against those formulated with other common alternatives such as DLin-MC3-DMA (MC3) and SM-102. Furthermore, it delves into the critical impact of the ALC-0315 N-oxide impurity on the biophysical properties and therapeutic efficacy of LNPs. Experimental data is presented to support the comparisons, and detailed protocols for key analytical methods are provided.

Comparative Analysis of Ionizable Lipids in LNP Formulations

The choice of ionizable lipid is a critical determinant of an LNP's delivery efficiency, biodistribution, and immunogenicity.[1] ALC-0315, a key component in the Pfizer-BioNTech COVID-19 vaccine, is frequently compared with other clinically advanced lipids like MC3 (used in Onpattro®) and SM-102 (used in Spikevax®).[2][3] These lipids are designed to be neutral at physiological pH and become positively charged in the acidic environment of the endosome, which facilitates the release of the nucleic acid payload into the cytoplasm.[4][5]

LNPs formulated with ALC-0315 have been shown to induce potent gene silencing and elicit robust humoral and cellular immune responses, often superior to MC3-based formulations.[6][7] For instance, one study found that an ALC-0315 LNP vaccine prompted higher levels of IgG and its subclasses and significantly enhanced the activation of dendritic cells and T cells compared to an MC3-LNP vaccine.[7][8] However, at high doses, ALC-0315 LNPs have been observed to increase markers of liver toxicity, a factor not seen with equivalent doses of MC3 LNPs.[6]

Below is a summary of the biophysical properties and performance of LNPs formulated with these three prominent ionizable lipids.

Table 1: Comparison of LNP Properties Based on Ionizable Lipid Component

Property	ALC-0315 LNPs	DLin-MC3-DMA (MC3) LNPs	SM-102 LNPs
Size (Z-average, nm)	~89 - 200 nm[4][9]	~80 - 100 nm[2]	~90 - 200 nm[4][9]
Polydispersity Index (PDI)	< 0.2[4]	< 0.2[2]	< 0.2[4]
Zeta Potential (mV)	-0.5 to -5 mV[4]	Varies with formulation	Varies with formulation
mRNA Encapsulation Efficiency	>90%[4]	>90%[2]	>90%[4]

| In Vivo Performance | High transfection potency in liver cells; stronger immune response compared to MC3.[6][7] | Potent siRNA delivery; lower liver toxicity markers at high doses compared to ALC-0315.[6] | High efficacy in mRNA vaccines; structurally similar to ALC-0315.[6] |

The Impact of ALC-0315 N-Oxide on LNP Integrity and Potency

The chemical stability of ionizable lipids is paramount for the safety and efficacy of LNP-based therapeutics. A critical impurity associated with ALC-0315 is its N-oxide derivative.[10] This impurity arises from the oxidation of the tertiary amine headgroup of the ALC-0315 molecule.[10][11] The presence of N-oxide impurities, even in small amounts, can have a detrimental effect on the final product by compromising the integrity of the mRNA payload.[12]

The primary mechanism of damage involves the N-oxide species reacting with the encapsulated mRNA, leading to the formation of covalent mRNA-lipid adducts.[10][13] This chemical modification can inhibit the translation of mRNA into its target protein, thereby causing a significant loss of therapeutic potency.[12][13] Therefore, stringent quality control and robust analytical methods are essential to detect and quantify N-oxide levels in ALC-0315 raw material and the final LNP formulation.[11]

Table 2: Effects of Ionizable Lipid Oxidation

Parameter	Consequence of Oxidation (e.g., N-Oxide Formation)
mRNA Integrity	Formation of covalent mRNA-lipid adducts.[13]
Therapeutic Potency	Significant loss of protein expression and biological activity.[10][12]
LNP Stability	Potential to alter long-term stability and shelf-life, necessitating ultra-cold storage.[14]

| Product Safety | Introduction of chemically modified mRNA, a potential safety concern. |

Experimental Protocols

Detailed methodologies are crucial for the reproducible formulation and characterization of LNPs.

This protocol describes a common method for producing uniform LNPs.

• Preparation of Solutions:

  • Lipid Phase: Dissolve the ionizable lipid (e.g., ALC-0315), DSPC, cholesterol, and a PEG-lipid in absolute ethanol (B145695) at the desired molar ratios.[1] A typical ratio might be 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).

  • Aqueous Phase: Dilute the mRNA payload in a low pH buffer, such as 10 mM sodium acetate (B1210297) at pH 4.[1]

• Microfluidic Mixing:

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Mount the syringes onto a syringe pump connected to a microfluidic mixing device (e.g., NanoAssemblr).

  • Pump the two solutions through the microfluidic chip at a defined flow rate ratio (e.g., 3:1 aqueous to ethanol). The rapid mixing of the two phases causes the lipids to self-assemble into nanoparticles, encapsulating the mRNA.

• Purification and Concentration:

  • Dialyze the resulting LNP solution against phosphate-buffered saline (PBS) at pH 7.4 to remove ethanol and non-encapsulated mRNA.

  • Concentrate the purified LNPs using a centrifugal filtration device if necessary.

• Sterilization:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

• Size and Polydispersity Index (PDI) Measurement:

  • Technique: Dynamic Light Scattering (DLS).

  • Procedure: Dilute the LNP sample in PBS. Analyze the sample using a DLS instrument (e.g., Malvern Zetasizer). The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the particles to determine the Z-average diameter and PDI, which indicates the width of the size distribution.

• Zeta Potential Measurement:

  • Technique: Laser Doppler Electrophoresis.

  • Procedure: Dilute the LNP sample in an appropriate low-conductivity buffer. The instrument applies an electric field and measures the velocity of the particles, from which the zeta potential (an indicator of surface charge) is calculated.

• mRNA Encapsulation Efficiency:

  • Technique: RiboGreen Assay.

  • Procedure: Prepare two sets of LNP samples. To one set, add a lysis buffer (e.g., 0.5% Triton X-100) to disrupt the LNPs and release all mRNA. Leave the other set intact. Add RiboGreen dye, a fluorescent dye that binds to nucleic acids, to both sets. Measure the fluorescence intensity. The encapsulation efficiency is calculated as: ((Total Fluorescence - Free Fluorescence) / Total Fluorescence) * 100%.

• Technique: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), particularly with Electron-Activated Dissociation (EAD).[10]

• Procedure:

  • Sample Preparation: Prepare a solution of the ALC-0315 lipid raw material or a lipid extract from the LNP formulation.

  • Chromatography: Inject the sample into an HPLC system with a suitable column to separate ALC-0315 from its impurities.

  • Mass Spectrometry: Analyze the eluent using a high-resolution mass spectrometer. Set the instrument to detect the specific mass-to-charge ratio (m/z) of the protonated N-oxide molecule ([M+H]⁺ = 782.7237).[11]

  • Structural Confirmation: Use a fragmentation technique like EAD to generate diagnostic fragment ions. Unlike collision-induced dissociation (CID), EAD provides more extensive fragmentation, allowing for unambiguous structural elucidation and confirmation of the N-oxide impurity.[10]

Mandatory Visualizations

Diagrams created using Graphviz to illustrate key processes.

Caption: Experimental workflow for LNP formulation and characterization.

Caption: Mechanism of mRNA modification by ALC-0315 N-oxide impurity.

References

• 1. sartorius.com [sartorius.com]
• 2. biorxiv.org [biorxiv.org]
• 3. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 4. biorxiv.org [biorxiv.org]
• 5. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ALC-0315 Lipid-Based mRNA LNP Induces Stronger Cellular Immune Responses Postvaccination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Novel Lipid Nanoparticles Stable and Efficient for mRNA Transfection to Antigen-Presenting Cells [mdpi.com]
• 10. sciex.com [sciex.com]
• 11. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 12. theanalyticalscientist.com [theanalyticalscientist.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Handling of ALC-0315 and its N-oxide Impurity

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of ALC-0315, a lipid component used in the formation of lipid nanoparticles (LNPs). It is important to note that ALC-0315 N-oxide is a known impurity that can form during the manufacturing or storage of ALC-0315.[1][2][3][4] As there is no separate safety data sheet (SDS) for ALC-0315 N-oxide, the following procedures are based on the safety profile of ALC-0315 and general best practices for handling lipid nanoparticles.

Core Safety Principles

ALC-0315 should be treated as a hazardous chemical.[5] It is a flammable liquid that can cause skin and serious eye irritation.[6] Inhalation, ingestion, and direct contact with skin and eyes must be avoided.[5][7] The toxicological properties of ALC-0315 N-oxide are not fully characterized, warranting a precautionary approach.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and should be based on a risk assessment of the specific procedures being performed. The following tables provide guidance for common laboratory scenarios.

Table 1: Recommended PPE for Handling ALC-0315 Solutions

Activity	Engineering Controls	Gloves	Eye/Face Protection	Lab Coat/Protective Clothing	Respiratory Protection
Low-Volume Handling (e.g., small-scale formulation)	Chemical fume hood	Nitrile or other chemical-resistant gloves. Double-gloving is recommended.[8]	Safety glasses with side shields[9]	Standard lab coat	Not generally required if handled in a fume hood
High-Volume Handling or Potential for Aerosolization	Chemical fume hood or biological safety cabinet	Nitrile or other chemical-resistant gloves. Double-gloving is recommended.[8]	Tight-fitting, non-vented safety goggles[8][9]	Chemical-resistant lab coat or coveralls[8][9]	NIOSH-approved respirator may be necessary based on risk assessment[8][9]

Table 2: Glove Selection and Use

Glove Type	Recommendation	Best Practices
Nitrile, Neoprene, or Latex	Good for handling small quantities of ALC-0315 in solution.[8]	- Inspect gloves for tears or holes before use.- Change gloves frequently, especially if contamination is suspected.- Do not wear gloves outside of the laboratory area.

Experimental Workflow for Handling ALC-0315

The following diagram outlines a standard workflow for the safe handling of ALC-0315, from receiving to disposal.

Caption: Workflow for Safe Handling of ALC-0315.

Operational and Disposal Plans

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store ALC-0315 in a cool, dry, and well-ventilated area, away from sources of ignition.[6] It is typically stored at -20°C.[5]

• Keep the container tightly closed.

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area within a certified chemical fume hood to minimize inhalation exposure.

• Aliquoting: If ALC-0315 is supplied in a solvent such as ethanol, it should be handled with care due to its flammability.[6] Use appropriate chemical-resistant pipettes and containers.

• Formulation: When mixing with other lipids and nucleic acids to form LNPs, maintain the operation within the fume hood. Be mindful of creating aerosols.

• Spills: In the event of a small spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth, vermiculite). Place the contaminated material in a sealed container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal:

• All waste materials, including empty containers, contaminated gloves, and absorbent materials, should be considered hazardous waste.

• Dispose of all waste in accordance with local, state, and federal regulations. Consult your institution's specific guidelines for chemical waste disposal. Do not dispose of ALC-0315 down the drain.

By adhering to these guidelines, researchers can minimize their risk of exposure to ALC-0315 and its N-oxide impurity, ensuring a safe laboratory environment.

References

• 1. WHITEPAPER - Purity is Paramount: Assessing N-Oxide Impurities in Lipids Used in Lipid Nanoparticle Delivery Systems - Drug Development and Delivery [drug-dev.com]
• 2. caymanchem.com [caymanchem.com]
• 3. sciex.com [sciex.com]
• 4. ALC-0315 N-oxide | BroadPharm [broadpharm.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. aiha-assets.sfo2.digitaloceanspaces.com [aiha-assets.sfo2.digitaloceanspaces.com]
• 9. safety.fsu.edu [safety.fsu.edu]